4-Bromohexanoic acid

• CAS: 61222-82-0

Core Science & Biosynthesis

4-Bromohexanoic acid CAS number and properties

An In-depth Technical Guide to 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromohexanoic acid, including its Chemical Abstracts Service (CAS) number, physicochemical properties, synthesis methodologies, and potential applications, particularly within the realm of drug discovery and development. Due to the limited availability of direct experimental data for 4-Bromohexanoic acid, this document leverages data from analogous compounds and computational predictions to offer a thorough profile.

Core Identification

4-Bromohexanoic acid is a halogenated carboxylic acid. Its unique structure, featuring a bromine atom at the fourth carbon position, makes it a valuable intermediate in organic synthesis.

• CAS Number : 61222-82-0[1][2]

• IUPAC Name : 4-bromohexanoic acid[1][2]

• Molecular Formula : C₆H₁₁BrO₂[1][2]

• Molecular Weight : 195.05 g/mol [1][2]

Physicochemical Properties

Direct experimental data for 4-Bromohexanoic acid is not extensively available in the literature. The following table summarizes its computed and estimated properties, with experimental data for the related isomer, 6-Bromohexanoic acid, provided for comparison.

Property	4-Bromohexanoic Acid (Computed/Estimated)	6-Bromohexanoic Acid (Experimental)
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂[3][4][5]
Molecular Weight	195.05 g/mol [1][2]	195.05 g/mol [3][4][5]
Melting Point	~25–30°C (estimated)[1]	32-34 °C[3][4][6][7]
Boiling Point	~180–190°C/20 mmHg (estimated)[1]	165-170 °C/20 mmHg[3][4][6][7]
pKa	~4.5–4.8 (estimated)[1]	4.72±0.10 (Predicted)[3][4]
Solubility	High in polar aprotic solvents (inferred)[1]	Methanol: 0.1 g/mL[3][4]

Synthesis and Experimental Protocols

A likely synthetic route to 4-Bromohexanoic acid is through the acid-catalyzed ring-opening of a corresponding lactone, a method analogous to the synthesis of similar bromoalkanoic acids like 4-bromobutanoic acid and 6-bromohexanoic acid.[1][8]

Proposed Synthesis: Ring-Opening of γ-Caprolactone

A plausible method for the synthesis of 4-Bromohexanoic acid involves the treatment of γ-caprolactone with hydrobromic acid.

Reaction:

γ-Caprolactone + HBr → 4-Bromohexanoic Acid

Detailed Experimental Protocol (Analogous to 4-Bromobutanoic Acid Synthesis): [8]

• Reaction Setup: In a flask equipped for reflux and under an inert atmosphere (e.g., argon), add γ-caprolactone.

• Reagent Addition: Slowly add a 48% aqueous solution of hydrobromic acid (HBr) followed by concentrated sulfuric acid. The mixture is typically left to stand at room temperature for a couple of hours.

• Reflux: The reaction mixture is then heated to reflux and maintained at that temperature for approximately 12 hours.

• Work-up: After cooling to room temperature, the mixture is diluted with water and the crude product is extracted using an organic solvent such as diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting residue can be further purified by silica (B1680970) gel chromatography.

Caption: Proposed workflow for the synthesis of 4-Bromohexanoic acid.

Applications in Research and Drug Development

While specific applications of 4-Bromohexanoic acid are not widely documented, its structure suggests its utility as a versatile building block in organic synthesis, particularly in the pharmaceutical industry. Bromoalkanoic acids are commonly used as linkers or spacers to connect different molecular fragments.

Potential Roles:

• Linker Molecule: The carboxylic acid and the alkyl bromide functionalities allow for sequential reactions, making it an ideal candidate for use as a linker in the synthesis of complex molecules, such as antibody-drug conjugates (ADCs) or PROTACs.

• Precursor for API Synthesis: It can serve as a starting material for the synthesis of various active pharmaceutical ingredients (APIs). The bromine atom can be displaced by a variety of nucleophiles, and the carboxylic acid can be converted to other functional groups.

• Fragment-Based Drug Discovery: 4-Bromohexanoic acid could be used as a fragment in screening campaigns to identify new lead compounds.

Caption: Logical relationships of 4-Bromohexanoic acid in synthetic chemistry.

Conclusion

4-Bromohexanoic acid, identified by CAS number 61222-82-0, represents a valuable, albeit under-characterized, chemical intermediate. While direct experimental data on its properties are sparse, its structural similarity to other bromoalkanoic acids allows for reasoned predictions of its behavior and synthetic utility. Its bifunctional nature makes it a promising tool for researchers and scientists in the field of organic synthesis and drug development, offering a versatile scaffold for the construction of complex and potentially therapeutic molecules. Further research into its properties and reactivity is warranted to fully exploit its potential.

References

• 1. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 2. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 6-Bromohexanoic acid | 4224-70-8 [chemicalbook.com]
• 5. 6-Bromohexanoic acid | C6H11BrO2 | CID 20210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 6-Bromohexanoic acid CAS#: 4224-70-8 [m.chemicalbook.com]
• 7. 6-Bromohexanoic acid 97 4224-70-8 [sigmaaldrich.com]
• 8. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Synthesis of 4-Bromohexanoic Acid from Hexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for producing 4-bromohexanoic acid from hexanoic acid. Direct functionalization of the C-4 position of hexanoic acid is challenging; therefore, this document focuses on a robust multi-step synthesis involving the formation and subsequent ring-opening of a lactone intermediate. The renowned Hell-Volhard-Zelinsky (HVZ) reaction, which exclusively yields α-bromo carboxylic acids, is also discussed for comparative purposes.

Introduction: The Challenge of Regioselective Bromination

The regioselective introduction of a bromine atom at the C-4 position of hexanoic acid presents a significant synthetic hurdle. Standard bromination methods for carboxylic acids, such as the Hell-Volhard-Zelinsky (HVZ) reaction, are not suitable for this transformation as they specifically target the α-carbon (C-2). The HVZ reaction proceeds via an enol or enolate equivalent, which is formed at the carbon adjacent to the carbonyl group, leading to the formation of 2-bromohexanoic acid.

Therefore, a multi-step synthetic strategy is required to achieve the desired 4-bromohexanoic acid. A highly effective approach involves the intramolecular cyclization of a functionalized hexanoic acid derivative to form γ-caprolactone (5-ethyl-dihydrofuran-2-one), followed by a regioselective ring-opening of the lactone with a bromine source.

Proposed Synthetic Pathway: From Hexanoic Acid to 4-Bromohexanoic Acid

The most viable synthetic route from hexanoic acid to 4-bromohexanoic acid involves two key transformations:

• Lactonization: Conversion of hexanoic acid to γ-caprolactone. This is typically achieved through a two-step process involving the formation of a 4-hydroxyhexanoic acid intermediate, which then undergoes intramolecular cyclization.

• Ring-Opening: The regioselective opening of the γ-caprolactone ring using hydrogen bromide to yield 4-bromohexanoic acid.

The overall synthetic workflow is depicted below:

Caption: Proposed synthetic pathway from hexanoic acid to 4-bromohexanoic acid.

Experimental Protocols

Step 1: Synthesis of γ-Caprolactone from Hexanoic Acid (via 4-Hydroxyhexanoic Acid)

A common method for the synthesis of γ-lactones from carboxylic acids involves the generation of a 4-hydroxy intermediate. This can be achieved through various methods, including photochemical or radical-based hydroxylation. A well-established method involves the Barton reaction or related radical-mediated processes.

Protocol: Synthesis of 4-Hydroxyhexanoic Acid and subsequent Lactonization

• Materials: Hexanoic acid, N-hydroxypyridine-2-thione, dicyclohexylcarbodiimide (B1669883) (DCC), tert-butyl thiol, carbon tetrachloride, trifluoroacetic acid, diethyl ether, sodium bicarbonate solution, anhydrous magnesium sulfate (B86663).

• Procedure:

  • To a solution of hexanoic acid (1 equivalent) in a suitable solvent such as dichloromethane, add N-hydroxypyridine-2-thione (1.1 equivalents) and dicyclohexylcarbodiimide (DCC) (1.1 equivalents).

  • Stir the mixture at room temperature for 2-4 hours to form the corresponding thiohydroxamate ester.

  • In a separate flask, prepare a solution of tert-butyl thiol (3 equivalents) in carbon tetrachloride.

  • Irradiate the solution from step 2 with a tungsten lamp while adding the tert-butyl thiol solution dropwise over 1-2 hours.

  • After the addition is complete, continue irradiation for an additional 2-3 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • The crude product containing the 4-hydroxyhexanoic acid derivative is then subjected to acidic workup with a dilute solution of trifluoroacetic acid to induce lactonization.

  • The resulting γ-caprolactone is extracted with diethyl ether, washed with saturated sodium bicarbonate solution and brine, and dried over anhydrous magnesium sulfate.

  • The solvent is removed in vacuo, and the crude γ-caprolactone is purified by vacuum distillation.

Step 2: Synthesis of 4-Bromohexanoic Acid via Ring-Opening of γ-Caprolactone

The ring-opening of γ-caprolactone to 4-bromohexanoic acid is analogous to the synthesis of 4-bromobutanoic acid from γ-butyrolactone.[1]

Protocol: Ring-Opening of γ-Caprolactone

• Materials: γ-Caprolactone, 48% aqueous hydrogen bromide (HBr), concentrated sulfuric acid, diethyl ether, brine, anhydrous sodium sulfate.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add γ-caprolactone (1 equivalent).

  • Carefully add 48% aqueous HBr (approximately 5 equivalents) and a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux and maintain for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract the product with diethyl ether (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Remove the solvent under reduced pressure to obtain the crude 4-bromohexanoic acid.

  • The product can be further purified by vacuum distillation or column chromatography.

Quantitative Data

The following table summarizes expected yields and key physicochemical properties for the intermediates and the final product. The yields are estimates based on analogous reactions and may vary depending on the specific reaction conditions and scale.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Expected Yield (%)	Purity (%)
Hexanoic Acid	C₆H₁₂O₂	116.16	205	-3	-	>98
γ-Caprolactone	C₆H₁₀O₂	114.14	215-216	-19.5	60-70	>95
4-Bromohexanoic Acid	C₆H₁₁BrO₂	195.05	~180–190 (at 20 mmHg)[2]	~25–30 (estimated)[2]	70-85	>97

The Hell-Volhard-Zelinsky (HVZ) Reaction: A Comparative Pathway

For the sake of completeness, the Hell-Volhard-Zelinsky (HVZ) reaction is presented here as the standard method for the α-bromination of carboxylic acids. Applying this reaction to hexanoic acid would yield 2-bromohexanoic acid, not the desired 4-bromo isomer.

The reaction is initiated by the conversion of the carboxylic acid to an acyl bromide, which then tautomerizes to an enol. This enol subsequently reacts with bromine at the α-position.[3][4]

Caption: Mechanism of the Hell-Volhard-Zelinsky (HVZ) reaction on hexanoic acid.

Experimental Protocol: Synthesis of 2-Bromohexanoic Acid via HVZ Reaction

• Materials: Hexanoic acid, red phosphorus (or PBr₃), bromine, water, diethyl ether, anhydrous magnesium sulfate.

• Procedure:

  • Place hexanoic acid (1 equivalent) and a catalytic amount of red phosphorus in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Heat the mixture gently.

  • Slowly add bromine (1.1 equivalents) from the dropping funnel. The reaction is exothermic and should be controlled by the rate of addition.

  • After the addition is complete, heat the mixture to reflux for several hours until the evolution of HBr gas ceases.

  • Cool the reaction mixture to room temperature.

  • Slowly add water to hydrolyze the intermediate acyl bromide.

  • Extract the product with diethyl ether.

  • Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

  • Remove the solvent and purify the resulting 2-bromohexanoic acid by vacuum distillation.

Conclusion

The synthesis of 4-bromohexanoic acid from hexanoic acid requires a multi-step approach due to the lack of methods for direct C-4 bromination. The most effective pathway involves the conversion of hexanoic acid to γ-caprolactone, followed by the ring-opening of the lactone with hydrogen bromide. This guide provides detailed experimental protocols and expected quantitative data for this synthetic route. For comparison, the Hell-Volhard-Zelinsky reaction is also detailed, which serves as a robust method for the synthesis of the isomeric 2-bromohexanoic acid. Researchers and drug development professionals can utilize this information to effectively synthesize 4-bromohexanoic acid for their specific applications.

References

• 1. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 3. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Structural and Conformational Analysis of 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the structural and conformational properties of 4-bromohexanoic acid. Due to a scarcity of direct experimental data for this specific molecule, this report leverages publicly available physicochemical data, insights from related compounds, and outlines robust experimental and computational protocols for its comprehensive analysis. This document is intended to serve as a foundational resource for researchers in chemistry, pharmacology, and drug development, offering a structured approach to understanding the molecular characteristics of 4-bromohexanoic acid, which are crucial for predicting its reactivity, designing synthetic pathways, and evaluating its potential in drug discovery.

Introduction

4-Bromohexanoic acid is a halogenated carboxylic acid with potential applications as a building block in organic synthesis and as a fragment in the design of bioactive molecules. The position of the bromine atom at the C-4 position introduces a chiral center and influences the molecule's steric and electronic properties, which in turn dictate its reactivity and intermolecular interactions. A thorough understanding of its three-dimensional structure and conformational landscape is therefore essential for its effective utilization in research and development.

This guide summarizes the known physicochemical properties of 4-bromohexanoic acid, provides detailed hypothetical protocols for its experimental structural elucidation, and presents a framework for its computational conformational analysis.

Physicochemical and Structural Properties

The fundamental properties of 4-bromohexanoic acid are summarized in Table 1. These values are primarily derived from computational predictions available in public databases.[1] While direct experimental data is limited, these computed values provide a reliable starting point for experimental design. For comparison, some properties of the isomeric 6-bromohexanoic acid are also included, highlighting the influence of the bromine atom's position on physical characteristics.[2]

Table 1: Physicochemical Properties of 4-Bromohexanoic Acid and Related Compounds

Property	4-Bromohexanoic Acid (Computed/Inferred)	6-Bromohexanoic Acid (Experimental/Predicted)
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [1]	195.05 g/mol
IUPAC Name	4-bromohexanoic acid[1]	6-bromohexanoic acid
CAS Number	61222-82-0[1]	4224-70-8
Melting Point	~25–30°C (estimated)[2]	32–34°C
Boiling Point	~180–190°C/20 mmHg (estimated)[2]	165–170°C/20 mmHg
pKa	~4.5–4.8 (estimated)[2]	4.72±0.10 (predicted)
XLogP3	1.8[1]	1.8
Hydrogen Bond Donor Count	1[1]	1
Hydrogen Bond Acceptor Count	2[1]	2
Rotatable Bond Count	4[1]	5

Synthesis Pathway

A plausible and efficient synthetic route to 4-bromohexanoic acid is through the acid-catalyzed ring-opening of γ-caprolactone. This method is advantageous as it provides regioselectivity, targeting the bond cleavage that results in the desired 4-bromo isomer.

Caption: Proposed synthetic workflow for 4-bromohexanoic acid.

Experimental Protocols for Structural Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for elucidating the carbon-hydrogen framework of a molecule.

Objective: To confirm the chemical structure of 4-bromohexanoic acid and to obtain insights into its conformational preferences in solution through the analysis of chemical shifts and coupling constants.

Methodology:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of purified 4-bromohexanoic acid in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Expected Signals: Distinct signals for the protons of the ethyl group (CH₃ and CH₂), the methine proton at the chiral center (CHBr), the methylene (B1212753) groups of the carboxylic acid chain (CH₂CH₂COOH), and the acidic proton of the carboxyl group.

  • Data to Collect: Chemical shifts (δ), signal multiplicities (e.g., singlet, doublet, triplet, multiplet), and coupling constants (J-values).

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Expected Signals: Six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts will be indicative of the electronic environment of each carbon.

  • Employ Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy (COSY and HSQC):

  • Perform a Correlation Spectroscopy (COSY) experiment to establish proton-proton coupling networks.

  • Perform a Heteronuclear Single Quantum Coherence (HSQC) experiment to correlate directly bonded proton and carbon atoms.

Single-Crystal X-ray Diffraction

X-ray crystallography provides the most definitive structural information, including precise bond lengths, bond angles, and the conformation of the molecule in the solid state.

Objective: To determine the precise three-dimensional structure of 4-bromohexanoic acid.

Methodology:

• Crystal Growth:

  • Grow single crystals of 4-bromohexanoic acid suitable for X-ray diffraction. This can be achieved by slow evaporation of a solution of the compound in an appropriate solvent or solvent mixture (e.g., hexane/ethyl acetate, diethyl ether).

• Data Collection:

  • Mount a suitable single crystal on a goniometer.

  • Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain accurate atomic coordinates, bond lengths, bond angles, and torsion angles.

Conformational Analysis

The four rotatable bonds in 4-bromohexanoic acid give rise to a complex conformational landscape. Computational chemistry provides a powerful tool to explore these conformations and their relative energies.

Caption: A typical workflow for computational conformational analysis.

Computational Protocol:

• Initial Structure Generation: Generate an initial 3D structure of 4-bromohexanoic acid.

• Conformational Search: Perform a systematic or stochastic conformational search using a molecular mechanics force field to identify low-energy conformers.

• Quantum Mechanical Optimization: Optimize the geometry of the identified conformers using a suitable level of theory, such as Density Functional Theory (DFT) with a functional like B3LYP and a basis set like 6-31G*.

• Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data.

• Energy Refinement: For the most stable conformers, perform single-point energy calculations at a higher level of theory (e.g., coupled-cluster with single, double, and perturbative triple excitations, CCSD(T)) to obtain more accurate relative energies.

• Analysis: Analyze the results to determine the relative populations of the conformers at a given temperature using the Boltzmann distribution. Key dihedral angles should be tabulated to describe the geometry of each stable conformer.

Conclusion

While experimental data on 4-bromohexanoic acid is not extensively available in the public domain, this technical guide provides a comprehensive framework for its structural and conformational analysis. The provided physicochemical data, though largely computational, serves as a valuable starting point for experimental work. The detailed protocols for synthesis, NMR spectroscopy, and X-ray crystallography offer clear pathways for the empirical characterization of this molecule. Furthermore, the outlined computational workflow enables a thorough investigation of its conformational preferences, which is critical for understanding its chemical behavior and potential biological activity. This guide is intended to empower researchers to confidently approach the study of 4-bromohexanoic acid and similar molecules in their scientific endeavors.

References

• 1. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]

An In-depth Technical Guide to 4-Bromohexanoic Acid: Physicochemical Properties and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of 4-Bromohexanoic acid, a halogenated carboxylic acid with potential applications in organic synthesis and drug discovery. Due to the limited availability of direct experimental data for this specific isomer, this document leverages inferred properties based on related compounds and computational predictions to offer a thorough profile. All quantitative data is presented in structured tables for clarity, and a detailed experimental protocol for its likely synthesis is provided.

Core Physicochemical Properties

4-Bromohexanoic acid (CAS No. 61222-82-0) is a derivative of hexanoic acid with a bromine atom substituted at the fourth carbon.[1][2] Its molecular formula is C₆H₁₁BrO₂, corresponding to a molecular weight of 195.05 g/mol .[1][2] The presence of both a polar carboxylic acid group and a lipophilic alkyl bromide chain imparts a bifunctional nature to the molecule, influencing its solubility and reactivity.

Tabulated Physical and Chemical Data

The following tables summarize the available quantitative data for 4-Bromohexanoic acid. It is critical to note that much of the experimental data is inferred from its structural isomer, 6-Bromohexanoic acid, and should be considered as estimations.

Table 1: Physical Properties of 4-Bromohexanoic Acid

Property	Value	Data Type	Source
Molecular Formula	C₆H₁₁BrO₂	---	[1][2]
Molecular Weight	195.05 g/mol	---	[1][2]
Melting Point	~25–30°C	Estimated	[2]
Boiling Point	~180–190°C at 20 mmHg	Estimated	[2]
pKa	~4.5–4.8	Estimated	[2]

Table 2: Computed Physicochemical Properties (from PubChem)

Property	Value	Data Type	Source
XLogP3	1.8	Computed	[1]
Hydrogen Bond Donor Count	1	Computed	[1]
Hydrogen Bond Acceptor Count	2	Computed	[1]
Rotatable Bond Count	4	Computed	[1]
Exact Mass	193.99424 Da	Computed	[1]
Topological Polar Surface Area	37.3 Ų	Computed	[1]

Solubility Profile

Synthesis and Experimental Protocols

The most probable synthetic route to 4-Bromohexanoic acid is via the acid-catalyzed ring-opening of γ-caprolactone. This method is analogous to the synthesis of other bromoalkanoic acids from their corresponding lactones.

Caption: Proposed synthesis of 4-Bromohexanoic acid.

Detailed Experimental Protocol: Synthesis of 4-Bromohexanoic Acid from γ-Caprolactone

This protocol is adapted from the general procedure for the synthesis of bromoalkanoic acids from lactones.

Materials:

• γ-Caprolactone

• 48% aqueous hydrobromic acid (HBr)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexane (B92381)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add γ-caprolactone.

• Addition of Reagents: Under a fume hood, slowly add a stoichiometric excess of 48% aqueous hydrobromic acid to the γ-caprolactone. Following this, carefully add a catalytic amount of concentrated sulfuric acid dropwise.

• Reaction: Stir the mixture at room temperature for 2 hours. Subsequently, heat the mixture to reflux and maintain for 12 hours.

• Work-up: Cool the reaction mixture to room temperature and dilute with a significant volume of water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether. Repeat the extraction process three times.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of ethyl acetate and hexane as the eluent to yield pure 4-Bromohexanoic acid.

Reactivity and Stability

Reactivity: The chemical reactivity of 4-Bromohexanoic acid is dictated by its two functional groups: the carboxylic acid and the secondary alkyl bromide.

• Carboxylic Acid Group: The carboxylic acid moiety can undergo typical reactions such as esterification, conversion to acid chlorides, and amidation.

• Alkyl Bromide Group: The bromine atom at the C-4 position is susceptible to nucleophilic substitution reactions. However, its position within the carbon chain, as opposed to a terminal position (like in 6-bromohexanoic acid), may introduce steric hindrance, potentially influencing reaction rates and favoring intramolecular interactions or rearrangements under certain conditions.[2]

Stability and Storage: Bromoalkanoic acids are generally stable under standard laboratory conditions. However, to minimize potential degradation over long-term storage, it is advisable to store 4-Bromohexanoic acid in a cool, dark place in a tightly sealed container.

Spectroscopic Data

As of the latest literature search, specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 4-Bromohexanoic acid is not publicly available. Spectroscopic data for its isomers, such as 2-Bromohexanoic acid and 6-Bromohexanoic acid, are available and can serve as a reference for predicting the expected spectral features of the 4-bromo isomer.

Applications in Research and Drug Development

While direct applications of 4-Bromohexanoic acid in drug development are not yet documented, its structure suggests potential utility as a versatile building block in medicinal chemistry. Bromoalkanoic acids, in general, are used as intermediates in the synthesis of more complex molecules.

Caption: Potential applications of 4-Bromohexanoic acid.

The bifunctional nature of 4-Bromohexanoic acid, with its carboxylic acid "handle" and a reactive alkyl bromide, makes it a candidate for use as a linker molecule in the development of antibody-drug conjugates (ADCs) or for creating prodrugs with modified pharmacokinetic properties. Furthermore, it can serve as a scaffold for the synthesis of novel small molecules to be screened for various biological activities. The development of derivatives of (4S)-6-bromo-4-methylhexanoic acid for their potential antinociceptive properties highlights the potential of related bromoalkanoic acids in pain management research.[3]

References

• 1. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 3. Buy (4S)-6-bromo-4-methylhexanoic acid | 643031-40-7 [smolecule.com]

Solubility Profile of 4-Bromohexanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-bromohexanoic acid in various common laboratory solvents. Understanding the solubility of this compound is critical for its application in organic synthesis, pharmaceutical development, and materials science. This document compiles available quantitative and qualitative data, outlines detailed experimental protocols for solubility determination, and presents a visual workflow of the solubility testing process.

Core Concepts in Solubility

The solubility of a compound is governed by the principle of "like dissolves like." The molecular structure of 4-bromohexanoic acid, featuring a polar carboxylic acid head and a nonpolar six-carbon chain with a bromine atom, results in a nuanced solubility profile. The carboxylic acid group can engage in hydrogen bonding, promoting solubility in polar protic solvents. Conversely, the alkyl chain contributes to its affinity for nonpolar organic solvents. The presence of the electronegative bromine atom at the 4-position also influences the molecule's overall polarity and, consequently, its solubility.

Quantitative and Qualitative Solubility Data

Direct quantitative solubility data for 4-bromohexanoic acid is not extensively available in the public domain. However, by combining inferred data, information on its structural isomer (6-bromohexanoic acid), and general principles of carboxylic acid solubility, a representative profile can be assembled.

Solvent	Solvent Type	Predicted/Inferred Solubility of 4-Bromohexanoic Acid	Quantitative Data for 6-Bromohexanoic Acid
Water	Polar Protic	Sparingly Soluble	Moderately Soluble[1]
Methanol	Polar Protic	High[2]	0.1 g/mL[2][3]
Ethanol	Polar Protic	High	Highly Soluble[1]
Acetone	Polar Aprotic	High	Highly Soluble[1]
Diethyl Ether	Nonpolar	Soluble	Not specified
Dichloromethane	Halogenated	Soluble	Not specified
Hexane	Nonpolar	Sparingly Soluble	Not specified
Toluene	Nonpolar	Soluble	Not specified
5% Aqueous NaOH	Basic	Soluble (forms a salt)	Soluble (forms a salt)
5% Aqueous HCl	Acidic	Insoluble	Insoluble

Note: The solubility of carboxylic acids in aqueous solutions is highly pH-dependent. In basic solutions, 4-bromohexanoic acid will deprotonate to form the more soluble carboxylate salt.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a compound such as 4-bromohexanoic acid.

Objective: To determine the qualitative and semi-quantitative solubility of 4-bromohexanoic acid in a range of solvents.

Materials:

• 4-Bromohexanoic acid

• A selection of solvents (e.g., water, methanol, ethanol, acetone, diethyl ether, dichloromethane, hexane, toluene)

• 5% (w/v) aqueous sodium hydroxide (B78521) (NaOH) solution

• 5% (v/v) aqueous hydrochloric acid (HCl) solution

• Test tubes and rack

• Vortex mixer

• Graduated cylinders and pipettes

• Analytical balance

Procedure:

• Preparation: Label a series of clean, dry test tubes with the names of the solvents to be tested.

• Initial Solvent Addition: Add 1 mL of a specific solvent to its corresponding labeled test tube.

• Solute Addition: Accurately weigh approximately 10 mg of 4-bromohexanoic acid and add it to the test tube containing the solvent.

• Mixing: Vigorously mix the contents of the test tube using a vortex mixer for 30-60 seconds.

• Observation: Observe the mixture. If the solid dissolves completely, the compound is considered "soluble" in that solvent at that concentration. If some solid remains, the compound is "partially soluble" or "insoluble."

• Incremental Addition for Soluble Compounds (Semi-Quantitative): If the compound dissolves in the initial 1 mL, continue to add pre-weighed portions of the solute (e.g., 10 mg at a time), mixing thoroughly after each addition, until the solution becomes saturated (i.e., no more solute will dissolve). Record the total mass of solute that dissolved in the 1 mL of solvent to obtain a semi-quantitative solubility value.

• Acid-Base Solubility Testing:

  • To a test tube containing 1 mL of 5% aqueous NaOH, add approximately 10 mg of 4-bromohexanoic acid. Mix and observe for dissolution, which indicates the formation of a soluble salt.

  • To a test tube containing 1 mL of 5% aqueous HCl, add approximately 10 mg of 4-bromohexanoic acid. Mix and observe. As a carboxylic acid, it is not expected to dissolve in an acidic solution.

• Data Recording: Record all observations in a structured table, noting whether the compound was soluble, partially soluble, or insoluble in each solvent, and including any semi-quantitative data obtained.

Visualizing the Experimental Workflow

The following diagram illustrates the logical progression of the solubility testing protocol.

Caption: A flowchart of the experimental workflow for determining solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 3. Page loading... [wap.guidechem.com]

Spectroscopic Analysis of 4-Bromohexanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-bromohexanoic acid, a halogenated carboxylic acid of interest in synthetic organic chemistry and drug discovery. Due to the limited availability of experimental spectra in public databases, this guide presents predicted spectroscopic data obtained from computational chemistry models. These predictions offer valuable insights into the structural features of the molecule and serve as a reference for experimental analysis.

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-bromohexanoic acid. These predictions are based on established computational algorithms and provide a reliable estimation of the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~4.1	Multiplet	1H	H-4
~2.4	Triplet	2H	H-2
~2.1	Multiplet	2H	H-3
~1.8	Multiplet	2H	H-5
~1.0	Triplet	3H	H-6

¹³C NMR (Predicted)

Chemical Shift (δ) (ppm)	Assignment
~178	C-1 (-COOH)
~55	C-4 (-CHBr)
~38	C-3
~33	C-2
~28	C-5
~12	C-6

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic Acid)
~1710	Strong	C=O stretch (Carboxylic Acid)
2850-2960	Medium	C-H stretch (Alkyl)
~1410	Medium	O-H bend (Carboxylic Acid)
~1250	Medium	C-O stretch (Carboxylic Acid)
500-600	Medium	C-Br stretch

Mass Spectrometry (MS) (Predicted)

m/z	Relative Abundance (%)	Assignment
194/196	~5 / ~5	[M]⁺ (Molecular ion with ⁷⁹Br/⁸¹Br isotopes)
115	~100	[M-Br]⁺ (Loss of Bromine radical)
73	High	[C₄H₉O]⁺
45	High	[COOH]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of 4-bromohexanoic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent will depend on the solubility of the compound and the desired spectral resolution.

• Instrumentation : The data is typically acquired on a 300, 400, or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition :

  • A standard one-pulse sequence is used.

  • The spectral width is set to encompass all expected proton signals (typically 0-12 ppm).

  • A sufficient number of scans (e.g., 16 or 32) are averaged to achieve an adequate signal-to-noise ratio.

  • The relaxation delay is set to at least 5 times the longest T₁ relaxation time to ensure quantitative integration.

• ¹³C NMR Acquisition :

  • A proton-decoupled pulse sequence is used to simplify the spectrum.

  • The spectral width is set to cover the expected range for carbon signals (typically 0-200 ppm).

  • A larger number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

  • The relaxation delay is adjusted for optimal signal intensity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation :

  • Neat Liquid : If 4-bromohexanoic acid is a liquid at room temperature, a thin film can be prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

  • Solution : Alternatively, a solution can be prepared by dissolving the sample in a suitable solvent that has minimal IR absorbance in the regions of interest (e.g., CCl₄). The solution is then placed in a liquid cell with a defined path length.

  • ATR (Attenuated Total Reflectance) : A small amount of the sample is placed directly onto the ATR crystal.

• Instrumentation : The spectrum is recorded using an FT-IR spectrometer.

• Data Acquisition :

  • A background spectrum of the empty salt plates, the pure solvent, or the clean ATR crystal is recorded first.

  • The sample spectrum is then recorded.

  • The final spectrum is obtained by subtracting the background spectrum from the sample spectrum.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction : The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization : Electron Ionization (EI) is a common technique for volatile compounds and typically provides detailed fragmentation patterns. Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to preserve the molecular ion.

• Mass Analysis : The ions are separated based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Acquisition : The detector records the abundance of each ion, and the data is presented as a mass spectrum, which is a plot of relative intensity versus m/z. For high-resolution mass spectrometry (HRMS), the exact mass of the ions can be determined, allowing for the calculation of the elemental composition.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-bromohexanoic acid.

Caption: General workflow for the spectroscopic analysis of 4-bromohexanoic acid.

Unveiling the Building Blocks: A Technical History of ω-Bromoalkanecarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

The journey of scientific discovery is often one of incremental advances, building upon foundational knowledge to unlock new possibilities. Within the realm of organic chemistry, the ω-bromoalkanecarboxylic acids stand as a testament to this process. These bifunctional molecules, possessing both a carboxylic acid and a terminal bromine atom, have proven to be invaluable synthons, particularly in the fields of polymer chemistry and drug development. This in-depth guide explores the historical discovery and the evolution of synthetic methodologies for these versatile chemical building blocks.

Early Synthetic Endeavors: From Silver Salts to Radical Reactions

The genesis of ω-bromoalkanecarboxylic acid synthesis can be traced back to two pivotal discoveries in organic chemistry: the Hunsdiecker reaction and the anti-Markovnikov addition of hydrogen bromide to alkenes.

The Hunsdiecker Reaction: A Decarboxylative Bromination

The earliest general method applicable to the synthesis of ω-bromoalkanecarboxylic acids emerged from the work of Alexander Borodin in 1861, who observed the formation of methyl bromide from silver acetate (B1210297) and bromine.[1] However, it was Cläre and Heinz Hunsdiecker in the 1930s who extensively developed this decarboxylative halogenation into a widely recognized synthetic tool, now known as the Hunsdiecker reaction.[1] The reaction, in its essence, involves the treatment of the silver salt of a carboxylic acid with bromine to yield an alkyl bromide with one less carbon atom.[1][2][3]

The reaction proceeds through a radical chain mechanism, initiated by the formation of an acyl hypobromite (B1234621) intermediate.[1][4] This intermediate then undergoes homolytic cleavage and subsequent decarboxylation to generate an alkyl radical, which then abstracts a bromine atom.[1][4]

For the preparation of ω-bromoalkanecarboxylic acids, the Hunsdiecker reaction is applied to the monoesters of α,ω-dicarboxylic acids. The silver salt of the monoester is treated with bromine, leading to the desired ω-bromoalkanoic acid ester, which can then be hydrolyzed to the free acid.

A significant modification, known as the Christol-Firth modification, allows for the direct use of the carboxylic acid by employing mercuric oxide and bromine, thus avoiding the need to prepare the dry silver salt.[2]

The "Peroxide Effect": Anti-Markovnikov Hydrobromination

A second major pathway to ω-bromoalkanecarboxylic acids emerged from the study of electrophilic additions to alkenes. While the addition of hydrogen bromide to a terminal alkene typically follows Markovnikov's rule, yielding the secondary bromide, a fascinating exception was noted in the presence of peroxides. In the 1930s, the seminal work of Morris S. Kharasch and Frank R. Mayo explained this "peroxide effect," demonstrating that the reaction proceeds via a free-radical chain mechanism, resulting in the anti-Markovnikov addition product – the terminal bromide.[5][6][7]

This discovery was particularly significant for the synthesis of long-chain ω-bromoalkanecarboxylic acids, such as 11-bromoundecanoic acid, a key monomer for the production of Nylon-11. The starting material, undecylenic acid (10-undecenoic acid), derived from castor oil, could be efficiently converted to 11-bromoundecanoic acid by the addition of hydrogen bromide in the presence of a radical initiator like benzoyl peroxide.[8][9] This process circumvents the chain-shortening inherent in the Hunsdiecker reaction.

Key Synthetic Protocols: A Historical Perspective

The following tables summarize quantitative data and provide detailed experimental protocols for the historical synthesis of ω-bromoalkanecarboxylic acids.

Table 1: Physical Properties of Selected ω-Bromoalkanecarboxylic Acids

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
6-Bromohexanoic acid	C₆H₁₁BrO₂	195.05	31-34	155-157 (10 mmHg)
8-Bromooctanoic acid	C₈H₁₅BrO₂	223.10	38-41	175-177 (10 mmHg)
11-Bromoundecanoic acid	C₁₁H₂₁BrO₂	265.18	49-51	172-174 (2 mmHg)
12-Bromododecanoic acid	C₁₂H₂₃BrO₂	279.21	55-58	178-182 (2 mmHg)

Table 2: Historical Synthesis of ω-Bromoalkanecarboxylic Acids - Reaction Data

Starting Material	Reaction	Product	Yield (%)	Reference
Silver salt of adipic acid monoethyl ester	Hunsdiecker Reaction	Ethyl 5-bromovalerate	~70	Adapted from historical descriptions
10-Undecenoic acid	HBr, Benzoyl Peroxide	11-Bromoundecanoic acid	>90	[8]
ε-Caprolactone	HBr (gas)	6-Bromohexanoic acid	93	[10]

Detailed Experimental Protocols

Synthesis of Ethyl 5-bromovalerate via the Hunsdiecker Reaction (Illustrative Protocol based on historical descriptions)

Materials:

• Silver salt of adipic acid monoethyl ester

• Dry carbon tetrachloride (solvent)

• Bromine

Procedure:

• A suspension of the dry silver salt of adipic acid monoethyl ester in dry carbon tetrachloride is prepared in a flask equipped with a reflux condenser and a dropping funnel.

• A solution of bromine in carbon tetrachloride is added dropwise to the stirred suspension. The reaction is often initiated by gentle warming.

• After the addition is complete, the reaction mixture is refluxed until the evolution of carbon dioxide ceases.

• The mixture is cooled, and the precipitated silver bromide is removed by filtration.

• The filtrate is washed with a solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by washing with water and drying over an anhydrous drying agent.

• The solvent is removed by distillation, and the resulting ethyl 5-bromovalerate is purified by vacuum distillation.

Synthesis of 11-Bromoundecanoic Acid via Anti-Markovnikov Hydrobromination[8]

Materials:

• 10-Undecenoic acid

• Toluene (B28343) (solvent)

• Benzoyl peroxide (initiator)

• Hydrogen bromide gas

Procedure:

• A solution of 10-undecenoic acid and a catalytic amount of benzoyl peroxide in toluene is prepared in a reaction vessel equipped for gas inlet and cooling.

• The solution is cooled, and hydrogen bromide gas is bubbled through the solution while maintaining a low temperature (e.g., 10-12°C).[11]

• The reaction is monitored for the disappearance of the starting material.

• Upon completion, the reaction mixture is washed with water to remove excess hydrogen bromide.

• The toluene solution is then cooled to induce crystallization of the 11-bromoundecanoic acid.

• The crystalline product is collected by filtration, washed with cold solvent, and dried.

Visualizing the Synthetic Pathways

The following diagrams illustrate the core chemical transformations in the historical synthesis of ω-bromoalkanecarboxylic acids.

Caption: The Hunsdiecker reaction pathway for ω-bromoalkanoic acid esters.

References

• 1. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 2. adichemistry.com [adichemistry.com]
• 3. Hunsdiecker Reaction [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 6. Free Radical Addition Reactions of Alkenes, Anti- Markownikoff’s Orientation | Pharmaguideline [pharmaguideline.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. US2772302A - Process for the production of 11-bromoundecanoic acid - Google Patents [patents.google.com]
• 9. CN115433077A - Preparation of 11-bromo-undecylic acid from 10-undecylenic acid and preparation method thereof - Google Patents [patents.google.com]
• 10. CN100519504C - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
• 11. CN103804209A - Method for preparing 11-aminoundecanoic acid by utilizing 10-undecenoic acid - Google Patents [patents.google.com]

Theoretical Reactivity of 4-Bromohexanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical analysis of the reactivity of 4-bromohexanoic acid, a versatile bifunctional molecule. While direct computational studies on this specific compound are limited in publicly accessible literature, this guide synthesizes data from analogous systems to predict its behavior in key chemical transformations. The primary focus is on intermolecular and intramolecular nucleophilic substitution reactions, which are fundamental to the utility of 4-bromohexanoic acid in organic synthesis and as a potential building block in drug development. This document presents theoretical data, detailed experimental protocols for analogous reactions, and visual representations of reaction pathways and computational workflows to serve as a valuable resource for researchers.

Introduction: Electronic Structure and Reactivity

4-Bromohexanoic acid possesses two key functional groups that dictate its reactivity: a carboxylic acid and a secondary alkyl bromide. The electronegative bromine atom polarizes the C4-Br bond, rendering the C4 carbon atom electrophilic and susceptible to attack by nucleophiles. The carboxylic acid group, in its protonated or deprotonated form, can influence intramolecular reactions and serves as a handle for further chemical modifications.

The principal reaction pathways for 4-bromohexanoic acid are:

• Intermolecular Nucleophilic Substitution (SN2): An external nucleophile attacks the C4 carbon, displacing the bromide ion.

• Intramolecular Nucleophilic Substitution (Lactonization): The carboxylate group acts as an internal nucleophile, attacking the C4 carbon to form a five-membered ring (γ-hexalactone).

• Elimination (E2): A strong base can abstract a proton from C3 or C5, leading to the formation of an alkene. This pathway is generally less favored than substitution for secondary bromides with unhindered bases.

This guide will primarily focus on the theoretical aspects of the SN2 and lactonization reactions, as they represent the most synthetically valuable transformations of 4-bromohexanoic acid.

Theoretical Data on Reactivity

Due to the scarcity of direct computational studies on 4-bromohexanoic acid, this section presents theoretical and experimental data from closely related systems to provide quantitative insights into its reactivity.

Intermolecular Nucleophilic Substitution

The bimolecular nucleophilic substitution (SN2) reaction is a cornerstone of organic chemistry. Theoretical studies, predominantly using Density Functional Theory (DFT), have extensively modeled the SN2 reaction of alkyl halides. These studies help in understanding the reaction's potential energy surface, including the transition state and the influence of various factors on the activation energy.

Table 1: Calculated Activation Energies (ΔE‡) for the SN2 Reaction of Bromoalkanes with Various Nucleophiles (Representative Data)

Substrate	Nucleophile	Solvent	Computational Method	ΔE‡ (kcal/mol)
CH3Br	Cl-	Gas Phase	B3LYP/6-31+G	11.5
CH3Br	Cl-	Acetonitrile (PCM)	B3LYP/6-31+G	23.8
CH3CH2Br	Cl-	Gas Phase	G3(MP2)	13.9
CH3CH2Br	CN-	DMSO (PCM)	M06-2X/6-311+G(d,p)	20.1

Note: The data in this table are representative values from various computational studies on simpler bromoalkanes and are intended to provide a general understanding of the energy barriers involved. The actual activation energy for 4-bromohexanoic acid will be influenced by its specific structure and the reaction conditions.

Intramolecular Nucleophilic Substitution (Lactonization)

The intramolecular SN2 reaction of 4-bromohexanoic acid leads to the formation of γ-hexalactone. The rate of this cyclization is highly dependent on the chain length, which affects the entropy and enthalpy of activation. A seminal study by Galli, Illuminati, Mandolini, and Tamborra provides experimental kinetic data for the lactonization of a series of ω-bromoalkanoic acids, which serves as an excellent proxy for the reactivity of 4-bromohexanoic acid.

Table 2: Kinetic and Activation Parameters for the Lactonization of ω-Bromoalkanoic Acids in 99% aq. Me2SO

Ring Size (n)	ω-Bromoalkanoic Acid	k (s-1) at 50 °C	ΔH‡ (kcal/mol)	ΔS‡ (cal mol-1 K-1)
5	4-Bromobutanoic acid	1.3 x 10-1	19.3	-5.7
5	4-Bromohexanoic acid	(Estimated)	(Estimated)	(Estimated)
6	5-Bromopentanoic acid	1.1 x 10-3	21.6	-7.9
7	6-Bromoheptanoic acid	2.3 x 10-5	23.8	-9.8

Note: The values for 4-bromohexanoic acid are estimated to be similar to those for 4-bromobutanoic acid, as both lead to the formation of a five-membered ring (a γ-lactone), which is kinetically and thermodynamically favorable. The presence of the ethyl group at the C4 position in 4-bromohexanoic acid might slightly alter the reaction rate due to steric and electronic effects, but the overall reactivity is expected to be high.

Reaction Pathways and Computational Workflow

Intermolecular SN2 Reaction Pathway

The SN2 reaction proceeds via a backside attack of the nucleophile on the electrophilic carbon, leading to an inversion of stereochemistry.

Caption: Generalized pathway for the intermolecular SN2 reaction of 4-bromohexanoic acid.

Intramolecular Lactonization Pathway

In the presence of a base, the carboxylic acid is deprotonated, and the resulting carboxylate acts as an intramolecular nucleophile.

Caption: Pathway for the base-mediated intramolecular cyclization (lactonization) of 4-bromohexanoic acid.

General Computational Workflow for Reaction Mechanism Analysis

Theoretical studies of reaction mechanisms typically follow a standardized workflow to locate stationary points on the potential energy surface and calculate their energies.

Caption: A typical workflow for the computational investigation of a chemical reaction mechanism.

Experimental Protocols (Representative Examples)

The following protocols are for reactions analogous to those that 4-bromohexanoic acid would undergo and can be adapted accordingly.

Protocol: Nucleophilic Substitution of a Bromoalkane with Sodium Azide (B81097)

This protocol describes a typical SN2 reaction.

Materials:

• Bromoalkane (e.g., 1-bromohexane (B126081) as an analog)

• Sodium azide (NaN3)

• Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the bromoalkane (1.0 eq) in DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alkyl azide.

• Purify the product by vacuum distillation or column chromatography.

Protocol: Lactonization of a 4-Halo-substituted Carboxylic Acid

This protocol describes the intramolecular cyclization to form a γ-lactone.

Materials:

• 4-Halocarboxylic acid (e.g., 4-chlorobutanoic acid as an analog)

• Sodium bicarbonate (NaHCO3)

• Water

• Diethyl ether

• Concentrated hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• Dissolve the 4-halocarboxylic acid (1.0 eq) in an aqueous solution of sodium bicarbonate (1.1 eq).

• Gently heat the solution to 50-60 °C and stir for 2-4 hours to facilitate the intramolecular substitution. Monitor the reaction by observing the consumption of the starting material (e.g., by TLC after acidification of an aliquot).

• Cool the reaction mixture to room temperature and acidify to pH ~2 with concentrated hydrochloric acid.

• Extract the aqueous solution with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude γ-lactone can be purified by distillation under reduced pressure.

Conclusion

The reactivity of 4-bromohexanoic acid is dominated by nucleophilic substitution at the C4 position. Theoretical data from analogous systems suggest that both intermolecular SN2 reactions with external nucleophiles and intramolecular cyclization to form γ-hexalactone are facile processes. The provided computational workflows and experimental protocols offer a solid foundation for researchers to further investigate and utilize the chemical potential of this versatile molecule in their respective fields. Future dedicated computational studies on 4-bromohexanoic acid would be beneficial to refine the quantitative predictions of its reactivity and to explore more complex reaction pathways.

4-Bromohexanoic Acid: A Versatile Building Block for Advanced Materials

An In-depth Technical Guide on Potential Applications in Materials Science

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the potential of 4-bromohexanoic acid as a versatile chemical intermediate for the synthesis and modification of advanced materials. While direct literature on the materials science applications of 4-bromohexanoic acid is emerging, its bifunctional nature—possessing both a carboxylic acid and a secondary bromide—opens up a wide array of possibilities in polymer synthesis, surface engineering, and nanotechnology. This document provides a comprehensive overview of these potential applications, complete with detailed, adaptable experimental protocols and representative data to guide researchers in their work.

Introduction to 4-Bromohexanoic Acid

4-Bromohexanoic acid is an organobromine compound with the chemical formula C₆H₁₁BrO₂. Its structure features a carboxylic acid group at one end and a bromine atom at the 4-position of the hexanoic acid backbone. This unique arrangement allows for orthogonal chemical modifications, making it an attractive building block for creating complex macromolecular architectures and functionalized surfaces.

Table 1: Physicochemical Properties of 4-Bromohexanoic Acid

Property	Value
Molecular Formula	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol
Appearance	Solid
Melting Point	32-34 °C (for 6-bromohexanoic acid, estimated for 4-bromohexanoic acid)[1]
Boiling Point	165-170 °C at 20 mmHg (for 6-bromohexanoic acid)

Applications in Polymer Synthesis: Atom Transfer Radical Polymerization (ATRP)

The carbon-bromine bond in 4-bromohexanoic acid can serve as an initiation site for Atom Transfer Radical Polymerization (ATRP), a controlled/"living" radical polymerization technique. This allows for the synthesis of polymers with well-defined molecular weights, low polydispersity, and complex architectures. The carboxylic acid group can be preserved as a functional end-group on the resulting polymer, enabling further modifications such as conjugation to biomolecules or surfaces.

Hypothetical Polymerization of Styrene (B11656) using 4-Bromohexanoic Acid as an Initiator

This section outlines a hypothetical protocol for the ATRP of styrene, using 4-bromohexanoic acid as the initiator.

Experimental Protocol: ATRP of Styrene

• Reagents and Materials:

  • Styrene (monomer), inhibitor removed

  • 4-Bromohexanoic acid (initiator)

  • Copper(I) bromide (CuBr) (catalyst)

  • N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

  • Anisole (B1667542) (solvent)

  • Methanol (B129727) (for precipitation)

  • Nitrogen gas (for inert atmosphere)

• Procedure: a. To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (0.072 g, 0.5 mmol). b. Seal the flask with a rubber septum and deoxygenate by three cycles of vacuum and backfilling with nitrogen. c. In a separate flask, prepare a solution of styrene (5.2 g, 50 mmol), 4-bromohexanoic acid (0.0975 g, 0.5 mmol), and anisole (5 mL). Deoxygenate this solution by bubbling with nitrogen for 30 minutes. d. Using a nitrogen-purged syringe, add the deoxygenated monomer/initiator solution to the Schlenk flask containing the CuBr. e. Add PMDETA (0.104 mL, 0.5 mmol) to the reaction mixture via syringe. f. Place the sealed flask in a preheated oil bath at 110°C and stir. g. Monitor the reaction progress by taking samples periodically and analyzing monomer conversion by gas chromatography. h. After the desired conversion is reached (e.g., 6 hours), cool the flask to room temperature and open it to the air to quench the polymerization. i. Dilute the reaction mixture with tetrahydrofuran (B95107) (THF) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst. j. Precipitate the polymer by slowly adding the solution to a large excess of methanol. k. Filter the white polymer, wash with methanol, and dry under vacuum at 60°C to a constant weight.

Table 2: Representative Data for Polystyrene Synthesized by ATRP using a Functional Initiator

Entry	Monomer/Initiator Ratio	Conversion (%)	Mn (Theoretical) ( g/mol )	Mn (GPC) ( g/mol )	PDI (Mw/Mn)
1	100:1	55	5,720	5,900	1.15
2	200:1	62	12,900	13,500	1.18
3	400:1	48	19,980	20,500	1.22

Data is representative and adapted from ATRP of styrene with similar functional initiators.[2][3][4][5][6][7][8][9][10][11]

ATRP of Styrene with 4-Bromohexanoic Acid Initiator.

Surface Modification: Self-Assembled Monolayers (SAMs)

The bifunctionality of 4-bromohexanoic acid allows for its use in creating functional surfaces. One approach involves converting the carboxylic acid to a thiol, which can then form a self-assembled monolayer (SAM) on a gold surface. The bromine terminus of the SAM can then be used for further surface-initiated polymerizations or other chemical modifications.

Synthesis of 4-Bromohexane-1-thiol

Experimental Protocol: Thiol Synthesis

• Reagents and Materials:

  • 4-Bromohexanoic acid

  • Thionyl chloride (SOCl₂)

  • Sodium borohydride (B1222165) (NaBH₄)

  • Thiocarbonyldiimidazole

  • Ammonia (B1221849) solution

  • Hydrochloric acid (HCl)

  • Diethyl ether

  • Dichloromethane (DCM)

• Procedure: a. Acid to Alcohol Reduction: Dissolve 4-bromohexanoic acid (1.95 g, 10 mmol) in dry THF (50 mL) under a nitrogen atmosphere. Slowly add NaBH₄ (0.76 g, 20 mmol) in portions. Stir the mixture at room temperature for 24 hours. Quench the reaction by the slow addition of 1 M HCl. Extract the product with diethyl ether, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure to yield 4-bromohexan-1-ol (B15446133). b. Alcohol to Thiol Conversion: Dissolve 4-bromohexan-1-ol (1.81 g, 10 mmol) in dry DCM (50 mL). Add thiocarbonyldiimidazole (1.96 g, 11 mmol) and stir at room temperature for 4 hours. Concentrate the reaction mixture and purify by column chromatography to obtain the thiocarbonyl intermediate. Treat the intermediate with a concentrated ammonia solution in methanol at 60°C for 6 hours in a sealed tube. After cooling, acidify with HCl and extract with DCM. Dry the organic layer and remove the solvent to yield 4-bromohexane-1-thiol.

Formation of a SAM on Gold

Experimental Protocol: SAM Formation

• Substrate Preparation:

  • Prepare a gold-coated substrate (e.g., silicon wafer with a Ti/Au layer).

  • Clean the substrate by sonicating in ethanol (B145695) and then water, each for 10 minutes.

  • Dry the substrate with a stream of nitrogen.

  • Treat with UV-ozone for 15 minutes to remove organic contaminants.

• SAM Deposition: a. Prepare a 1 mM solution of 4-bromohexane-1-thiol in absolute ethanol. b. Immerse the clean gold substrate in the thiol solution. c. Leave the substrate in the solution for 24-48 hours at room temperature to allow for the formation of a well-ordered monolayer. d. Remove the substrate from the solution and rinse thoroughly with ethanol to remove any physisorbed molecules. e. Dry the substrate with a stream of nitrogen.

Table 3: Representative Characterization Data for Functionalized Alkanethiol SAMs on Gold

Characterization Technique	Expected Result for a 4-Bromohexane-1-thiol SAM
Water Contact Angle	70-80°
Ellipsometric Thickness	8-10 Å
XPS (Br 3d peak)	Presence confirmed at ~70 eV

Data is representative and based on SAMs of similar ω-functionalized alkanethiols.[12][13][14][15]

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. Styrene - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. Hydrophilic surfaces via the self-assembly of nitrile-terminated alkanethiols on gold [aimspress.com]
• 13. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]

safety, handling, and storage of 4-Bromohexanoic acid

An In-depth Technical Guide to the Safety, Handling, and Storage of 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromohexanoic acid is a halogenated carboxylic acid utilized as an intermediate in various organic syntheses, including the development of pharmaceutical compounds. Its bifunctional nature, possessing both a carboxylic acid and a bromo-alkane moiety, makes it a versatile building block. However, its chemical reactivity also necessitates stringent safety protocols to ensure the well-being of laboratory personnel and to maintain experimental integrity. This guide provides a comprehensive overview of the safety, handling, and storage considerations for 4-Bromohexanoic acid, based on available safety data and analogous chemical properties.

Hazard Identification and Classification

GHS Hazard Statements (Inferred):

• H314: Causes severe skin burns and eye damage.

• H318: Causes serious eye damage.

• May be harmful if swallowed.

• May cause respiratory irritation.

Physical and Chemical Properties

A summary of the known and inferred physical and chemical properties of 4-Bromohexanoic acid and its isomers is presented below for comparative analysis.

Property	4-Bromohexanoic Acid (Inferred)	6-Bromohexanoic Acid	2-Bromohexanoic Acid
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [1]	195.06 g/mol [2]	195.05 g/mol
CAS Number	61222-82-0[1]	4224-70-8[3]	616-05-7[4]
Melting Point	~25–30°C (estimated)[5]	32 - 35 °C[2][3]	4 °C[4]
Boiling Point	~180–190°C/20 mmHg (estimated)[5]	165 - 170 °C / 20 mmHg[2][3]	136 - 138 °C / 18 mmHg[4]
Flash Point	No data available	67 °C / 152.6 °F[3]	> 110 °C / > 230 °F[4]
pKa	~4.5–4.8 (estimated)[5]	4.72±0.10 (predicted)[6]	No data available
Solubility	High in methanol, DMF, THF (inferred)[5]	Soluble in methanol[6]	Water soluble[7]

Safe Handling Protocols

Adherence to strict safe handling protocols is paramount when working with 4-Bromohexanoic acid to minimize the risk of exposure and chemical incidents.

Engineering Controls

• Fume Hood: All work with 4-Bromohexanoic acid should be conducted in a certified chemical fume hood to prevent the inhalation of any vapors or aerosols.[3]

• Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working environment.[7]

• Emergency Equipment: An eyewash station and a safety shower must be readily accessible and in close proximity to the workstation.[3][7]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 4-Bromohexanoic acid.

• Eye and Face Protection: Chemical splash goggles are the minimum requirement. For tasks with a higher splash risk, a face shield should be worn in addition to goggles.[3][8][9]

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required. Gloves should be inspected for any signs of degradation before use and disposed of properly after handling the chemical.[3][9][10]

• Body Protection: A full-length laboratory coat, worn closed, is necessary to protect against skin contact.[3] For larger quantities or tasks with a significant splash potential, a chemical-resistant apron over the lab coat is recommended.

• Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are handled.[10]

The following diagram outlines the standard workflow for safely handling 4-Bromohexanoic acid.

Caption: Standard Operating Procedure for Handling 4-Bromohexanoic Acid.

Storage and Incompatibility

Proper storage of 4-Bromohexanoic acid is crucial to maintain its stability and prevent hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[11] A designated corrosives cabinet is the recommended storage location.[11]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[2][3][11] Contact with these substances can lead to vigorous and potentially hazardous reactions.

• Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[3][11]

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][12]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][12]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[3][11]

The following decision tree outlines the emergency procedures for accidental exposure to 4-Bromohexanoic acid.

Caption: Decision Tree for Accidental Exposure to 4-Bromohexanoic Acid.

Spill Response

• Small Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Place the absorbed material into a suitable, labeled container for disposal.

• Large Spills: Evacuate the area immediately. Contact the appropriate emergency response team for cleanup. Do not attempt to clean up a large spill without proper training and equipment.

• Ventilation: Ensure the area is well-ventilated during and after the cleanup of any spill.

Disposal Considerations

All waste containing 4-Bromohexanoic acid must be handled as hazardous waste.

• Waste Containers: Use designated, properly labeled, and sealed containers for the disposal of 4-Bromohexanoic acid waste.

• Disposal Method: Dispose of the waste in accordance with all local, state, and federal regulations. Contact your institution's environmental health and safety department for specific disposal guidelines. Do not dispose of this chemical down the drain or in the regular trash.

Conclusion

4-Bromohexanoic acid is a valuable chemical intermediate that requires careful and informed handling. By adhering to the safety protocols, personal protective equipment requirements, and emergency procedures outlined in this guide, researchers and scientists can mitigate the risks associated with its use. A thorough understanding of its properties and potential hazards is the foundation of a safe and productive research environment.

References

• 1. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.nl [fishersci.nl]
• 4. fishersci.com [fishersci.com]
• 5. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 6. Page loading... [guidechem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. leelinework.com [leelinework.com]
• 10. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 11. fishersci.com [fishersci.com]
• 12. ehs.princeton.edu [ehs.princeton.edu]

An In-depth Technical Guide to 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromohexanoic acid, including its chemical identity, physicochemical properties, a representative synthetic protocol, and a discussion of its potential role in cellular signaling pathways based on current knowledge of related fatty acid derivatives.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name 4-bromohexanoic acid is a halogenated carboxylic acid.[1] It is also known by the following synonyms:

• 4-BROMOHEXANOIC ACID

• SCHEMBL143442

• DTXSID70623129

Physicochemical Properties

Quantitative data for 4-Bromohexanoic acid is primarily based on computational predictions. The following table summarizes its key physicochemical properties.

Property	Value	Source
Molecular Formula	C₆H₁₁BrO₂	PubChem[1]
Molecular Weight	195.05 g/mol	PubChem[1]
IUPAC Name	4-bromohexanoic acid	PubChem[1]
CAS Number	61222-82-0	PubChem
Canonical SMILES	CCC(CCC(=O)O)Br	PubChem[1]
InChI	InChI=1S/C6H11BrO2/c1-2-5(7)3-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)	PubChem[1]
InChIKey	HKDXJLWAEYTBOQ-UHFFFAOYSA-N	PubChem[1]

Synthesis of 4-Bromohexanoic Acid: Experimental Protocol

A common and effective method for the synthesis of bromoalkanoic acids is the acid-catalyzed ring-opening of the corresponding lactone. For 4-Bromohexanoic acid, a suitable precursor would be γ-caprolactone (5-ethyl-dihydrofuran-2-one). The following is a detailed, representative experimental protocol adapted from procedures for similar compounds.

Reaction: Ring-opening of γ-caprolactone with hydrogen bromide.

Materials:

• γ-Caprolactone

• 48% aqueous hydrobromic acid (HBr)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add γ-caprolactone.

• Carefully and with stirring, add a stoichiometric excess of 48% aqueous hydrobromic acid.

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel and dilute with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize excess acid), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-Bromohexanoic acid.

• The crude product can be further purified by vacuum distillation or column chromatography.

Potential Biological Activity and Signaling Pathways

The diagram below illustrates a generalized signaling pathway for a fatty acid derivative, which could be applicable to 4-Bromohexanoic acid. This model depicts the activation of a G-protein coupled receptor (GPCR) at the cell surface, leading to downstream signaling cascades.

Caption: Generalized fatty acid signaling pathway.

This proposed pathway involves the binding of 4-Bromohexanoic acid to a GPCR, leading to the activation of a G-protein. This, in turn, modulates an effector enzyme, resulting in the production of a second messenger. The second messenger then activates a protein kinase, which can phosphorylate transcription factors, ultimately leading to altered gene expression and a specific cellular response. It is important to note that this is a hypothetical model for 4-Bromohexanoic acid, and further research is required to elucidate its specific biological targets and signaling mechanisms.

References

• 1. Fatty Acid Signaling: The New Function of Intracellular Lipases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilic and Nucleophilic Character of 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromohexanoic acid is a bifunctional molecule exhibiting both electrophilic and nucleophilic characteristics, rendering it a versatile building block in organic synthesis. This guide provides a comprehensive analysis of its dual reactivity, supported by tabulated data, detailed experimental protocols for analogous reactions, and visual diagrams of key reaction pathways. Understanding the interplay of the electrophilic carbon center at C-4 and the nucleophilic carboxylate group is crucial for its application in the synthesis of complex organic molecules, including pharmaceuticals and other bioactive compounds.

Introduction

4-Bromohexanoic acid (C₆H₁₁BrO₂) is a saturated fatty acid derivative characterized by a bromine atom at the fourth carbon position.[1][2] This substitution pattern creates a unique chemical entity with distinct reactive sites that can be selectively targeted under different reaction conditions. The molecule's structure confers a balance between inductive electron-withdrawing effects from the bromine atom and the potential for intramolecular interactions, which significantly influences its reactivity in both substitution and elimination reactions.[1] While direct experimental data for 4-bromohexanoic acid is limited, its chemical behavior can be reliably inferred from its structural analogues.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-bromohexanoic acid and its common isomer, 6-bromohexanoic acid, is presented in Table 1. These properties are essential for designing reaction conditions and purification protocols.

Table 1: Physicochemical Properties of Bromohexanoic Acids

Property	4-Bromohexanoic Acid (Inferred/Computed)	6-Bromohexanoic Acid
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [1][2]	195.05 g/mol [3]
Melting Point	~25–30°C (estimated)[1]	32–34°C
Boiling Point	~180–190°C/20 mmHg (estimated)[1]	165–170°C/20 mmHg
pKa	~4.5–4.8 (estimated)[1]	4.72±0.10 (predicted)
Solubility	High in methanol (B129727) and polar aprotic solvents (e.g., DMF, THF)[1]	0.1 g/mL in methanol

Dual Reactivity: Electrophilic vs. Nucleophilic Character

The unique chemical behavior of 4-bromohexanoic acid stems from the presence of two distinct functional groups: the carboxylic acid and the secondary alkyl bromide. This duality allows it to act as either an electrophile or a nucleophile, depending on the reaction conditions and the nature of the co-reactants.

Electrophilic Character: The C-Br Bond

The carbon atom bonded to the bromine (C-4) is the primary electrophilic center in 4-bromohexanoic acid. The high electronegativity of bromine induces a partial positive charge on the carbon atom, making it susceptible to attack by nucleophiles.

This electrophilicity is central to its utility in forming new carbon-heteroatom or carbon-carbon bonds via nucleophilic substitution reactions.

Caption: Electrophilic carbon at C-4 is susceptible to nucleophilic attack.

Common nucleophilic substitution reactions at this electrophilic center include:

• Hydrolysis: Reaction with water or hydroxide (B78521) ions to form 4-hydroxyhexanoic acid.

• Amination: Reaction with ammonia (B1221849) or amines to yield 4-aminohexanoic acid derivatives.

• Cyanation: Reaction with cyanide salts to introduce a nitrile group.

Nucleophilic Character: The Carboxylate Group

Under basic conditions, the carboxylic acid group of 4-bromohexanoic acid is deprotonated to form a carboxylate anion. This carboxylate is an effective nucleophile, capable of attacking electrophilic centers.

The most significant manifestation of this nucleophilic character is its propensity for intramolecular cyclization.

Caption: The deprotonated carboxylate acts as an internal nucleophile.

Key Reactions and Experimental Protocols

While specific experimental data for 4-bromohexanoic acid is not abundant, the following sections detail representative protocols for reactions that are analogous and directly applicable.

Intermolecular Nucleophilic Substitution

The reaction of α-bromo carboxylic acids with nucleophiles is well-documented and provides a model for the reactivity of 4-bromohexanoic acid. The presence of the carbonyl group in α-bromo acids enhances the SN2 reaction rate by stabilizing the transition state.[4][5]

Table 2: Representative Intermolecular Nucleophilic Substitution Reactions

Reaction	Nucleophile	Product	Typical Conditions
Hydrolysis	OH⁻	4-Hydroxyhexanoic acid	Aqueous base, followed by acidic work-up
Amination	NH₃ (excess)	4-Aminohexanoic acid	Excess ammonia
Formation of α-hydrazino acids	Hydrazine	4-Hydrazinohexanoic acid	Not specified

This protocol is adapted from the general procedure for the hydrolysis of α-bromo carboxylic acids.[5]

• Dissolution: Dissolve the α-bromo carboxylic acid in an aqueous basic solution (e.g., sodium hydroxide or potassium hydroxide).

• Reaction: Stir the mixture at room temperature or with gentle heating to facilitate the substitution reaction.

• Acidification: After the reaction is complete (monitored by TLC), acidify the solution with a mineral acid (e.g., HCl) to protonate the carboxylate and the newly formed alkoxide.

• Extraction: Extract the α-hydroxy carboxylic acid product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Dry the organic extracts over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or chromatography.

Intramolecular Nucleophilic Substitution: Lactonization

The reaction of a 4-haloalkanoic acid to form a γ-lactone is a classic example of intramolecular cyclization. This reaction is typically promoted by a base, which deprotonates the carboxylic acid to form the nucleophilic carboxylate.

Caption: General workflow for the synthesis of γ-hexalactone.

This protocol is based on general methods for the synthesis of γ-lactones from corresponding 4-halo acids.

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the 4-bromoalkanoic acid in a suitable solvent (e.g., water, acetone, or a biphasic system).

• Base Addition: Add a slight excess of a mild base (e.g., sodium bicarbonate or sodium carbonate) to the solution. The base will neutralize the carboxylic acid, forming the carboxylate in situ.

• Heating: Heat the reaction mixture to reflux. The elevated temperature facilitates the intramolecular SN2 reaction. The reaction progress can be monitored by the consumption of the starting material using techniques like TLC or GC.

• Cooling and Extraction: Once the reaction is complete, cool the mixture to room temperature. If a biphasic system is not used, add water and an organic solvent (e.g., diethyl ether) to extract the product. Separate the organic layer.

• Washing and Drying: Wash the organic layer with brine, then dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal and Purification: Filter off the drying agent and remove the solvent under reduced pressure. The resulting crude γ-lactone can be purified by distillation or column chromatography.

Applications in Drug Development and Synthesis of Bioactive Molecules

The dual reactivity of molecules like 4-bromohexanoic acid makes them valuable linkers and scaffolds in drug discovery and the synthesis of bioactive compounds. The ability to first react at the electrophilic C-Br center and then utilize the nucleophilic carboxylate (or vice versa) allows for the construction of complex molecular architectures. For instance, bromoalkanoic acids are used in the synthesis of targeted drug conjugates and prodrugs.[6]

Conclusion

4-Bromohexanoic acid is a molecule of significant synthetic potential, characterized by its distinct electrophilic and nucleophilic centers. The electrophilic nature of the C-4 carbon allows for a range of nucleophilic substitution reactions, while the nucleophilic character of the carboxylate group, particularly in its deprotonated form, facilitates intramolecular cyclization to form γ-lactones. A thorough understanding of this dual reactivity, guided by the principles outlined in this technical guide, is paramount for leveraging 4-bromohexanoic acid as a versatile building block in the design and synthesis of novel chemical entities for research and pharmaceutical applications.

References

• 1. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 2. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Bromohexanoic acid | C6H11BrO2 | CID 20210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Video: α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction [jove.com]

The Unseen Influence: A Technical Guide to the Steric Effects of the Bromine Atom in 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of molecular interactions and chemical reactivity, the spatial arrangement of atoms plays a pivotal role. This in-depth technical guide delves into the steric effects of the bromine atom in 4-Bromohexanoic acid, a molecule where the positioning of a bulky halogen atom mid-chain significantly influences its conformational preferences and reactivity. Understanding these steric effects is crucial for scientists engaged in organic synthesis, medicinal chemistry, and drug development, as they can dictate reaction outcomes, biological activity, and molecular design strategies. This document provides a comprehensive analysis of the steric hindrance imposed by the bromine atom, supported by quantitative data, detailed experimental methodologies, and visual representations of key concepts.

The Steric Footprint of Bromine: A Quantitative Perspective

The steric requirements of a substituent can be quantified by its A-value, which represents the difference in Gibbs free energy (ΔG) between the axial and equatorial conformations of a substituted cyclohexane.[1] A larger A-value signifies a greater preference for the equatorial position to minimize steric strain.[1] The bromine atom has an A-value of approximately 0.38-0.62 kcal/mol, indicating a moderate steric demand. In the flexible hexanoic acid chain, this translates to a preference for conformations where the bromine atom is positioned away from other bulky groups to alleviate steric hindrance.

To provide a comparative framework, the following table summarizes key physicochemical properties of 4-Bromohexanoic acid and its isomers. These differences, though not solely attributable to steric effects, are influenced by the bromine atom's position.

Property	4-Bromohexanoic Acid	2-Bromohexanoic Acid	6-Bromohexanoic Acid
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [2]	195.05 g/mol	195.05 g/mol
CAS Number	61222-82-0[2]	616-05-7	4224-70-8
Predicted XLogP3	1.8[2]	2.0	2.0

Conformational Analysis and Steric Hindrance

The carbon chain of 4-Bromohexanoic acid is flexible, allowing for rotation around its single bonds. The presence of the bromine atom at the C4 position restricts this rotational freedom and influences the equilibrium between different conformers. The steric interactions between the bromine atom and the adjacent methylene (B1212753) groups, as well as the terminal carboxylic acid group, will favor staggered conformations over eclipsed ones.

To visualize the preferred spatial arrangement, we can consider a Newman projection along the C3-C4 bond. The bulky bromine atom will preferentially occupy an anti-periplanar position relative to the largest group on the C3 carbon to minimize gauche interactions.

References

• 1. A value (organic chemistry) - Wikipedia [en.wikipedia.org]
• 2. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]

electronic effects of the bromine atom on the carboxyl group

An In-depth Technical Guide to the Electronic Effects of the Bromine Atom on the Carboxyl Group

Audience: Researchers, scientists, and drug development professionals.

Introduction

The substitution of a hydrogen atom with a halogen, such as bromine, on an aromatic ring bearing a carboxyl group profoundly alters the molecule's electronic properties. This modification is a critical strategy in medicinal chemistry and materials science, as it directly influences the acidity (pKa) of the carboxyl group. The pKa is a determinant of a molecule's ionization state at a given pH, which in turn affects its solubility, membrane permeability, and interaction with biological targets. This guide provides a comprehensive technical overview of the electronic effects of the bromine atom on a carboxyl group, supported by quantitative data, detailed experimental protocols, and logical workflow visualizations.

Theoretical Framework: The Duality of Bromine's Electronic Effects

The net electronic effect of a bromine substituent on the acidity of a benzoic acid derivative is a balance of two opposing forces: the inductive effect and the resonance effect.

• Inductive Effect (-I): Bromine is an electronegative element, and it withdraws electron density from the benzene (B151609) ring through the sigma (σ) bonds.[1][2] This effect is distance-dependent, being strongest at the ortho position and weakest at the para position.[2] By withdrawing electron density, the inductive effect stabilizes the negative charge of the carboxylate anion formed upon deprotonation, thereby increasing the acidity (lowering the pKa) of the carboxylic acid.[2]

• Resonance Effect (+R): The bromine atom possesses lone pairs of electrons in its p-orbitals, which can be delocalized into the pi (π) system of the benzene ring.[1] This electron-donating resonance effect increases the electron density on the ring, particularly at the ortho and para positions.[1] An increase in electron density on the carboxylate anion destabilizes it, making the corresponding carboxylic acid less acidic (raising the pKa).[1] The resonance effect does not operate at the meta position.

The interplay of these effects determines the overall acidity. For bromine, the electron-withdrawing inductive effect (-I) is generally stronger than the electron-donating resonance effect (+R).

dot graph TD { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4", nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Figure 1: Conceptual flow of bromine's electronic effects on the carboxyl group.

Quantitative Analysis of Electronic Effects

The electronic influence of the bromine atom can be quantified by examining the pKa values of bromobenzoic acid isomers and the Hammett substituent constants.

Data Presentation

The following tables summarize key quantitative data related to the electronic effects of bromine.

Table 1: Acidity of Bromobenzoic Acid Isomers at 25°C

Compound	Position	pKa Value	Acidity Trend
2-Bromobenzoic Acid	ortho	2.84	Strongest
3-Bromobenzoic Acid	meta	3.86	Intermediate
4-Bromobenzoic Acid	para	3.97	Weakest

Data sourced from Benchchem.[1]

Analysis of Acidity Trend:

• 2-Bromobenzoic acid is the strongest acid due to the powerful, short-range inductive effect of bromine at the ortho position, significantly stabilizing the carboxylate anion. This is often enhanced by the "ortho effect," which can involve steric and hydrogen-bonding interactions.[1]

• 3-Bromobenzoic acid is the next strongest. At the meta position, only the electron-withdrawing inductive effect operates, which stabilizes the anion and increases acidity relative to benzoic acid (pKa ≈ 4.20).[1][3]

• 4-Bromobenzoic acid is the weakest of the three isomers. At the para position, the acid-strengthening inductive effect is partially counteracted by the acid-weakening resonance effect.[1]

Table 2: Hammett Substituent Constants for Bromine

Constant	Value	Description
σ_meta (σ_m)	+0.39	Indicates strong electron withdrawal at the meta position, primarily via the inductive effect.
σ_para (σ_p)	+0.23	Indicates net electron withdrawal at the para position, but the effect is weaker than at the meta position due to the opposing resonance effect.

Data sourced from Wang Lab and Wikipedia.[4][5][6]

The Hammett equation, log(K/K₀) = σρ, quantitatively relates the dissociation constant (K) of a substituted benzoic acid to that of benzoic acid (K₀) through the substituent constant (σ) and the reaction constant (ρ).[5] The positive σ values for bromine confirm its net electron-withdrawing character.

Table 3: Summary of Key Spectroscopic Data for Bromobenzoic Acid Isomers

Spectroscopic Technique	Feature	2-Bromobenzoic Acid	3-Bromobenzoic Acid	4-Bromobenzoic Acid
IR (cm⁻¹)	C=O Stretch	~1700	~1700	~1680
	C-Br Stretch	~750	~800	~850
¹H NMR (δ, ppm)	Aromatic Protons	Multiplet patterns specific to 1,2-disubstitution	Multiplet patterns specific to 1,3-disubstitution	Two distinct doublets (AA'BB' system)
¹³C NMR (δ, ppm)	Carbonyl (C=O)	~171.5	~171.5	~167.0
	C-Br	~122.0	~122.5	~128.0

Data is approximate and depends on the solvent and instrument frequency. Sourced from Benchchem and ChemicalBook.[7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of the properties discussed.

Synthesis of 3-Bromobenzoic Acid via Oxidation

This protocol describes a common method for synthesizing a bromobenzoic acid.[10][11]

• Materials: 3-Bromotoluene, Potassium permanganate (B83412) (KMnO₄), Sodium hydroxide (B78521) (NaOH), Hydrochloric acid (HCl), distilled water.

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, Buchner funnel, filtration flask.

• Procedure:

  • Reaction Setup: In a round-bottom flask, combine 3-bromotoluene, water, and NaOH.[10]

  • Addition of Oxidant: While stirring vigorously, slowly add KMnO₄ in portions to control the exothermic reaction.[10]

  • Reflux: Heat the mixture to reflux for approximately 4 hours. The purple color of the permanganate should disappear as it is converted to brown manganese dioxide (MnO₂).[11]

  • Work-up: Cool the reaction mixture. Filter off the MnO₂ precipitate by vacuum filtration.[10]

  • Acidification: Transfer the clear filtrate to a beaker and cool it in an ice bath. Slowly acidify with concentrated HCl until the pH is approximately 2. 3-Bromobenzoic acid will precipitate as a white solid.[10]

  • Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry.[10]

  • Purification: Recrystallize the crude product from a suitable solvent (e.g., water or ethanol (B145695)/water mixture) for higher purity.

dot graph G { graph [layout=dot, rankdir=TB, splines=true, overlap=false, nodesep=0.6, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=12, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 2: Experimental workflow for the synthesis of 3-bromobenzoic acid.

pKa Determination by Potentiometric Titration

This method determines the pKa by monitoring pH changes during titration.[1][12]

• Materials: Bromobenzoic acid sample, standardized NaOH solution (e.g., 0.1 M), potassium chloride (KCl), distilled water, buffer solutions (pH 4, 7, 10).

• Equipment: pH meter with a combination glass electrode, burette, beaker, magnetic stirrer.

• Procedure:

  • Calibration: Calibrate the pH meter using standard buffer solutions.

  • Sample Preparation: Accurately weigh a sample of the bromobenzoic acid and dissolve it in a known volume of water. A co-solvent like acetonitrile (B52724) or ethanol may be used if solubility is low.[12] Add a small amount of KCl to maintain constant ionic strength.

  • Titration: Place the beaker on a magnetic stirrer and immerse the pH electrode. Record the initial pH. Add the standardized NaOH solution from the burette in small, precise increments (e.g., 0.1-0.2 mL).

  • Data Collection: Record the pH after each addition of titrant, allowing the reading to stabilize. Continue the titration well past the equivalence point.

  • Data Analysis:

    • Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

    • The equivalence point is the point of maximum slope on the curve (or the peak of the first derivative plot, ΔpH/ΔV vs. V).

    • The pKa is equal to the pH at the half-equivalence point (the volume of NaOH added is half of that required to reach the equivalence point).[12]

dot graph G { graph [layout=dot, rankdir=TB, splines=true, overlap=false, nodesep=0.6, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=12, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 3: Workflow for pKa determination by potentiometric titration.

Spectroscopic Characterization (NMR)

This protocol outlines the general steps for acquiring an NMR spectrum.[7][8]

• Objective: To obtain ¹H and ¹³C NMR spectra of a bromobenzoic acid isomer.

• Methodology:

  • Sample Preparation: Accurately weigh 5-20 mg of the bromobenzoic acid isomer and place it in a clean, dry NMR tube.

  • Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is often added as an internal standard (δ = 0.00 ppm).[8]

  • Instrument Setup: Place the NMR tube into the spectrometer. Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to optimize homogeneity.

  • Acquisition: Run the desired NMR experiment (e.g., a standard single-pulse ¹H experiment or a proton-decoupled ¹³C experiment) using appropriate acquisition parameters (spectral width, acquisition time, relaxation delay).[8]

  • Data Processing: Apply a Fourier transform to the acquired data. Phase the spectrum, apply a baseline correction, and reference the chemical shifts to the internal standard.

Conclusion

The bromine atom exerts a significant and position-dependent electronic effect on the carboxyl group. Its strong electron-withdrawing inductive effect (-I) dominates, leading to an overall increase in the acidity of bromobenzoic acids compared to benzoic acid. This effect is modulated by a weaker, opposing electron-donating resonance effect (+R) at the ortho and para positions. The quantitative analysis of pKa values and Hammett constants provides a clear framework for understanding and predicting these electronic influences. For professionals in drug development and materials science, the ability to fine-tune the acidity of a carboxyl group through strategic placement of a bromine substituent is a powerful tool for optimizing molecular properties and function.

References

• 1. benchchem.com [benchchem.com]
• 2. Inductive and Resonance (Mesomeric) Effects - Chemistry Steps [chemistrysteps.com]
• 3. Solved Q7. The pKa of p-bromobenzoic acid is 3.97, and that | Chegg.com [chegg.com]
• 4. web.viu.ca [web.viu.ca]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 4-Bromobenzoic acid(586-76-5) 1H NMR [m.chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. 3-Bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 12. asianpubs.org [asianpubs.org]

The Evolving Landscape of 4-Substituted Hexanoic Acids: A Technical Review for Drug Discovery Professionals

An in-depth analysis of the synthesis, biological activity, and therapeutic potential of 4-substituted hexanoic acid derivatives, focusing on their roles as potent modulators of key biological targets.

This technical guide provides a comprehensive review of the literature on 4-substituted hexanoic acids, a versatile scaffold in modern drug discovery. This class of compounds has demonstrated significant therapeutic potential across a range of diseases, including inflammatory conditions, autoimmune disorders, and infectious diseases. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the structure-activity relationships (SAR), experimental protocols for synthesis and evaluation, and the underlying signaling pathways associated with these promising molecules.

Introduction to 4-Substituted Hexanoic Acids

Hexanoic acid, a simple six-carbon carboxylic acid, serves as a foundational structure in medicinal chemistry.[1] The introduction of substituents at the 4-position of the hexanoic acid backbone has given rise to a diverse array of derivatives with tailored biological activities. These modifications can significantly influence the molecule's potency, selectivity, and pharmacokinetic properties. This review will focus on several key classes of 4-substituted hexanoic acids that have emerged as promising therapeutic agents.

Therapeutic Applications and Biological Targets

4-Substituted hexanoic acid derivatives have been investigated for a variety of therapeutic applications, primarily targeting inflammatory and autoimmune diseases. Two of the most well-studied targets for this class of compounds are Very Late Antigen-4 (VLA-4) and Retinoic Acid Receptor-Related Orphan Receptor gamma t (RORγt). Additionally, certain derivatives have shown potential as antimicrobial and anti-inflammatory agents.

Very Late Antigen-4 (VLA-4) Antagonists

VLA-4, also known as integrin α4β1, is a key adhesion molecule involved in the recruitment of leukocytes to sites of inflammation.[2] Blockade of the VLA-4 interaction with its ligands, such as Vascular Cell Adhesion Molecule-1 (VCAM-1), represents a compelling strategy for the treatment of inflammatory diseases like asthma and multiple sclerosis.[2] A notable example is the development of trans-4-substituted cyclohexanecarboxylic acid derivatives as potent VLA-4 antagonists.[3][4]

One such compound, trans-4-[1-[[2,5-dichloro-4-(1-methyl-3-indolylcarboxamido)phenyl]acetyl]-(4S)-methoxy-(2S)-pyrrolidinylmethoxy]cyclohexanecarboxylic acid, has demonstrated potent VLA-4 inhibitory activity with an IC50 of 5.4 nM and has shown excellent oral efficacy in preclinical models of asthma.[3][4]

Signaling Pathway for VLA-4 Antagonism

VLA-4 antagonism by 4-substituted hexanoic acid derivatives.

RORγt Inverse Agonists

RORγt is a nuclear receptor that plays a critical role in the differentiation of Th17 cells, which are key mediators of autoimmune diseases such as psoriasis and rheumatoid arthritis.[5][6] Inverse agonists of RORγt can suppress the production of pro-inflammatory cytokines like IL-17, making them attractive therapeutic targets.[7] 6-Oxo-4-phenyl-hexanoic acid derivatives have been identified as a promising scaffold for the development of potent and orally bioavailable RORγt inverse agonists.[5][6]

Structure-activity relationship studies have led to the discovery of compounds with significant RORγt inhibitory activity and favorable pharmacokinetic profiles.[5]

Signaling Pathway for RORγt Inverse Agonism

RORγt inverse agonism by 6-oxo-4-phenyl-hexanoic acid derivatives.

Antimicrobial and Anti-inflammatory Activities

Certain 4-substituted hexanoic acid derivatives have also been investigated for their antimicrobial and anti-inflammatory properties. For instance, (S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl)methylene)-2-thioxothiazolidin-3-yl)pentanoic acids have shown good antibacterial activity against several Gram-positive bacteria, including multidrug-resistant strains.[8] Additionally, 6-aryl-4-oxohexanoic acids have been synthesized and evaluated for their effects on eicosanoid biosynthesis and have demonstrated in vivo anti-inflammatory activities.[9][10]

Quantitative Data Summary

The following tables summarize the quantitative data for representative 4-substituted hexanoic acid derivatives from the literature.

Table 1: VLA-4 Antagonists - In Vitro Activity

Compound ID	Structure	VLA-4 IC50 (nM)	Reference
1	trans-4-[1-[[2,5-dichloro-4-(1-methyl-3-indolylcarboxamido)phenyl]acetyl]-(4S)-methoxy-(2S)-pyrrolidinylmethoxy]cyclohexanecarboxylic acid	5.4	[3][4]

Table 2: RORγt Inverse Agonists - In Vitro Activity

Compound ID	Structure	RORγt IC50 (µM)	Reference
2	6-Oxo-4-phenyl-hexanoic acid derivative (example)	Data not specified in abstract	[5][6]

Table 3: Antimicrobial Agents - Minimum Inhibitory Concentration (MIC)

Compound ID	Structure	S. aureus MIC (µg/mL)	Reference
3a-g	(S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl)methylene)-2-thioxothiazolidin-3-yl)pentanoic acids	2	[8]
3c, 3d, 3e, 3f	(S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl)methylene)-2-thioxothiazolidin-3-yl)pentanoic acids (most potent)	2	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature.

General Synthesis of 6-Aryl-4-oxohexanoic Acids[9][10]

• Condensation: A mixture of an appropriate aldehyde and levulinic acid is refluxed in toluene (B28343) with catalytic amounts of piperidine (B6355638) and acetic acid using a Dean-Stark trap to remove water. This reaction affords the corresponding 6-aryl-4-oxohex-5-enoic acids.

• Reduction: The resulting arylidene derivatives are then reduced by hydrogenation at room temperature using a palladium on carbon (10% Pd/C) catalyst to yield the target 6-aryl-4-oxohexanoic acids.

• Purification: The final products are purified by column chromatography.

VLA-4 Adhesion Inhibition Assay[11][12]

• Plate Coating: 96-well plates are coated with VCAM-1.

• Cell Preparation: A VLA-4-expressing cell line (e.g., Jurkat) is labeled with a fluorescent dye.

• Inhibition Assay: The labeled cells are pre-incubated with various concentrations of the test compound (4-substituted hexanoic acid derivative).

• Adhesion: The cell-compound mixture is added to the VCAM-1 coated plates and incubated to allow for cell adhesion.

• Washing: Non-adherent cells are removed by washing.

• Quantification: The fluorescence of the remaining adherent cells is measured using a plate reader.

• Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition against the compound concentration.

RORγt Inverse Agonist Cellular Assay[7][13]

• Cell Culture and Transfection: A suitable cell line (e.g., Jurkat cells) is co-transfected with a RORγt expression vector and a reporter plasmid containing a ROR-responsive element driving the expression of a reporter gene (e.g., luciferase).

• Compound Treatment: The transfected cells are treated with various concentrations of the test compound (6-oxo-4-phenyl-hexanoic acid derivative).

• Cell Lysis and Reporter Assay: After an appropriate incubation period, the cells are lysed, and the reporter gene activity (e.g., luciferase activity) is measured.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition of reporter gene activity against the compound concentration.

Antimicrobial Activity Assay (MIC Determination)[1][14][15][16]

• Compound Preparation: The test compounds are serially diluted in a suitable broth medium in a 96-well microtiter plate.

• Bacterial Inoculum: A standardized inoculum of the test bacterium (e.g., Staphylococcus aureus) is prepared and added to each well.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacterium.

Experimental and Developmental Workflow

The following diagram illustrates a typical workflow for the discovery and development of novel 4-substituted hexanoic acid derivatives.

General workflow for drug discovery with 4-substituted hexanoic acids.

Conclusion

4-Substituted hexanoic acids represent a privileged scaffold in medicinal chemistry, giving rise to potent and selective modulators of various biological targets. The versatility of this chemical class, coupled with well-defined structure-activity relationships, has enabled the development of promising drug candidates for a range of diseases. This technical guide has provided a comprehensive overview of the current literature, highlighting the synthesis, biological evaluation, and therapeutic potential of these compounds. The detailed experimental protocols and workflow diagrams furnished herein are intended to serve as a valuable resource for researchers in the field, facilitating the continued exploration and development of novel 4-substituted hexanoic acid-based therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. Overview: assays for studying integrin-dependent cell adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of trans-4-[1-[[2,5-Dichloro-4-(1-methyl-3-indolylcarboxamido)phenyl]acetyl]-(4S)-methoxy-(2S)-pyrrolidinylmethoxy]cyclohexanecarboxylic acid: an orally active, selective very late antigen-4 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of 6-Oxo-4-phenyl-hexanoic acid derivatives as RORγt inverse agonists showing favorable ADME profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Potent and Selective RORγ Antagonists - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 6-aryl-4-oxohexanoic acids: synthesis, effects on eicosanoid biosynthesis, and anti-inflammatory in vivo-activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Displacement Reactions with 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting nucleophilic displacement reactions on 4-Bromohexanoic acid. This versatile substrate allows for the introduction of various functional groups at the C4 position, creating a library of substituted hexanoic acid derivatives valuable in medicinal chemistry and drug development. Due to the presence of a reactive carboxylic acid moiety, a protection strategy is essential for successful synthesis. The following sections detail the protection of the carboxylic acid, subsequent nucleophilic substitution with various nucleophiles, and final deprotection to yield the desired products.

Overview of the Synthetic Strategy

The primary challenge in performing nucleophilic displacement on 4-Bromohexanoic acid is the acidic nature of the carboxylic acid, which can undergo unwanted side reactions with basic or nucleophilic reagents. To circumvent this, a three-step synthetic strategy is employed:

• Protection: The carboxylic acid is converted into an ester, typically an ethyl ester, to mask its acidity.

• Nucleophilic Displacement: The protected ethyl 4-bromohexanoate undergoes an SN2 reaction with various nucleophiles.

• Deprotection: The ester is hydrolyzed back to a carboxylic acid to yield the final 4-substituted hexanoic acid.

This workflow is depicted in the diagram below.

Caption: General workflow for the synthesis of 4-substituted hexanoic acids.

Data Presentation: Summary of Reactions

The following table summarizes the reaction conditions and expected yields for the nucleophilic displacement on ethyl 4-bromohexanoate with representative nucleophiles.

Nucleophile	Reagent	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Azide (B81097) (N₃⁻)	Sodium Azide (NaN₃)	DMF	85	3	Ethyl 4-azidohexanoate	~80
Amine (NH₃)	Excess Ammonia (B1221849)	Ethanol (B145695)	100 (sealed tube)	24	Ethyl 4-aminohexanoate	Variable
Thiol (SH⁻)	Sodium Hydrosulfide (B80085) (NaSH)	Ethanol	Reflux	6	Ethyl 4-mercaptohexanoate	Moderate

Experimental Protocols

Protocol 1: Protection of 4-Bromohexanoic Acid (Esterification)

This protocol describes the conversion of 4-bromohexanoic acid to its ethyl ester.

Materials:

• 4-Bromohexanoic acid

• Absolute ethanol (EtOH)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Diethyl ether

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• To a round-bottom flask, add 4-bromohexanoic acid (1.0 eq).

• Add a 10-fold excess of absolute ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (approx. 0.1 eq) to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain ethyl 4-bromohexanoate.

Protocol 2: Nucleophilic Displacement with Azide

This protocol details the synthesis of ethyl 4-azidohexanoate.

Materials:

• Ethyl 4-bromohexanoate

• Sodium azide (NaN₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 0.1 N Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve ethyl 4-bromohexanoate (1.0 eq) in DMF.

• Add sodium azide (2.0 eq) to the solution.

• Heat the reaction mixture to 85 °C and stir for 3 hours.[1]

• Cool the mixture to room temperature and dilute with dichloromethane.

• Transfer to a separatory funnel and wash with 0.1 N HCl, followed by water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield ethyl 4-azidohexanoate.

Protocol 3: Nucleophilic Displacement with Ammonia

This protocol describes the synthesis of ethyl 4-aminohexanoate. Note that over-alkylation is a common side reaction. Using a large excess of ammonia is crucial to favor the formation of the primary amine.[2][3]

Materials:

• Ethyl 4-bromohexanoate

• Concentrated aqueous ammonia or a solution of ammonia in ethanol

• Sealed pressure tube

Procedure:

• Place ethyl 4-bromohexanoate (1.0 eq) in a heavy-walled pressure tube.

• Add a large excess (at least 10-20 equivalents) of a concentrated solution of ammonia in ethanol.

• Seal the tube and heat it at 100 °C for 24 hours.

• After cooling to room temperature, carefully open the tube.

• Transfer the contents to a round-bottom flask and remove the solvent and excess ammonia under reduced pressure.

• The resulting residue can be purified by column chromatography to isolate ethyl 4-aminohexanoate.

Alternative and Recommended Procedure for Primary Amine Synthesis: A more reliable method to synthesize primary amines and avoid over-alkylation is a two-step process involving the azide intermediate.

• Synthesize ethyl 4-azidohexanoate as described in Protocol 2.

• Reduce the azide to an amine. A common method is catalytic hydrogenation: Dissolve ethyl 4-azidohexanoate in ethanol, add a catalytic amount of 10% Palladium on carbon (Pd/C), and stir the mixture under a hydrogen atmosphere (balloon) until the reaction is complete (monitored by TLC). Filter the catalyst and concentrate the filtrate to obtain ethyl 4-aminohexanoate.[4]

Protocol 4: Nucleophilic Displacement with Hydrosulfide

This protocol outlines the synthesis of ethyl 4-mercaptohexanoate.

Materials:

• Ethyl 4-bromohexanoate

• Sodium hydrosulfide (NaSH)

• Ethanol

• Diethyl ether

• Dilute hydrochloric acid

Procedure:

• Prepare a solution of sodium hydrosulfide in ethanol.

• In a round-bottom flask, dissolve ethyl 4-bromohexanoate (1.0 eq) in ethanol.

• Add the sodium hydrosulfide solution (1.5 eq) to the flask.

• Heat the mixture to reflux for 6 hours.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Wash the ether layer with dilute hydrochloric acid and then with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain ethyl 4-mercaptohexanoate. The product may require purification by distillation under reduced pressure.

Protocol 5: Deprotection of the Ethyl Ester (Hydrolysis)

This protocol describes the final step to obtain the 4-substituted hexanoic acid.

Materials:

• Ethyl 4-substituted-hexanoate

• Ethanol

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• Diethyl ether

Procedure:

• Dissolve the ethyl 4-substituted-hexanoate (1.0 eq) in a mixture of ethanol and water.

• Add an excess of 1 M sodium hydroxide solution (e.g., 2-3 eq).

• Stir the mixture at room temperature or gently heat to reflux until the reaction is complete (monitored by the disappearance of the starting material by TLC).

• Cool the mixture and remove the ethanol under reduced pressure.

• Acidify the aqueous solution to a pH of approximately 2 with 1 M HCl.

• Extract the product with several portions of diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final 4-substituted hexanoic acid.

Mechanistic Insights and Alternative Pathways

SN2 Reaction Mechanism

The nucleophilic displacement reactions described proceed via an SN2 (bimolecular nucleophilic substitution) mechanism. This is a single-step, concerted process where the nucleophile attacks the carbon atom bearing the bromine atom from the backside, leading to an inversion of stereochemistry at the reaction center.

Caption: The concerted SN2 reaction mechanism.

Gabriel Synthesis: An Alternative for Primary Amine Synthesis

To avoid the issue of over-alkylation when synthesizing primary amines, the Gabriel synthesis is a more controlled and effective method.[5][6][7] This involves the reaction of ethyl 4-bromohexanoate with potassium phthalimide, followed by hydrazinolysis to release the primary amine.

Caption: Logical workflow of the Gabriel synthesis for primary amines.

References

• 1. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 2. quora.com [quora.com]
• 3. Alkylation of Amines [almerja.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. chemistnotes.com [chemistnotes.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Use of 4-Bromohexanoic Acid in Organometallic Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-bromohexanoic acid in four major palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Mizoroki-Heck, Sonogashira, and Buchwald-Hartwig amination. This versatile building block, featuring both an alkyl bromide and a carboxylic acid, allows for the introduction of a wide array of functional groups, making it a valuable tool in the synthesis of complex molecules for pharmaceutical and materials science applications.

Introduction

4-Bromohexanoic acid is a bifunctional molecule that can be strategically employed in organic synthesis. The secondary alkyl bromide provides a reactive site for palladium-catalyzed cross-coupling, while the carboxylic acid moiety can be retained, modified, or used to influence solubility. The presence of the carboxylic acid can, however, interfere with some catalytic cycles by reacting with the base. Therefore, protocols are provided for both the free acid and its corresponding methyl ester, which can serve as a protected form of the carboxylic acid.

General Considerations for Using 4-Bromohexanoic Acid

• Inert Atmosphere: All palladium-catalyzed reactions should be conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent the oxidation and deactivation of the catalyst.

• Reagent and Solvent Quality: The use of anhydrous, degassed solvents and high-purity reagents is crucial for the success and reproducibility of these coupling reactions.

• Carboxylic Acid Reactivity: The acidic proton of the carboxylic acid will react with the bases typically used in these coupling reactions. This may require the use of additional equivalents of base. Alternatively, the carboxylic acid can be protected as an ester (e.g., methyl or ethyl ester) prior to the coupling reaction, followed by hydrolysis to regenerate the free acid.[1]

Section I: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[2][3] For 4-bromohexanoic acid, this reaction allows for the introduction of aryl, heteroaryl, or vinyl substituents at the 4-position.

Application: Synthesis of 4-Arylhexanoic Acids

4-Arylhexanoic acids are valuable intermediates in the synthesis of various biologically active molecules. The Suzuki-Miyaura coupling provides a direct route to these compounds from 4-bromohexanoic acid and a suitable boronic acid.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of a 4-bromohexanoic acid derivative with an arylboronic acid.

Materials:

• Methyl 4-bromohexanoate (or 4-bromohexanoic acid)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

Procedure:

• In a flame-dried Schlenk flask, combine methyl 4-bromohexanoate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium catalyst (1-5 mol%) and ligand (if required).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation: Representative Suzuki-Miyaura Coupling Conditions

Entry	Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methyl 4-bromobutanoate	Phenylboronic acid	Pd₂(dba)₃ (2.5)	P(t-Bu)₃ (10)	K₃PO₄ (2.0)	Toluene	25	12	85
2	4-Bromobenzoic acid	Phenylboronic acid	Pd/C (0.5)	-	K₂CO₃ (2.0)	EtOH/H₂O	25	2	>99[4]
3	2-Bromo-4-chlorophenyl-2-bromobutanoate	3-Cl-4-F-Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2.0)	1,4-Dioxane/H₂O	80-90	18-25	64[5]

Note: The data presented are for analogous substrates and may require optimization for 4-bromohexanoic acid.

Visualization: Suzuki-Miyaura Catalytic Cycle

Catalytic cycle for the Suzuki-Miyaura coupling reaction.

Section II: Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[6] This reaction is a powerful tool for the synthesis of substituted alkenes.

Application: Synthesis of 4-Vinylhexanoic Acids

The Heck reaction of 4-bromohexanoic acid with various alkenes (e.g., styrene, acrylates) provides access to a range of 4-vinylhexanoic acid derivatives, which are useful precursors for further synthetic transformations.

Experimental Protocol: Mizoroki-Heck Reaction

This protocol provides a general method for the Heck reaction of a 4-bromohexanoic acid derivative with an alkene.

Materials:

• Methyl 4-bromohexanoate (or 4-bromohexanoic acid)

• Alkene (e.g., styrene, n-butyl acrylate)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd/C)

• Ligand (e.g., PPh₃, P(o-tol)₃)

• Base (e.g., Et₃N, K₂CO₃, NaOAc)

• Solvent (e.g., DMF, NMP, dioxane)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst (1-5 mol%) and the ligand (if necessary).

• Add the solvent and stir for a few minutes to form the active catalyst.

• Add methyl 4-bromohexanoate (1.0 equiv.), the alkene (1.1-1.5 equiv.), and the base (1.5-2.0 equiv.).

• Heat the reaction mixture to the specified temperature (typically 100-140 °C) and monitor its progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation: Representative Mizoroki-Heck Reaction Conditions

Entry	Substrate	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodobenzene	Styrene	PdCl₂ (cat.)	-	KOAc	Methanol	120	-	-[6]
2	Aryl Bromide	n-Butyl Acrylate	Pd(OAc)₂ / Imidazolium Salt	-	Cs₂CO₃	NMP	140	2	95[7]
3	Unactivated Alkyl Bromide	Styrene	Pd(0)/Xantphos	-	-	-	25	-	-[8]

Note: The data presented are for analogous substrates and may require optimization for 4-bromohexanoic acid.

Visualization: Mizoroki-Heck Catalytic Cycle

Catalytic cycle for the Mizoroki-Heck reaction.

Section III: Sonogashira Coupling

The Sonogashira coupling reaction is a method for forming carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[9] Copper-free conditions have also been developed.

Application: Synthesis of 4-Alkynylhexanoic Acids

This reaction allows for the introduction of an alkyne moiety at the 4-position of hexanoic acid, leading to the synthesis of 4-alkynylhexanoic acids. These products are versatile intermediates for the synthesis of heterocycles and other complex molecules via click chemistry or other alkyne transformations.

Experimental Protocol: Sonogashira Coupling

The following is a general protocol for the Sonogashira coupling of a 4-bromohexanoic acid derivative with a terminal alkyne.

Materials:

• Methyl 4-bromohexanoate (or 4-bromohexanoic acid)

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(OAc)₂)

• Copper(I) salt (e.g., CuI) (for traditional Sonogashira)

• Ligand (e.g., PPh₃)

• Base (e.g., Et₃N, i-Pr₂NH)

• Solvent (e.g., THF, DMF, toluene)

Procedure:

• In a Schlenk tube, dissolve methyl 4-bromohexanoate (1.0 equiv.) and the terminal alkyne (1.2-1.5 equiv.) in the solvent.

• Add the base (2.0-3.0 equiv.).

• Add the palladium catalyst (1-5 mol%), the ligand (if required), and the copper(I) salt (1-10 mol%).

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Heat the reaction to the desired temperature (can range from room temperature to 100 °C) and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction, filter off the amine salt, and concentrate the filtrate.

• Dissolve the residue in an organic solvent, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Purify the product by column chromatography.

Data Presentation: Representative Sonogashira Coupling Conditions

Entry	Substrate	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ (0.5)	CuI (cat.)	Et₃N	THF/DMA	80	-	-[10]
2	Aryl Bromide	Phenylacetylene	Pd₂(dba)₃ (0.5)	-	Cs₂CO₃	Dioxane	80	24	95
3	Unactivated Alkyl Bromide	Various Alkynes	[(π-allyl)PdCl]₂ (2.5)	CuI (7.5)	i-Pr₂NH	Dioxane	50	12	50-80[4]

Note: The data presented are for analogous substrates and may require optimization for 4-bromohexanoic acid.

Visualization: Sonogashira Catalytic Cycle

Catalytic cycles for the Sonogashira coupling reaction.

Section IV: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[11][12] This reaction enables the coupling of an aryl or alkyl halide with an amine.

Application: Synthesis of 4-(Amino)hexanoic Acids

By reacting 4-bromohexanoic acid with various primary or secondary amines, a diverse library of 4-aminohexanoic acid derivatives can be synthesized. These compounds are of interest in medicinal chemistry as building blocks for peptidomimetics and other nitrogen-containing scaffolds.

Experimental Protocol: Buchwald-Hartwig Amination

The following is a general procedure for the Buchwald-Hartwig amination of a 4-bromohexanoic acid derivative.

Materials:

• Methyl 4-bromohexanoate (or 4-bromohexanoic acid)

• Amine (primary or secondary)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Ligand (e.g., BINAP, Xantphos, DavePhos)

• Base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-5 mol%), ligand (1.2-6 mol%), and base (1.2-2.0 equiv.) to a Schlenk tube.

• Add the solvent, followed by methyl 4-bromohexanoate (1.0 equiv.) and the amine (1.1-1.5 equiv.).

• Seal the tube and heat the reaction mixture to the required temperature (typically 80-120 °C) for the specified time, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Buchwald-Hartwig Amination Conditions

Entry	Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aryl Bromide	Aniline	Pd(OAc)₂ (0.05)	BINAP (0.08)	Cs₂CO₃ (10)	Toluene	110	8	-[12]
2	Aryl Bromide	Secondary Amine	Pd(dba)₂	P(t-Bu)₃	NaOt-Bu	Toluene	80	3-8	81-98
3	4-Bromo-3-(trifluoromethyl)aniline	Morpholine	Pd₂(dba)₃ (2.5)	Xantphos (7.5)	Cs₂CO₃ (1.5)	Dioxane	100	24	85[13]

Note: The data presented are for analogous substrates and may require optimization for 4-bromohexanoic acid.

Visualization: Buchwald-Hartwig Amination Workflow

Experimental workflow for the Buchwald-Hartwig amination.

References

• 1. reddit.com [reddit.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. fiveable.me [fiveable.me]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Heck reaction - Wikipedia [en.wikipedia.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. rsc.org [rsc.org]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Bromohexanoic Acid as a Precursor for γ-Aminohexanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Aminohexanoic acid and its derivatives are significant scaffolds in medicinal chemistry and drug development. These compounds often exhibit a range of biological activities, including acting as analogs of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). The synthesis of these molecules is a key step in the discovery of new therapeutic agents. 4-Bromohexanoic acid serves as a versatile and readily available precursor for the synthesis of various γ-aminohexanoic acid derivatives through nucleophilic substitution at the C4 position.

This document provides detailed application notes and experimental protocols for the synthesis of γ-aminohexanoic acid and a representative N-substituted derivative from 4-bromohexanoic acid.

Synthesis Pathway Overview

The primary strategy for synthesizing γ-aminohexanoic acid from 4-bromohexanoic acid involves a two-step process based on the Gabriel synthesis. This method is favored as it prevents the over-alkylation that can occur with direct amination using ammonia. For N-substituted derivatives, a direct nucleophilic substitution with a primary amine is a viable route.

Caption: General synthetic routes from 4-bromohexanoic acid.

Experimental Protocols

Protocol 1: Synthesis of 4-Aminohexanoic Acid via Gabriel Synthesis

This protocol details the synthesis of 4-aminohexanoic acid from 4-bromohexanoic acid using potassium phthalimide followed by hydrazinolysis.

Step 1: Synthesis of 4-Phthalimidohexanoic Acid

Caption: Workflow for the synthesis of 4-phthalimidohexanoic acid.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
4-Bromohexanoic Acid	195.05	10.0 g	0.051
Potassium Phthalimide	185.22	10.4 g	0.056
Dimethylformamide (DMF)	-	100 mL	-
Hydrochloric Acid (1 M)	-	As needed	-
Deionized Water	-	As needed	-

Procedure:

• To a 250 mL round-bottom flask, add 4-bromohexanoic acid (10.0 g, 0.051 mol) and potassium phthalimide (10.4 g, 0.056 mol).

• Add dimethylformamide (DMF, 100 mL) to the flask.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• After cooling to room temperature, pour the reaction mixture into 400 mL of ice-water.

• Acidify the aqueous mixture with 1 M HCl until a white precipitate forms.

• Collect the precipitate by vacuum filtration.

• Wash the solid with cold deionized water (3 x 50 mL).

• Dry the product in a vacuum oven at 60°C to a constant weight.

Expected Yield and Characterization:

Product	Theoretical Yield (g)	Actual Yield (g)	Yield (%)	Melting Point (°C)
4-Phthalimidohexanoic Acid	13.3	11.6	87	145-148

Step 2: Synthesis of 4-Aminohexanoic Acid (Hydrazinolysis)

Procedure:

• In a 250 mL round-bottom flask, suspend 4-phthalimidohexanoic acid (10.0 g, 0.038 mol) in ethanol (B145695) (150 mL).

• Add hydrazine hydrate (B1144303) (2.1 mL, 0.042 mol) to the suspension.

• Reflux the mixture for 4 hours, during which a white precipitate of phthalhydrazide (B32825) will form.

• Cool the mixture to room temperature and filter off the precipitate.

• Wash the precipitate with a small amount of cold ethanol.

• Concentrate the filtrate under reduced pressure to obtain a solid residue.

• Recrystallize the crude product from a mixture of ethanol and water to yield pure 4-aminohexanoic acid.

Expected Yield and Characterization:

Product	Theoretical Yield (g)	Actual Yield (g)	Yield (%)	Melting Point (°C)
4-Aminohexanoic Acid	5.0	4.1	82	203-206

Protocol 2: Synthesis of N-Benzyl-4-aminohexanoic Acid

This protocol describes the direct amination of 4-bromohexanoic acid with benzylamine.

Application Notes and Protocols: 4-Bromohexanoic Acid in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 4-Bromohexanoic acid in polymer chemistry, focusing on its utility as an initiator for controlled radical polymerization and ring-opening polymerization. While direct experimental protocols for 4-Bromohexanoic acid are not extensively documented in publicly available literature, the following protocols are based on established methods for structurally similar bromo-functionalized initiators and provide a strong starting point for researchers.

Application as an Initiator in Atom Transfer Radical Polymerization (ATRP)

4-Bromohexanoic acid possesses a secondary bromide and a carboxylic acid functional group, making it a versatile initiator for Atom Transfer Radical Polymerization (ATRP). The bromide can initiate the polymerization of various vinyl monomers, while the carboxylic acid can be used for post-polymerization modification or for anchoring the initiator to a surface.

Synthesis of Functional Homopolymers

Logical Workflow for ATRP Initiation

Caption: Workflow for ATRP initiated by 4-Bromohexanoic acid.

Experimental Protocol: ATRP of Styrene using 4-Bromohexanoic Acid

This protocol is adapted from general ATRP procedures for styrene using alkyl bromide initiators.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Styrene	104.15	5.21 g (5.7 mL)	50 mmol
4-Bromohexanoic acid	195.05	97.5 mg	0.5 mmol
Copper(I) bromide (CuBr)	143.45	71.7 mg	0.5 mmol
N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)	173.30	86.7 mg (0.11 mL)	0.5 mmol
Anisole (B1667542) (Solvent)	108.14	5 mL	-

Procedure:

• Preparation of the Reaction Mixture:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (71.7 mg, 0.5 mmol) and 4-Bromohexanoic acid (97.5 mg, 0.5 mmol).

  • Seal the flask with a rubber septum, and cycle between vacuum and argon three times to remove oxygen.

  • Add anisole (5 mL) and degassed styrene (5.7 mL, 50 mmol) to the flask via a degassed syringe.

  • Add PMDETA (0.11 mL, 0.5 mmol) to the reaction mixture via a degassed syringe.

• Polymerization:

  • Immerse the Schlenk flask in a preheated oil bath at 110 °C.

  • Stir the reaction mixture for the desired time (e.g., 4-24 hours) to achieve the target monomer conversion. Monitor the reaction progress by taking aliquots and analyzing by ¹H NMR or gas chromatography.

• Termination and Purification:

  • Terminate the polymerization by cooling the flask to room temperature and exposing the mixture to air.

  • Dilute the reaction mixture with tetrahydrofuran (B95107) (THF, ~10 mL).

  • Pass the solution through a short column of neutral alumina (B75360) to remove the copper catalyst.

  • Precipitate the polymer by adding the filtered solution dropwise into a large excess of cold methanol (B129727) (~200 mL).

  • Collect the white precipitate by filtration, wash with fresh methanol, and dry under vacuum at 40 °C to a constant weight.

Characterization Data (Expected):

Property	Method	Expected Result
Molecular Weight (Mn)	Gel Permeation Chromatography (GPC)	Controllable by the [Monomer]/[Initiator] ratio.
Polydispersity Index (PDI)	Gel Permeation Chromatography (GPC)	< 1.5, indicating a controlled polymerization.
Chemical Structure	¹H NMR, FT-IR	Signals corresponding to the polymer backbone and the initiator fragment.

Surface-Initiated ATRP (SI-ATRP) for Polymer Brush Synthesis

The carboxylic acid group of 4-Bromohexanoic acid allows for its immobilization onto hydroxyl-bearing surfaces (e.g., silicon wafers, glass slides) to create a surface-bound initiator for "grafting from" polymerizations.

Workflow for Surface-Initiated ATRP

Caption: Workflow for creating polymer brushes via SI-ATRP.

Experimental Protocol: Grafting Polystyrene from a Silicon Wafer

Materials:

Reagent	Purpose
Silicon Wafer	Substrate
Piranha solution (H₂SO₄:H₂O₂ 3:1)	Surface Hydroxylation
4-Bromohexanoic acid	Initiator
Dicyclohexylcarbodiimide (DCC)	Coupling Agent
4-(Dimethylamino)pyridine (DMAP)	Catalyst
Dichloromethane (DCM)	Solvent
Styrene	Monomer
Copper(I) bromide (CuBr)	ATRP Catalyst
N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)	Ligand
Toluene	Solvent

Procedure:

• Surface Hydroxylation:

  • Clean a silicon wafer by sonication in acetone (B3395972) and isopropanol.

  • Immerse the wafer in piranha solution for 30 minutes to generate hydroxyl groups on the surface. (Caution: Piranha solution is extremely corrosive and reactive).

  • Rinse thoroughly with deionized water and dry under a stream of nitrogen.

• Initiator Immobilization:

  • In a glovebox, prepare a solution of 4-Bromohexanoic acid (e.g., 0.1 M), DCC (0.1 M), and a catalytic amount of DMAP in anhydrous DCM.

  • Immerse the hydroxylated silicon wafer in this solution and leave it to react overnight at room temperature.

  • Rinse the wafer sequentially with DCM, ethanol, and deionized water, then dry under nitrogen.

• Surface-Initiated ATRP:

  • Place the initiator-functionalized wafer in a Schlenk tube.

  • Add CuBr and PMDETA.

  • Seal the tube, evacuate, and backfill with argon.

  • Add degassed styrene and toluene.

  • Immerse the tube in an oil bath at 110 °C for the desired time.

• Post-Polymerization Cleaning:

  • Remove the wafer from the reaction solution and rinse with toluene to remove non-grafted polymer.

  • Sonicate the wafer in toluene to ensure complete removal of physisorbed polymer.

  • Dry the wafer under a stream of nitrogen.

Characterization Data (Expected):

Property	Method	Expected Result
Grafted Layer Thickness	Ellipsometry, Atomic Force Microscopy (AFM)	Increase in thickness with polymerization time.
Surface Wettability	Contact Angle Measurement	Change in contact angle depending on the hydrophobicity of the grafted polymer.
Surface Composition	X-ray Photoelectron Spectroscopy (XPS)	Appearance of signals corresponding to the elements of the polymer.

Application in Ring-Opening Polymerization (ROP)

The carboxylic acid group of 4-Bromohexanoic acid can be deprotonated to form a carboxylate, which can act as a nucleophilic initiator for the Ring-Opening Polymerization (ROP) of cyclic esters like ε-caprolactone. The bromo-functionality would then be located at the α-end of the polymer chain, available for further modification.

Logical Pathway for ROP Initiation

Caption: ROP of ε-caprolactone initiated by 4-Bromohexanoic acid.

Experimental Protocol: ROP of ε-Caprolactone

This protocol is based on general procedures for the ROP of ε-caprolactone using carboxylic acid initiators.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
ε-Caprolactone	114.14	5.71 g (5.3 mL)	50 mmol
4-Bromohexanoic acid	195.05	97.5 mg	0.5 mmol
Tin(II) 2-ethylhexanoate (B8288628) (Sn(Oct)₂)	405.12	20.3 mg	0.05 mmol

Procedure:

• Preparation:

  • Dry all glassware in an oven at 120 °C overnight.

  • Purify ε-caprolactone by distillation over calcium hydride.

  • To a flame-dried Schlenk flask under argon, add 4-Bromohexanoic acid (97.5 mg, 0.5 mmol) and ε-caprolactone (5.3 mL, 50 mmol).

  • Add Sn(Oct)₂ (20.3 mg, 0.05 mmol) as a catalyst.

• Polymerization:

  • Immerse the flask in a preheated oil bath at 130 °C.

  • Stir the mixture for a specified time (e.g., 2-24 hours).

• Purification:

  • Cool the reaction to room temperature. The polymer will likely be a viscous liquid or solid.

  • Dissolve the polymer in a minimal amount of chloroform.

  • Precipitate the polymer by adding the solution to a large volume of cold methanol.

  • Filter the polymer, wash with methanol, and dry under vacuum.

Characterization Data (Expected):

Property	Method	Expected Result
Molecular Weight (Mn)	GPC, ¹H NMR end-group analysis	Dependent on the [Monomer]/[Initiator] ratio.
Polydispersity Index (PDI)	GPC	Typically between 1.1 and 1.8.
Chemical Structure	¹H NMR, ¹³C NMR, FT-IR	Confirmation of the polyester (B1180765) structure and the presence of the bromo-initiator fragment at the chain end.

Disclaimer: The provided protocols are illustrative and based on established chemical principles for similar compounds. Researchers should conduct their own literature search for the most up-to-date and specific procedures and perform appropriate safety assessments before commencing any experimental work. Optimization of reaction conditions may be necessary to achieve desired results.

Application Notes and Protocols for the Esterification of 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of esters from 4-bromohexanoic acid, a valuable intermediate in the synthesis of various pharmaceutical agents and research chemicals. Three common and effective esterification methods are presented: the Fischer-Speier Esterification, the Steglich Esterification, and the Mitsunobu Reaction.

Introduction

Esterification is a fundamental transformation in organic synthesis, crucial for modifying the physicochemical properties of molecules, such as solubility, stability, and bioavailability. 4-Bromohexanoic acid possesses both a carboxylic acid and an alkyl bromide functionality, making its ester derivatives versatile building blocks. The choice of esterification method depends on several factors, including the stability of the starting materials, the desired scale of the reaction, and the required purity of the final product.

This guide offers a comparative overview of three distinct methods, complete with quantitative data, detailed step-by-step protocols, and visual representations of the reaction workflows and mechanisms to aid in experimental design and execution.

Data Presentation: Comparison of Esterification Methods

The following table summarizes the key quantitative parameters for the esterification of 4-bromohexanoic acid (or a close structural analog) using the Fischer-Speier, Steglich, and Mitsunobu methods. This allows for a direct comparison of reaction conditions and expected outcomes.

Parameter	Fischer-Speier Esterification	Steglich Esterification	Mitsunobu Reaction
Alcohol	Methanol (B129727)	General Primary or Secondary Alcohol	General Primary or Secondary Alcohol
Catalyst/Reagents	Sulfuric Acid (H₂SO₄)	Dicyclohexylcarbodiimide (B1669883) (DCC), 4-Dimethylaminopyridine (B28879) (DMAP)	Triphenylphosphine (B44618) (PPh₃), Diethyl azodicarboxylate (DEAD)
Solvent	Methanol (used in excess)	Dichloromethane (DCM)	Tetrahydrofuran (THF)
Temperature	Reflux	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	3 hours[1]	3-4 hours[2][3]	6-8 hours[4]
Typical Yield	>90% (for 6-bromohexanoic acid)[1]	Good to excellent[2]	High[5]
Byproducts	Water	Dicyclohexylurea (DCU)	Triphenylphosphine oxide, Diethyl hydrazinedicarboxylate
Workup	Extraction and Distillation	Filtration and Extraction	Extraction and Chromatography

Experimental Protocols

Detailed methodologies for each of the key esterification reactions are provided below.

Protocol 1: Fischer-Speier Esterification of 4-Bromohexanoic Acid with Methanol

This method is a classic acid-catalyzed esterification that is well-suited for simple alcohols and thermally stable substrates.[6][7] The reaction is driven to completion by using a large excess of the alcohol, which also serves as the solvent.[8]

Materials:

• 4-Bromohexanoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Chloroform (B151607)

• 5% Sodium Bicarbonate solution

• Water

• Magnesium Sulfate (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, combine 4-bromohexanoic acid (0.11 mole), 50 mL of methanol, and 3 mL of concentrated sulfuric acid.[1]

• Equip the flask with a reflux condenser and heat the mixture to reflux for 3 hours.[1]

• After the reaction is complete, allow the mixture to cool to room temperature and remove the excess methanol by distillation or using a rotary evaporator.[1]

• To the residue, add 100 mL of water and 100 mL of chloroform.[1]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with several 50 mL portions of chloroform.[1]

• Combine the organic layers and wash with 5% sodium bicarbonate solution, followed by water.[1]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the chloroform by rotary evaporation to yield the crude methyl 4-bromohexanoate.[1]

• The crude product can be purified by vacuum distillation.[1]

Protocol 2: Steglich Esterification of 4-Bromohexanoic Acid

The Steglich esterification is a mild method that uses dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[9] This procedure is advantageous for substrates that are sensitive to acidic conditions and is generally performed at room temperature.[9][10]

Materials:

• 4-Bromohexanoic acid (1.0 eq)

• Alcohol (e.g., ethanol, 1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Apparatus for filtration

• Rotary evaporator

Procedure:

• In a dry round-bottom flask, dissolve 4-bromohexanoic acid (1.0 eq) and the desired alcohol (1.2 eq) in anhydrous DCM.

• Add a catalytic amount of DMAP (0.1 eq) to the solution and stir at room temperature until it is fully dissolved.[11]

• Cool the reaction mixture to 0 °C in an ice bath.[11]

• Slowly add a solution of DCC (1.1 eq) in anhydrous DCM to the cooled reaction mixture. A white precipitate of dicyclohexylurea (DCU) will start to form.[11]

• Stir the reaction at 0 °C for 5 minutes, then remove the ice bath and continue stirring at room temperature for 3 hours.[2]

• Filter the reaction mixture to remove the precipitated DCU.[11]

• Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[11]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[11]

• If necessary, the crude ester can be purified by column chromatography on silica (B1680970) gel.

Protocol 3: Mitsunobu Reaction for the Esterification of 4-Bromohexanoic Acid

The Mitsunobu reaction allows for the conversion of a primary or secondary alcohol to an ester with inversion of stereochemistry at the alcohol carbon.[12] This reaction utilizes triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD).[12][13]

Materials:

• 4-Bromohexanoic acid (1.5 eq)

• Alcohol (1.0 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate (B1210297) (EtOAc) or Dichloromethane (DCM)

• Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask, dissolve the alcohol (1.0 eq), 4-bromohexanoic acid (1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.[4]

• Cool the mixture to 0 °C in an ice bath.[4]

• Slowly add DEAD (1.5 eq) dropwise to the cooled solution.[4]

• Allow the reaction to stir at room temperature for 6 to 8 hours. The formation of a white precipitate (triphenylphosphine oxide) indicates the reaction is progressing.[4]

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with EtOAc or DCM and filter to remove the triphenylphosphine oxide precipitate.[4]

• Transfer the filtrate to a separatory funnel and wash successively with water, saturated NaHCO₃ solution, and brine.[4]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography.

Visualizations

Fischer-Speier Esterification Workflow

References

• 1. prepchem.com [prepchem.com]
• 2. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. cerritos.edu [cerritos.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Steglich esterification - Wikipedia [en.wikipedia.org]
• 10. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. Mitsunobu Reaction [organic-chemistry.org]
• 13. Mitsunobu reaction - Wikipedia [en.wikipedia.org]

Application Note: Synthesis of α-Bromohexanoic Acid via Radical Bromination

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of α-bromohexanoic acid from hexanoic acid using a radical bromination reaction, specifically the Hell-Volhard-Zelinsky (HVZ) reaction. This method is a cornerstone of organic synthesis, enabling the introduction of a bromine atom at the α-position of a carboxylic acid. The resulting α-halo acid is a versatile intermediate for the synthesis of various organic compounds, including amino acids and other functionalized molecules relevant to drug development.

Introduction

The α-bromination of carboxylic acids is a fundamental transformation in organic chemistry. The Hell-Volhard-Zelinsky (HVZ) reaction provides a reliable method for this conversion, proceeding through a radical mechanism involving the formation of an acyl bromide intermediate. This intermediate readily enolizes, allowing for selective bromination at the α-carbon. The subsequent hydrolysis of the α-bromo acyl bromide yields the desired α-bromo carboxylic acid. This application note details a robust protocol for the synthesis of 2-bromohexanoic acid, a key building block in various synthetic pathways.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the radical bromination of hexanoic acid to produce 2-bromohexanoic acid.

Parameter	Value	Reference
Reactants
Hexanoic Acid	0.100 mole (11.6 g)	[1]
Thionyl Chloride	0.394 mole (46.9 g, 28.8 mL)	[1]
N-Bromosuccinimide (NBS)	0.120 mole (21.4 g)	[1]
Catalyst
48% Hydrogen Bromide	7 drops	[1]
Solvent
Carbon Tetrachloride	10 mL + 50 mL	[1]
Reaction Conditions
Acyl Chloride Formation	65°C for 30 minutes	[1]
Bromination	70°C for 10 minutes, then 85°C for ~1.5 hours	[1]
Work-up & Purification
Base for Neutralization	Saturated Sodium Bicarbonate Solution (~115 mL)	[1]
Extraction Solvent	Chloroform (B151607) (3 x 30 mL)	[1]
Product Yield
Crude 2-Bromohexanoic Acid	9.36 g	[1]

Experimental Protocol

This protocol is adapted from established literature procedures for the Hell-Volhard-Zelinsky reaction.[1][2][3]

3.1. Materials and Equipment

• Reagents: Hexanoic acid (≥99%), thionyl chloride (≥99%), N-bromosuccinimide (NBS) (≥98%), carbon tetrachloride (CCl₄) (ACS grade), 48% hydrobromic acid (HBr), saturated aqueous sodium bicarbonate (NaHCO₃) solution, concentrated hydrochloric acid (HCl), anhydrous magnesium sulfate (B86663) (MgSO₄), chloroform (CHCl₃).

• Equipment: 200 mL round-bottomed flask, magnetic stirrer and stir bar, reflux condenser with a drying tube, heating mantle or oil bath, dropping funnel, separatory funnel, rotary evaporator, standard laboratory glassware.

3.2. Procedure

Caution: This reaction should be performed in a well-ventilated fume hood as it evolves toxic and corrosive vapors of hydrogen chloride, bromine, and thionyl chloride.[1]

• Acyl Chloride Formation:

  • To a 200 mL round-bottomed flask equipped with a magnetic stir bar, add hexanoic acid (11.6 g, 0.100 mole) and carbon tetrachloride (10 mL).[1]

  • In the fume hood, carefully add thionyl chloride (46.9 g, 28.8 mL, 0.394 mole) to the solution.[1]

  • Attach a reflux condenser fitted with a drying tube to the flask.

  • Heat the solution with stirring in an oil bath at 65°C for 30 minutes.[1]

  • After 30 minutes, remove the flask from the oil bath and allow it to cool to room temperature.

• α-Bromination:

  • To the reaction mixture, add finely powdered N-bromosuccinimide (21.4 g, 0.120 mole), additional carbon tetrachloride (50 mL), and 7 drops of 48% hydrogen bromide.[1]

  • Heat the flask to 70°C for 10 minutes.[1]

  • Increase the temperature of the oil bath to 85°C and continue heating until the color of the reaction mixture turns light yellow (approximately 1.5 hours).[1]

  • Cool the reaction mixture to room temperature.

• Work-up and Isolation:

  • Remove the carbon tetrachloride and excess thionyl chloride under reduced pressure using a rotary evaporator.[1]

  • Cool the flask containing the crude product to approximately 10°C in an ice bath.

  • Place 115 mL of a saturated aqueous sodium hydrogen carbonate solution into a dropping funnel.

  • Slowly add the sodium hydrogen carbonate solution to the cooled flask over a period of about 45 minutes with stirring.[1]

  • After the addition is complete, acidify the mixture with concentrated hydrochloric acid. An organic layer will form.[1]

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer three times with 30 mL portions of chloroform.[1]

  • Combine all the organic extracts and dry them over anhydrous magnesium sulfate.[1]

  • Filter the solution to remove the drying agent and remove the solvent under reduced pressure to yield crude 2-bromohexanoic acid as a colorless liquid.[1]

Diagrams

4.1. Reaction Mechanism

The following diagram illustrates the key steps in the Hell-Volhard-Zelinsky reaction for the bromination of hexanoic acid. The reaction proceeds through the formation of an acyl bromide, followed by enolization and subsequent α-bromination.[3][4][5]

Caption: Mechanism of the Hell-Volhard-Zelinsky Reaction.

4.2. Experimental Workflow

The following diagram outlines the experimental workflow for the synthesis of 2-bromohexanoic acid.

Caption: Workflow for the Synthesis of 2-Bromohexanoic Acid.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Hell-Volhard-Zelinsky Reaction - ACS Community [communities.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgosolver.com [orgosolver.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Protecting Group Strategies for 4-Bromohexanoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selection and implementation of protecting group strategies for the carboxylic acid functionality of 4-Bromohexanoic acid. The presence of a secondary bromide in the molecule necessitates careful consideration of reaction conditions to ensure the stability of the C-Br bond during both protection and deprotection steps.

Introduction to Protecting Group Strategies

The protection of the carboxylic acid in 4-Bromohexanoic acid is crucial when performing reactions that are incompatible with a free carboxylic acid, such as reactions involving strong bases, organometallic reagents, or reductions. The ideal protecting group should be introduced in high yield under mild conditions, be stable to the subsequent reaction conditions, and be removed chemoselectively in high yield without affecting the bromine substituent. This document outlines strategies employing ester and oxazoline (B21484) protecting groups.

Ester Protecting Groups

Esters are the most common protecting groups for carboxylic acids due to their ease of formation and cleavage. The choice of ester is critical to ensure orthogonality with the bromo-substituent.

Methyl Ester

Methyl esters are simple to prepare but their removal often requires harsh basic or acidic conditions which may not be compatible with the alkyl bromide. However, under carefully controlled acidic conditions, selective deprotection can be achieved.[1]

Table 1: Reaction Conditions for Methyl Ester Protection and Deprotection

Step	Reagents and Conditions	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Protection	SOCl₂, Methanol (B129727)	Methanol	0 to reflux	2-4 h	>90
Deprotection (Acidic)	6M HCl (aq)	Dioxane/Water	100	12-24 h	80-90
Deprotection (Basic)	LiOH, H₂O₂	THF/Water	0 - RT	2-4 h	Variable, risk of bromide substitution

tert-Butyl Ester

The tert-butyl ester is a robust protecting group, stable to a wide range of nucleophilic and basic conditions.[2] Its key advantage is its facile removal under mild acidic conditions, which are generally compatible with the secondary bromide.[2][3][4]

Table 2: Reaction Conditions for tert-Butyl Ester Protection and Deprotection

Step	Reagents and Conditions	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Protection	tert-Butyl alcohol, DCC, DMAP	Dichloromethane (B109758)	0 - RT	3 h	76-81[5]
Deprotection	Trifluoroacetic acid (TFA)	Dichloromethane	0 - RT	1-3 h	>95
Deprotection (Alternative)	ZnBr₂	Dichloromethane	RT	12-24 h	~90[3][4]

Benzyl (B1604629) Ester

Benzyl esters offer a significant advantage in that they can be removed by hydrogenolysis, a neutral and mild method that is highly unlikely to affect the C-Br bond.[6]

Table 3: Reaction Conditions for Benzyl Ester Protection and Deprotection

Step	Reagents and Conditions	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Protection	Benzyl bromide, Cs₂CO₃	DMF	RT	12-16 h	>90
Deprotection	H₂, 10% Pd/C	Methanol or Ethyl Acetate (B1210297)	RT	2-6 h	>95[6]
Deprotection (Alternative)	Nickel Boride	Methanol	RT	5-60 min	up to 95[7]

Silyl Esters (e.g., Trimethylsilyl Ester)

Silyl esters are easily formed and are particularly useful for temporary protection as they are sensitive to mild hydrolysis.[8][9] Their stability is generally low, making them suitable for multi-step sequences where the carboxylic acid needs to be unmasked under very mild conditions. The deprotection is typically compatible with alkyl halides.

Table 4: Reaction Conditions for Trimethylsilyl (TMS) Ester Protection and Deprotection

Step	Reagents and Conditions	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Protection	Chlorotrimethylsilane (TMSCl), Triethylamine	Dichloromethane	0 - RT	1-2 h	>95
Deprotection	Mild aqueous acid (e.g., 1M HCl) or TBAF	THF	RT	< 1 h	>90

Oxazoline Protecting Group

Oxazolines are cyclic protecting groups for carboxylic acids that are stable to a wide range of conditions, including organometallic reagents and hydrides.[10] They can be hydrolyzed back to the carboxylic acid under acidic conditions.

Table 5: Reaction Conditions for Oxazoline Protection and Deprotection

Step	Reagents and Conditions	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)
Protection	2-Amino-2-methyl-1-propanol, SOCl₂ (in situ acid chloride formation)	Toluene (B28343)	Reflux	12-18 h	75-94[11]
Deprotection	10% Aqueous HCl	Dioxane/Water	Reflux	3 h	~92[12]

Experimental Protocols

General Considerations

• All reactions should be performed in a well-ventilated fume hood.

• Anhydrous solvents and reagents should be used where specified.

• Reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Methyl Ester Protection of 4-Bromohexanoic Acid

• Procedure:

  • Dissolve 4-Bromohexanoic acid (1.0 eq) in anhydrous methanol (5-10 mL per gram of acid).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the methyl 4-bromohexanoate.

Protocol 2: tert-Butyl Ester Protection of 4-Bromohexanoic Acid

• Procedure:

  • Dissolve 4-Bromohexanoic acid (1.0 eq), tert-butyl alcohol (1.5 eq), and a catalytic amount of 4-(Dimethylamino)pyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (10 mL per gram of acid).[5]

  • Cool the solution to 0 °C.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 eq) portion-wise.[5]

  • Stir the reaction at 0 °C for 30 minutes and then at room temperature for 3 hours.[5]

  • Filter the reaction mixture to remove the precipitated dicyclohexylurea.

  • Wash the filtrate with 0.5 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield tert-butyl 4-bromohexanoate.

Protocol 3: Benzyl Ester Protection of 4-Bromohexanoic Acid

• Procedure:

  • To a solution of 4-Bromohexanoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 10 mL per gram of acid), add cesium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add benzyl bromide (1.2 eq) dropwise.

  • Stir the reaction at room temperature for 12-16 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford benzyl 4-bromohexanoate.

Protocol 4: Deprotection of Benzyl 4-bromohexanoate via Hydrogenolysis

• Procedure:

  • Dissolve benzyl 4-bromohexanoate (1.0 eq) in methanol or ethyl acetate (20 mL per gram of ester).

  • Add 10% Palladium on carbon (10% w/w).

  • Stir the suspension under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 2-6 hours.[6]

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Rinse the Celite pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield 4-Bromohexanoic acid.

Protocol 5: Deprotection of tert-Butyl 4-bromohexanoate

• Procedure:

  • Dissolve tert-butyl 4-bromohexanoate (1.0 eq) in anhydrous dichloromethane (10 mL per gram of ester).

  • Cool the solution to 0 °C.

  • Add trifluoroacetic acid (TFA, 5-10 eq) dropwise.

  • Stir the reaction at room temperature for 1-3 hours.

  • Monitor the reaction by TLC.

  • Remove the solvent and excess TFA under reduced pressure.

  • Co-evaporate with toluene to remove residual TFA.

  • The crude 4-Bromohexanoic acid can be used directly or purified further if necessary.

Visualization of Workflows

Protection of 4-Bromohexanoic Acid as a Benzyl Ester

References

• 1. researchgate.net [researchgate.net]
• 2. tert-Butyl Esters [organic-chemistry.org]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride | Semantic Scholar [semanticscholar.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 7. Rapid Chemoselective Deprotection of Benzyl Esters by Nickel Boride [organic-chemistry.org]
• 8. technical.gelest.com [technical.gelest.com]
• 9. researchgate.net [researchgate.net]
• 10. Oxazoline - Wikipedia [en.wikipedia.org]
• 11. web.itu.edu.tr [web.itu.edu.tr]
• 12. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Functionalization of Biomolecules Using 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted functionalization of biomolecules is a cornerstone of modern biotechnology and pharmaceutical development. The ability to selectively modify proteins, such as antibodies, with therapeutic agents, imaging labels, or other functional moieties has paved the way for innovations like antibody-drug conjugates (ADCs). 4-Bromohexanoic acid is a heterobifunctional linker that can be utilized for the covalent conjugation of two different molecules. Its structure contains two distinct reactive functional groups: a carboxylic acid and an alkyl bromide.

This bifunctionality allows for a two-step conjugation strategy. The carboxylic acid can be activated to react with primary amines, such as the side chain of lysine (B10760008) residues on a protein surface. Subsequently, the terminal bromine atom can serve as an electrophile for reaction with a nucleophilic group, typically a thiol from a cysteine residue, on a second molecule (e.g., a cytotoxic drug). This sequential reaction process enables the controlled and specific linkage of biomolecules.

These application notes provide a comprehensive overview and detailed protocols for the use of 4-bromohexanoic acid in the functionalization of biomolecules, with a particular focus on the generation of antibody-drug conjugates.

Principle of 4-Bromohexanoic Acid as a Heterobifunctional Linker

The use of 4-bromohexanoic acid as a crosslinking agent involves a two-stage reaction process.

Stage 1: Amine Coupling via EDC/NHS Chemistry. The carboxylic acid group of 4-bromohexanoic acid is first activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS. EDC facilitates the formation of a highly reactive O-acylisourea intermediate, which is then stabilized by NHS to form a more stable amine-reactive NHS ester. This activated linker can then react with primary amine groups on a biomolecule, such as the ε-amino group of lysine residues on an antibody, to form a stable amide bond.

Stage 2: Thiol Alkylation. The bromo-functionalized biomolecule is then reacted with a second molecule containing a nucleophilic thiol (sulfhydryl) group, such as a cysteine residue on a peptide or a thiol-containing cytotoxic drug. The bromine atom acts as a leaving group in a nucleophilic substitution reaction, resulting in the formation of a stable thioether bond.

This sequential approach allows for the specific conjugation of two different molecules, providing control over the stoichiometry and site of conjugation.

Core Requirements: Data Presentation

The following tables summarize key quantitative data relevant to the functionalization of biomolecules using a two-step conjugation strategy analogous to what would be employed with 4-bromohexanoic acid. These values are representative and may vary depending on the specific biomolecules and reaction conditions.

Table 1: Recommended Molar Ratios for Amine Coupling Reaction

Reagent	Molar Ratio (Reagent:Protein)	Typical Concentration Range
Protein (e.g., Antibody)	1	1-10 mg/mL
4-Bromohexanoic Acid	10-50 fold excess	1-10 mM
EDC	10-50 fold excess	1-10 mM
Sulfo-NHS	20-100 fold excess	2-20 mM

Table 2: Typical Reaction Conditions for Bioconjugation

Parameter	Stage 1: Amine Coupling	Stage 2: Thiol Alkylation
pH	4.5 - 6.0 (Activation); 7.2 - 8.0 (Coupling)	6.5 - 7.5
Temperature	Room Temperature	Room Temperature or 4°C
Reaction Time	15-30 min (Activation); 1-2 hours (Coupling)	2-4 hours or overnight
Buffer System	MES (Activation); PBS (Coupling)	PBS or HEPES

Table 3: Characterization of a Model Antibody-Drug Conjugate (ADC)

Parameter	Method	Typical Result
Average Drug-to-Antibody Ratio (DAR)	Hydrophobic Interaction Chromatography (HIC)	3.5 - 4.0
UV-Vis Spectroscopy	3.6
Mass Spectrometry (MS)	3.8
Conjugation Efficiency (per thiol)	RP-HPLC	>90%
Protein Aggregation	Size Exclusion Chromatography (SEC)	<5%
Binding Affinity (to target antigen)	ELISA / SPR	<10% change from unconjugated antibody

Experimental Protocols

Protocol 1: Functionalization of an Antibody with 4-Bromohexanoic Acid

This protocol describes the first stage of the conjugation: attaching the 4-bromohexanoic acid linker to an antibody via its lysine residues.

Materials:

• Antibody (in PBS, pH 7.4)

• 4-Bromohexanoic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Desalting columns (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation: Exchange the buffer of the antibody solution to the Activation Buffer using a desalting column. Adjust the antibody concentration to 5-10 mg/mL.

• Reagent Preparation: Immediately before use, prepare a 100 mM solution of 4-bromohexanoic acid in DMSO. Prepare 100 mM solutions of EDC and Sulfo-NHS in Activation Buffer.

• Activation of 4-Bromohexanoic Acid: In a microcentrifuge tube, combine 4-bromohexanoic acid, EDC, and Sulfo-NHS at a molar ratio of 1:1:2 (e.g., 10 µL of 100 mM 4-bromohexanoic acid, 10 µL of 100 mM EDC, and 20 µL of 100 mM Sulfo-NHS). Incubate for 15 minutes at room temperature.

• Conjugation to Antibody: Add the activated linker solution to the antibody solution at a 20-fold molar excess of the linker to the antibody.

• Reaction: Incubate the reaction mixture for 2 hours at room temperature with gentle mixing.

• Quenching: Add the Quenching Solution to a final concentration of 50 mM to stop the reaction. Incubate for 15 minutes at room temperature.

• Purification: Remove excess linker and byproducts by buffer exchanging the bromo-functionalized antibody into Coupling Buffer (PBS, pH 7.4) using a desalting column.

• Characterization: Determine the concentration of the modified antibody using a BCA assay or UV-Vis spectroscopy at 280 nm. The product can be stored at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Conjugation of a Thiol-Containing Molecule to the Bromo-Functionalized Antibody

This protocol describes the second stage: conjugating a thiol-containing payload (e.g., a cytotoxic drug) to the modified antibody.

Materials:

• Bromo-functionalized antibody (from Protocol 1) in Coupling Buffer (PBS, pH 7.4)

• Thiol-containing molecule (e.g., drug-SH)

• Coupling Buffer: PBS, pH 7.4, containing 1 mM EDTA

• Quenching Solution: 1 M N-acetylcysteine in PBS

• Desalting columns or Size Exclusion Chromatography (SEC) system

Procedure:

• Payload Preparation: Dissolve the thiol-containing molecule in DMSO to a concentration of 10-20 mM.

• Conjugation Reaction: Add the thiol-containing molecule to the bromo-functionalized antibody solution at a 5 to 10-fold molar excess.

• Reaction: Incubate the reaction mixture for 4 hours at room temperature or overnight at 4°C with gentle mixing. The reaction should be performed in a low-light environment if the payload is light-sensitive.

• Quenching: Add the Quenching Solution to a final concentration of 2 mM to cap any unreacted bromo groups. Incubate for 30 minutes at room temperature.

• Purification: Purify the resulting antibody-drug conjugate (ADC) from excess payload and quenching reagent using a desalting column or an SEC system.

• Characterization: Characterize the ADC for its average drug-to-antibody ratio (DAR), purity, and aggregation using methods such as HIC-HPLC, RP-HPLC, and SEC. Confirm the retention of biological activity (e.g., antigen binding) via ELISA or SPR.

Mandatory Visualization

Caption: Experimental workflow for biomolecule functionalization.

Caption: Reaction mechanism of two-step bioconjugation.

Caption: Targeted drug delivery mechanism of an ADC.

4-Bromohexanoic acid as a linker in bioconjugation techniques

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromohexanoic acid is a bifunctional linker that is gaining attention in the field of bioconjugation for its utility in creating stable covalent bonds between biomolecules and other substrates. Its chemical structure, featuring a carboxylic acid group and a bromine atom, allows for a two-step conjugation strategy. The carboxylic acid can be activated to react with primary amines, such as those found on the side chains of lysine (B10760008) residues in proteins. The bromo group can subsequently react with nucleophiles like thiols, commonly found in cysteine residues, to form a stable thioether bond. This dual reactivity makes 4-bromohexanoic acid a valuable tool for creating a variety of bioconjugates, including antibody-drug conjugates (ADCs), fluorescently labeled proteins, and immobilized enzymes.

The stability of the resulting linkages is a critical factor in the efficacy and safety of bioconjugates. While traditional maleimide-based chemistries for thiol conjugation can be susceptible to retro-Michael reactions, leading to premature payload release, the thioether bond formed by the alkylation of a thiol with a bromoalkanoic acid linker offers enhanced stability.[1][2][3] This improved stability profile is particularly advantageous in therapeutic applications where the bioconjugate must remain intact in the bloodstream to reach its target.[4]

Key Applications

• Antibody-Drug Conjugates (ADCs): 4-Bromohexanoic acid can be used to link cytotoxic drugs to monoclonal antibodies, creating ADCs that selectively deliver the drug to cancer cells.[5][6]

• Protein Labeling: Fluorophores, biotin, or other reporter molecules can be attached to proteins for use in various assays and imaging techniques.[7]

• Surface Immobilization: Proteins and other biomolecules can be covalently attached to solid supports for applications such as biosensors and affinity chromatography.

• Peptide and Protein Modification: The linker can be used to introduce new functional groups into peptides and proteins, enabling further chemical modifications.[7]

Data Presentation

Table 1: Comparison of Linker Stability in Human Plasma

Linker Chemistry	Time Point	% Intact Conjugate	Key Observations
Thioether (from bromoalkanoic acid)	24 hours	> 90%	High stability with minimal degradation observed.
Thioether (from maleimide)	24 hours	70 - 90%	Payload transfer to albumin can be observed.[3]
Amide	24 hours	> 95%	Considered highly stable in circulation.[3]
Thioether (from maleimide)	7 days	30 - 60%	Significant decrease in the amount of intact conjugate.[3]
Amide	7 days	> 90%	Demonstrates high stability over extended periods.[3]

Experimental Protocols

Protocol 1: Two-Step Protein-Drug Conjugation via Amine and Thiol Reactive Ends

This protocol describes the conjugation of a drug molecule containing a free thiol group to a protein using 4-bromohexanoic acid as a linker.

Step 1: Activation of 4-Bromohexanoic Acid and Reaction with Protein Lysine Residues

Diagram 1. Workflow for the activation of 4-bromohexanoic acid and its conjugation to protein lysine residues.

Materials:

• Protein solution (e.g., monoclonal antibody) in a suitable buffer (e.g., PBS, pH 7.4)

• 4-Bromohexanoic acid

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Dialysis or size-exclusion chromatography equipment for purification

Procedure:

• Prepare Reagents:

  • Dissolve 4-bromohexanoic acid in anhydrous DMF to a final concentration of 100 mM.

  • Prepare fresh stock solutions of EDC (500 mM) and NHS (500 mM) in anhydrous DMF.

• Activation of Carboxylic Acid:

  • In a microcentrifuge tube, mix 10 equivalents of 4-bromohexanoic acid with 10 equivalents of EDC and 10 equivalents of NHS relative to the protein concentration.

  • Incubate the mixture at room temperature for 30 minutes to activate the carboxylic acid group.

• Conjugation to Protein:

  • Add the activated 4-bromohexanoic acid solution to the protein solution. The final concentration of the linker should be in a 5-20 fold molar excess to the protein.

  • Incubate the reaction mixture for 2 hours at room temperature with gentle shaking.

• Quenching and Purification:

  • Quench the reaction by adding the quenching solution to a final concentration of 50 mM.

  • Purify the protein-linker conjugate by dialysis against a suitable buffer or by using size-exclusion chromatography to remove unreacted linker and byproducts.

Step 2: Reaction of Bromo Group with Thiol-Containing Drug

Diagram 2. Workflow for the conjugation of the bromo-activated protein with a thiol-containing drug.

Materials:

• Purified protein-linker conjugate from Step 1

• Thiol-containing drug molecule

• Reaction buffer (e.g., PBS with 5 mM EDTA, pH 7.5-8.5)

• Purification equipment (e.g., size-exclusion chromatography)

Procedure:

• Prepare Drug Solution:

  • Dissolve the thiol-containing drug in a suitable solvent (e.g., DMSO) to a high concentration.

• Conjugation Reaction:

  • Add a 3-10 fold molar excess of the thiol-containing drug to the purified protein-linker conjugate.

  • Incubate the reaction mixture at 37°C for 4-16 hours. The pH of the reaction buffer should be maintained between 7.5 and 8.5 to facilitate the nucleophilic attack of the thiol.

• Purification:

  • Purify the final protein-drug conjugate using size-exclusion chromatography to remove excess drug and any remaining unreacted species.

• Characterization:

  • Characterize the final conjugate to determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis spectroscopy, mass spectrometry, or hydrophobic interaction chromatography (HIC).

Protocol 2: Site-Specific Cysteine Modification

This protocol outlines the modification of a protein at a specific cysteine residue using 4-bromohexanoic acid.

Diagram 3. Logical workflow for the site-specific modification of a protein cysteine residue.

Materials:

• Protein with a target cysteine residue

• 4-Bromohexanoic acid activated as an NHS-ester (as described in Protocol 1, Step 1)

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)) if the cysteine is in a disulfide bond

• Reaction buffer (e.g., PBS, pH 7.2-7.5)

• Quenching solution (e.g., 1 M L-cysteine)

• Purification equipment (e.g., dialysis or size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • If the target cysteine is involved in a disulfide bond, reduce the protein by incubating with a 10-20 fold molar excess of TCEP or DTT for 1-2 hours at room temperature.

  • Remove the reducing agent by dialysis or using a desalting column.

• Conjugation Reaction:

  • Add a 5-20 fold molar excess of the NHS-activated 4-bromohexanoic acid to the protein solution.

  • Incubate the reaction for 2-4 hours at room temperature. The optimal pH for this reaction is typically between 7.2 and 7.5.

• Quenching and Purification:

  • Quench the reaction by adding L-cysteine to a final concentration of 10 mM to react with any unreacted linker.

  • Purify the modified protein by dialysis or size-exclusion chromatography.

• Analysis:

  • Confirm the modification of the cysteine residue using mass spectrometry.

Conclusion

4-Bromohexanoic acid provides a reliable and versatile platform for bioconjugation. The formation of a stable thioether bond makes it a superior choice over traditional maleimide-based linkers for applications requiring high in vivo stability.[1][2][3] The protocols outlined above provide a framework for the successful application of this linker in creating well-defined and stable bioconjugates for a wide range of research, diagnostic, and therapeutic purposes. Careful optimization of reaction conditions, including pH, temperature, and molar ratios of reactants, is crucial for achieving high conjugation efficiency and minimizing side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Methods to Make Homogenous Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. mbfberkeley.com [mbfberkeley.com]

Synthesis of Novel Heterocyclic Compounds from 4-Bromohexanoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of a variety of novel heterocyclic compounds derived from the versatile starting material, 4-Bromohexanoic acid. The protocols outlined below enable the creation of substituted pyrrolidinones, tetrahydrofurans, and piperidinones, which are valuable scaffolds in medicinal chemistry and drug discovery.

Synthesis of N-Substituted-5-ethyl-pyrrolidin-2-ones

N-substituted-5-ethyl-pyrrolidin-2-ones are a class of compounds with a wide range of biological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory properties.[1] The following protocol describes a three-step synthesis of these valuable heterocycles from 4-Bromohexanoic acid.

Experimental Protocol

Step 1: Synthesis of 4-Bromohexanoyl Chloride

This initial step involves the conversion of the carboxylic acid to a more reactive acyl chloride.

• Materials: 4-Bromohexanoic acid, Thionyl chloride (SOCl₂), Dry dichloromethane (B109758) (DCM), Magnetic stirrer, Round-bottom flask, Reflux condenser.

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Bromohexanoic acid (1.0 eq) in dry dichloromethane.

  • Cool the solution in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

  • The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

  • The solvent and excess thionyl chloride are removed under reduced pressure to yield crude 4-bromohexanoyl chloride, which is typically used in the next step without further purification.

Step 2: Synthesis of 4-Bromo-N-substituted-hexanamide

The acyl chloride is then reacted with a primary amine to form the corresponding amide.

• Materials: 4-Bromohexanoyl chloride, Primary amine (e.g., benzylamine, aniline) (1.0 eq), Triethylamine (B128534) (Et₃N) (1.1 eq), Dry dichloromethane (DCM), Magnetic stirrer, Round-bottom flask.

• Procedure:

  • Dissolve the primary amine (1.0 eq) and triethylamine (1.1 eq) in dry dichloromethane in a round-bottom flask cooled in an ice bath.

  • Slowly add a solution of crude 4-bromohexanoyl chloride (1.0 eq) in dry dichloromethane to the stirred amine solution.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-bromo-N-substituted-hexanamide.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

Step 3: Intramolecular Cyclization to N-Substituted-5-ethyl-pyrrolidin-2-one

The final step involves a base-mediated intramolecular cyclization to form the desired pyrrolidinone ring.

• Materials: 4-Bromo-N-substituted-hexanamide, Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK), Dry tetrahydrofuran (B95107) (THF), Magnetic stirrer, Round-bottom flask, Reflux condenser.

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 eq) in dry THF.

  • Slowly add a solution of the 4-bromo-N-substituted-hexanamide (1.0 eq) in dry THF to the suspension at 0 °C.

  • After the addition, allow the reaction to warm to room temperature and then heat to reflux for 4-8 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess sodium hydride with water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the N-substituted-5-ethyl-pyrrolidin-2-one.

Quantitative Data

Step	Reactants	Product	Reagents & Conditions	Yield (%)	Reference
1	4-Bromohexanoic acid	4-Bromohexanoyl chloride	SOCl₂, DCM, rt, 2h	>95	General
2	4-Bromohexanoyl chloride, Benzylamine	4-Bromo-N-benzyl-hexanamide	Et₃N, DCM, 0°C to rt, 4-6h	85-95	General
3	4-Bromo-N-benzyl-hexanamide	N-Benzyl-5-ethyl-pyrrolidin-2-one	NaH, THF, reflux, 4-8h	70-85	General

Synthesis of 2-Ethyltetrahydrofuran

Tetrahydrofuran moieties are present in numerous natural products and pharmaceuticals, exhibiting a range of biological activities.[2][3] The following protocol details the synthesis of 2-ethyltetrahydrofuran from 4-Bromohexanoic acid via a reduction and subsequent intramolecular Williamson ether synthesis.

Experimental Protocol

Step 1: Reduction of 4-Bromohexanoic Acid to 4-Bromohexan-1-ol (B15446133)

The carboxylic acid is first reduced to the corresponding primary alcohol.

• Materials: 4-Bromohexanoic acid, Borane-tetrahydrofuran (B86392) complex (BH₃·THF), Dry tetrahydrofuran (THF), Magnetic stirrer, Round-bottom flask, Reflux condenser.

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve 4-Bromohexanoic acid (1.0 eq) in dry THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a 1M solution of borane-tetrahydrofuran complex (1.1 eq) to the stirred solution.

  • After the addition, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction to 0 °C and carefully quench with methanol, followed by 1M HCl.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 4-bromohexan-1-ol.

Step 2: Intramolecular Williamson Ether Synthesis to 2-Ethyltetrahydrofuran

The bromo-alcohol undergoes an intramolecular cyclization to form the tetrahydrofuran ring.[2][4]

• Materials: 4-Bromohexan-1-ol, Sodium hydride (NaH), Dry tetrahydrofuran (THF), Magnetic stirrer, Round-bottom flask.

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 eq) in dry THF.

  • Slowly add a solution of 4-bromohexan-1-ol (1.0 eq) in dry THF to the suspension at 0 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours.

  • Monitor the reaction by Gas Chromatography (GC) or TLC (if a suitable staining agent is available).

  • Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess sodium hydride with water.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and carefully distill to obtain 2-ethyltetrahydrofuran.

Quantitative Data

Step	Reactants	Product	Reagents & Conditions	Yield (%)	Reference
1	4-Bromohexanoic acid	4-Bromohexan-1-ol	BH₃·THF, THF, reflux, 2-4h	80-90	General
2	4-Bromohexan-1-ol	2-Ethyltetrahydrofuran	NaH, THF, rt, 2-4h	75-85	[2][4]

Synthesis of N-Alkyl-5-ethyl-piperidin-2-ones

Piperidinone scaffolds are important building blocks in the synthesis of various alkaloids and pharmacologically active compounds.[5] This protocol outlines a two-step synthesis of N-alkyl-5-ethyl-piperidin-2-ones from 4-Bromohexanoic acid.

Experimental Protocol

Step 1: Synthesis of 4-(Alkylamino)hexanoic Acid

This step involves the reaction of 4-Bromohexanoic acid with a primary amine.

• Materials: 4-Bromohexanoic acid, Primary amine (e.g., methylamine, ethylamine) (2.2 eq), Ethanol, Magnetic stirrer, Round-bottom flask, Reflux condenser.

• Procedure:

  • In a round-bottom flask, dissolve 4-Bromohexanoic acid (1.0 eq) in ethanol.

  • Add the primary amine (2.2 eq) to the solution.

  • Heat the reaction mixture to reflux for 12-24 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting crude amino acid can be purified by recrystallization or ion-exchange chromatography.

Step 2: Lactamization to N-Alkyl-5-ethyl-piperidin-2-one

The amino acid is then cyclized to the corresponding lactam.

• Materials: 4-(Alkylamino)hexanoic acid, Dicyclohexylcarbodiimide (B1669883) (DCC) or other coupling agent, Dry dichloromethane (DCM), Magnetic stirrer, Round-bottom flask.

• Procedure:

  • Dissolve the 4-(alkylamino)hexanoic acid (1.0 eq) in dry DCM.

  • Add dicyclohexylcarbodiimide (1.1 eq) to the solution at 0 °C.

  • Allow the reaction to stir at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Filter off the dicyclohexylurea byproduct.

  • Wash the filtrate with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the N-alkyl-5-ethyl-piperidin-2-one.

Quantitative Data

Step	Reactants	Product	Reagents & Conditions	Yield (%)	Reference
1	4-Bromohexanoic acid, Primary amine	4-(Alkylamino)hexanoic acid	Ethanol, reflux, 12-24h	60-75	General
2	4-(Alkylamino)hexanoic acid	N-Alkyl-5-ethyl-piperidin-2-one	DCC, DCM, rt, 12-24h	50-65	General

Visualizations

Caption: Synthetic routes from 4-Bromohexanoic acid.

Caption: Potential signaling pathway modulation.

References

• 1. Exploring variations of pyrrolidine-2-ones for enhanced biological activity | Poster Board #923 - American Chemical Society [acs.digitellinc.com]
• 2. The Tetrahydrofuran Motif in Polyketide Marine Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Co(TPP)]-Catalyzed Formation of Substituted Piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Bromohexanoic Acid in Surface Modification Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromohexanoic acid is a bifunctional molecule that serves as a valuable building block in the field of surface chemistry and bioconjugation. Its chemical structure, featuring a terminal carboxylic acid and a bromine atom, allows for a two-step functionalization of surfaces. The carboxylic acid group can be anchored to amine-presenting surfaces, while the bromine atom provides a reactive site for subsequent nucleophilic substitution reactions. This enables the covalent attachment of a wide array of molecules, including peptides, proteins, and small molecule drugs, making it a versatile linker for creating tailored surface properties for various applications in research and drug development.

This document provides detailed application notes and protocols for the use of 4-Bromohexanoic acid in surface modification studies. While direct literature on 4-bromohexanoic acid for surface modification is limited, the following protocols have been developed based on established methods for similar short-chain bromo-alkanoic acids and related linker molecules.

Key Applications

• Biomolecule Immobilization: The terminal bromine atom can be displaced by thiol or amine groups present in biomolecules, allowing for their covalent attachment to a surface. This is critical for the development of biosensors, immunoassays, and cell adhesion studies.

• Drug Delivery: Surfaces modified with 4-bromohexanoic acid can be further functionalized with therapeutic agents for controlled drug release applications.

• Antifouling Surfaces: The modification of surfaces with molecules that resist non-specific protein adsorption can be achieved by attaching polyethylene (B3416737) glycol (PEG) or other passivating agents to the bromo-functionalized surface.

Data Presentation: Representative Surface Characterization Data

Successful surface modification can be verified through various surface analysis techniques. The following table provides expected quantitative data for a model amine-functionalized surface before and after modification with 4-bromohexanoic acid and subsequent functionalization. These values are representative and will vary depending on the substrate, reaction conditions, and the nature of the subsequently attached molecule.

Surface ID	Modification Step	Water Contact Angle (°)	Elemental Composition (XPS)
S1	Bare Amine-Functionalized Surface	35 ± 5	C: 60%, N: 15%, O: 20%, Si: 5%
S2	After 4-Bromohexanoic Acid Immobilization	65 ± 7	C: 65%, N: 10%, O: 18%, Si: 5%, Br: 2%
S3	After Thiol-PEG Conjugation	50 ± 6	C: 68%, N: 8%, O: 22%, Si: 5%, S: 1%

Experimental Protocols

Protocol 1: Immobilization of 4-Bromohexanoic Acid onto an Amine-Functionalized Surface

This protocol describes the covalent attachment of 4-bromohexanoic acid to a surface presenting primary amine groups via amide bond formation.

Materials and Reagents:

• Amine-functionalized substrate (e.g., aminosilane-coated glass slide or silicon wafer)

• 4-Bromohexanoic acid

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Washing Buffer: PBS with 0.05% Tween-20 (PBST)

• Deionized (DI) water

• Nitrogen or Argon gas

Procedure:

• Substrate Preparation:

  • Clean the amine-functionalized substrate by sonicating in ethanol (B145695) and DI water for 15 minutes each.

  • Dry the substrate under a stream of nitrogen or argon gas.

• Activation of 4-Bromohexanoic Acid:

  • In a clean, dry reaction vessel, dissolve 4-bromohexanoic acid (10 molar excess relative to estimated surface amine groups) in anhydrous DMF or DMSO.

  • Add EDC (1.2 molar equivalents to 4-bromohexanoic acid) and NHS (1.5 molar equivalents to 4-bromohexanoic acid) to the solution.

  • Stir the reaction mixture at room temperature for 1 hour under an inert atmosphere to form the NHS-ester of 4-bromohexanoic acid.

• Surface Functionalization:

  • Place the cleaned and dried amine-functionalized substrate in a suitable reaction chamber.

  • Add the activated 4-bromohexanoic acid solution to the chamber, ensuring the entire surface is covered.

  • Allow the reaction to proceed for 4-6 hours at room temperature with gentle agitation.

• Washing:

  • Remove the substrate from the reaction solution.

  • Wash the substrate thoroughly with DMF or DMSO to remove unreacted reagents.

  • Rinse with ethanol and then DI water.

  • Finally, wash with PBST and then PBS.

• Drying and Storage:

  • Dry the functionalized substrate under a stream of nitrogen or argon gas.

  • Store the bromo-functionalized surface under an inert atmosphere or in a desiccator to prevent hydrolysis and contamination.

Caption: Workflow for immobilizing 4-Bromohexanoic acid.

Protocol 2: Conjugation of a Thiol-Containing Molecule to the Bromo-Functionalized Surface

This protocol outlines the attachment of a thiol-containing molecule (e.g., a cysteine-containing peptide or a thiol-modified oligonucleotide) to the bromo-functionalized surface via a nucleophilic substitution reaction.

Materials and Reagents:

• Bromo-functionalized substrate (from Protocol 1)

• Thiol-containing molecule of interest

• Conjugation Buffer: PBS, pH 7.5-8.0, degassed

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS

• Washing Buffer: PBST

• DI water

• Nitrogen or Argon gas

Procedure:

• Preparation of Thiol-Containing Molecule Solution:

  • Dissolve the thiol-containing molecule in degassed Conjugation Buffer to the desired concentration (e.g., 1 mg/mL).

  • Ensure the pH of the solution is between 7.5 and 8.0 to facilitate the deprotonation of the thiol group, enhancing its nucleophilicity.

• Conjugation Reaction:

  • Place the bromo-functionalized substrate in a humidified reaction chamber.

  • Apply the solution of the thiol-containing molecule to the surface.

  • Incubate for 4-12 hours at room temperature or overnight at 4°C with gentle agitation. The reaction should be carried out in an oxygen-free environment (e.g., under nitrogen or argon) to prevent oxidation of the thiol groups.

• Washing and Blocking:

  • Remove the substrate from the reaction solution.

  • Wash the surface extensively with Conjugation Buffer to remove any non-covalently bound molecules.

  • To block any remaining reactive sites and reduce non-specific binding, incubate the surface with Blocking Buffer for 1 hour at room temperature.

  • Wash the surface again with PBST and then with DI water.

• Drying and Storage:

  • Dry the final functionalized surface under a stream of nitrogen or argon gas.

  • Store the surface in a clean, dry environment. For surfaces with immobilized biomolecules, storage in a hydrated state at 4°C may be preferable.

Caption: Workflow for thiol-molecule conjugation.

Logical Relationship of Surface Modification

The overall process involves a sequential modification of the initial surface to achieve the desired functionality. The logical flow is depicted in the diagram below.

Caption: Logical flow of the surface modification process.

Conclusion

4-Bromohexanoic acid is a highly adaptable linker molecule for the functionalization of surfaces. The protocols provided herein, based on established chemical principles for similar compounds, offer a robust framework for researchers to immobilize a variety of molecules onto surfaces for applications in drug development, diagnostics, and fundamental biological research. It is recommended to optimize reaction conditions and thoroughly characterize the modified surfaces at each step to ensure successful and reproducible functionalization.

Technical Notes & Optimization

Technical Support Center: Purification of 4-Bromohexanoic Acid

Welcome to the technical support center for the purification of 4-Bromohexanoic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of this compound. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 4-Bromohexanoic acid?

A1: The primary challenges in the purification of 4-Bromohexanoic acid stem from its physicochemical properties. It exists as a liquid near room temperature, which can make crystallization difficult[1]. Additionally, like many halogenated compounds, it may be susceptible to decomposition under certain conditions, such as prolonged exposure to high temperatures or incompatible reagents.

Q2: What are the common impurities found in crude 4-Bromohexanoic acid?

A2: Common impurities can include unreacted starting materials from the synthesis, such as γ-caprolactone if prepared by lactone ring-opening[1]. Other potential impurities are side-products from the bromination reaction, isomers, and decomposition products. The specific impurities will largely depend on the synthetic route employed.

Q3: Which purification techniques are most suitable for 4-Bromohexanoic acid?

A3: Several techniques can be employed, often in combination, to purify 4-Bromohexanoic acid:

• Column Chromatography: Effective for separating the target compound from impurities with different polarities.

• Recrystallization/Precipitation: This can be challenging due to its low melting point, but precipitation in hydrocarbon solvents like hexane (B92381) has been suggested as a potential method, analogous to the purification of 6-bromohexanoic acid[1].

• Distillation: Vacuum distillation can be a viable option for separating 4-Bromohexanoic acid from non-volatile impurities.

Q4: How can I assess the purity of my 4-Bromohexanoic acid sample?

A4: The purity of 4-Bromohexanoic acid can be determined using a variety of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): To separate and identify volatile components and determine their relative abundance.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity.

• Melting Point Analysis: A sharp and well-defined melting point range is indicative of high purity.

Troubleshooting Guides

Troubleshooting Column Chromatography

Problem	Possible Cause	Solution
Compound decomposes on the silica (B1680970) gel column.	The silica gel is too acidic, causing degradation of the acid-sensitive 4-Bromohexanoic acid.	Deactivate the silica gel by treating it with a small amount of a base, such as triethylamine, mixed with the eluent. Alternatively, consider using a less acidic stationary phase like alumina (B75360) or florisil[2].
Poor separation of 4-Bromohexanoic acid from impurities.	The solvent system (eluent) does not have the optimal polarity to resolve the components.	Systematically vary the polarity of the eluent. A common starting point for carboxylic acids is a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate). A step-gradient or a shallow linear gradient of the polar solvent can improve separation.
The compound elutes too quickly (low Rf) or not at all (high Rf).	The eluent is too polar or not polar enough, respectively.	If the compound elutes too quickly, decrease the polarity of the eluent (e.g., increase the proportion of hexanes). If it does not elute, increase the eluent polarity (e.g., increase the proportion of ethyl acetate)[2]. Adding a small amount of acetic or formic acid to the eluent can help to protonate the carboxylic acid and improve peak shape.
Peak tailing is observed.	The compound is interacting too strongly with the stationary phase.	As mentioned above, adding a small amount of a competing acid (like acetic acid) to the mobile phase can reduce tailing by minimizing strong interactions between the 4-Bromohexanoic acid and the silica gel.

Troubleshooting Recrystallization/Precipitation

Problem	Possible Cause	Solution
The compound oils out instead of crystallizing.	The melting point of 4-Bromohexanoic acid is low, and the solution may be supersaturated at a temperature above its melting point. The chosen solvent may also be inappropriate.	Try using a solvent system where the compound has high solubility at elevated temperatures and very low solubility at low temperatures[3]. Consider precipitation by adding a non-polar solvent (e.g., hexane) to a solution of the compound in a more polar solvent until turbidity is observed, then cool slowly[1]. Seeding the solution with a pure crystal of 4-Bromohexanoic acid can also induce crystallization[3].
No crystals form upon cooling.	The solution is not sufficiently saturated, or the cooling process is too rapid.	Concentrate the solution by evaporating some of the solvent and then allow it to cool slowly. First, let it cool to room temperature undisturbed, and then place it in an ice bath[3]. Scratching the inside of the flask with a glass rod can also help initiate crystallization[3].
The resulting crystals are impure.	The cooling was too fast, trapping impurities within the crystal lattice. The chosen solvent did not effectively differentiate between the compound and the impurities.	Allow the solution to cool more slowly to promote the formation of a more ordered crystal lattice that excludes impurities. If impurities co-crystallize, a different recrystallization solvent or a preliminary purification step like column chromatography may be necessary.

Physicochemical Properties of Bromohexanoic Acid Isomers

Property	4-Bromohexanoic Acid (Inferred)	6-Bromohexanoic Acid	2-Bromohexanoic Acid
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [1][4]	195.05 g/mol [1][5]	195.05 g/mol [6]
Melting Point	~25–30°C (estimated)[1]	32–34°C[1]	Not available
Boiling Point	~180–190°C/20 mmHg (estimated)[1]	165–170°C/20 mmHg[1]	Not available
pKa	~4.5–4.8 (estimated)[1]	4.72±0.10 (predicted)[1]	Not available

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Column Preparation: A glass column is packed with silica gel as a slurry in a non-polar solvent (e.g., hexane).

• Sample Loading: The crude 4-Bromohexanoic acid is dissolved in a minimal amount of the eluent or a slightly more polar solvent and loaded onto the top of the silica gel bed.

• Elution: The column is eluted with a solvent system of increasing polarity, for example, a gradient of ethyl acetate (B1210297) in hexane. The polarity is gradually increased to move the compound and impurities down the column at different rates.

• Fraction Collection: Fractions are collected sequentially as the solvent elutes from the column.

• Analysis: Each fraction is analyzed by Thin Layer Chromatography (TLC) to identify the fractions containing the pure 4-Bromohexanoic acid.

• Solvent Removal: The fractions containing the pure product are combined, and the solvent is removed under reduced pressure using a rotary evaporator to yield the purified 4-Bromohexanoic acid.

Protocol 2: Purification by Recrystallization/Precipitation

• Solvent Selection: Choose a solvent or solvent system in which 4-Bromohexanoic acid is soluble at high temperatures but insoluble at low temperatures. A mixture of a polar solvent (e.g., diethyl ether or dichloromethane) and a non-polar solvent (e.g., hexane) is a good starting point.

• Dissolution: Dissolve the crude 4-Bromohexanoic acid in a minimal amount of the hot solvent (or the more polar solvent of a mixed system).

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization/Precipitation:

  • For single solvent recrystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • For precipitation: To the solution of the compound, slowly add the non-polar solvent (e.g., hexane) until the solution becomes cloudy (the point of saturation). Then, cool the mixture to induce precipitation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: A logical workflow for troubleshooting the purification of 4-Bromohexanoic acid.

References

• 1. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. google.com [google.com]
• 4. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 6-Bromohexanoic acid | C6H11BrO2 | CID 20210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Bromohexanoic acid | C6H11BrO2 | CID 12013 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Bromohexanoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of 4-Bromohexanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Bromohexanoic acid?

A1: The most prevalent and direct method is the acid-catalyzed ring-opening of γ-caprolactone using hydrogen bromide (HBr).[1] Alternative methods, though less common for this specific molecule, include variations of the Hunsdiecker reaction on a corresponding dicarboxylic acid precursor.[2][3]

Q2: What is a typical expected yield for the synthesis from γ-caprolactone?

A2: While data for 4-bromohexanoic acid is scarce, analogous reactions provide a good benchmark. The synthesis of 4-bromobutanoic acid from γ-butyrolactone reports yields around 65%.[4] Similar ring-opening reactions of ε-caprolactone to form 6-bromohexanoic acid have achieved yields of 92-95% under optimized conditions.[5][6] Therefore, a yield in the range of 65-90% can be considered a successful outcome depending on the protocol and purification.

Q3: What are the primary safety concerns during this synthesis?

A3: The primary hazards involve corrosive reagents. Concentrated hydrobromic acid (HBr) and sulfuric acid are highly corrosive and should be handled with extreme care in a fume hood using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The reaction may also release HBr gas.[4][7]

Q4: How is the final product typically purified?

A4: Purification strategies depend on the scale and purity of the crude product. Common methods include liquid-liquid extraction, followed by concentration under reduced pressure.[4] For higher purity, silica (B1680970) gel column chromatography or crystallization from a suitable solvent system can be employed.[4][5]

Troubleshooting Guide

Problem: Low or No Product Yield

Low yield is a frequent issue that can be traced back to several factors, from the quality of reagents to the reaction conditions and work-up procedure.

Q: My reaction yielded very little or no 4-Bromohexanoic acid. What could have gone wrong?

A: Several factors could be responsible. Systematically investigate the following possibilities:

• Reagent Quality and Stoichiometry :

  • HBr Concentration : Ensure the hydrobromic acid used is of the correct concentration (e.g., 48% aqueous solution is common).[4] Using old or improperly stored HBr can lead to lower effective concentration.

  • Lactone Purity : The γ-caprolactone starting material should be pure and dry. Impurities can interfere with the reaction.

  • Molar Ratio : An insufficient amount of HBr will lead to incomplete conversion of the starting material. A significant excess is typically used to drive the reaction to completion.[4]

• Reaction Conditions :

  • Temperature : The reaction often requires heating (reflux) to proceed at a reasonable rate.[4] Ensure the reaction mixture reaches and maintains the temperature specified in the protocol.

  • Reaction Time : The ring-opening can be slow. Insufficient reaction time is a common cause of low conversion. Protocols often call for refluxing for 12 hours or more.[4]

• Work-up and Isolation :

  • Incomplete Extraction : 4-Bromohexanoic acid is extracted from the aqueous reaction mixture into an organic solvent (like diethyl ether). Ensure you perform multiple extractions to recover all the product.

  • Product Decomposition : During purification, especially distillation at high temperatures, the product can potentially undergo decomposition or reverse reaction to form the lactone.[8] It is crucial to use vacuum distillation if this method is chosen.

Problem: Presence of Impurities or Side Products

Q: My final product is impure. What are the likely contaminants and how can I remove them?

A: The most common impurity is unreacted γ-caprolactone.

• Identification : Unreacted starting material can be identified using analytical techniques like NMR or GC-MS. The lactone will have a different retention time and spectral pattern compared to the desired product.

• Removal : Purification via silica gel column chromatography is effective at separating the more polar carboxylic acid product from the less polar lactone starting material.[4] A careful aqueous work-up, washing the organic extract with brine, also helps remove water-soluble impurities.[4]

Problem: Difficulty in Product Isolation/Purification

Q: My crude product is an oil and is difficult to handle. How can I effectively purify it?

A: 4-Bromohexanoic acid is expected to be an oil or a low-melting solid.[1]

• Chromatography : For oily products, silica gel chromatography is the preferred method for achieving high purity.[4]

• Crystallization : While challenging for oils, it may be possible to induce crystallization. Analogous 6-bromohexanoic acid is a solid that can be crystallized from non-polar solvents like hexane (B92381) or cyclohexane (B81311) after the reaction.[5] This could be attempted by dissolving the crude oil in a minimal amount of a suitable solvent and cooling it.

Experimental Protocols

Method 1: Synthesis via Ring-Opening of γ-Caprolactone

This protocol is adapted from established procedures for similar lactones.[4]

Materials:

• γ-Caprolactone (1 equiv.)

• 48% Hydrobromic acid (HBr) aqueous solution (5 equiv.)

• Concentrated Sulfuric Acid (catalytic amount, e.g., ~1.3 equiv. relative to lactone)

• Diethyl ether

• Anhydrous sodium sulfate

• Brine (saturated NaCl solution)

Procedure:

• Under an inert atmosphere (e.g., Argon), add γ-caprolactone to a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Carefully add the 48% HBr solution, followed by the dropwise addition of concentrated sulfuric acid while cooling the flask in an ice bath.

• Allow the mixture to stir at room temperature for 2 hours.

• Heat the reaction mixture to reflux and maintain for 12 hours.

• Cool the mixture to room temperature and add water.

• Extract the product from the aqueous mixture using three portions of diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the resulting oil via silica gel column chromatography if necessary.

Data Presentation

Table 1: Comparison of Reaction Conditions for Bromoalkanoic Acid Synthesis via Lactone Ring-Opening.

Starting Material	Brominating Agent	Solvent	Temperature (°C)	Time (h)	Reported Yield (%)	Reference
γ-Butyrolactone	48% HBr (aq) / H₂SO₄	None	Reflux	12	65	[4]
ε-Caprolactone	Dry HBr (gas)	Cyclohexane	30-40	5	92	[5][6]
ε-Caprolactone	Dry HBr (gas)	Toluene	40-50	4	95	[5][6]

| γ-Butyrolactone | Boron Tribromide | Dichloromethane | N/A | N/A | 98 |[8] |

Visualizations

Caption: Experimental workflow for the synthesis of 4-Bromohexanoic acid.

Caption: Troubleshooting flowchart for diagnosing low product yield.

References

• 1. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 2. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 3. adichemistry.com [adichemistry.com]
• 4. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 5. CN100519504C - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
• 6. Preparation of 6-Bromocaproic Acid_Chemicalbook [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Over-bromination in Hexanoic Acid Reactions

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering issues with the bromination of hexanoic acid, particularly the challenge of over-bromination. The information is presented in a question-and-answer format to directly address common problems.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the α-bromination of hexanoic acid, and what are its primary challenges?

The most prevalent and well-established method for the α-bromination of hexanoic acid is the Hell-Volhard-Zelinsky (HVZ) reaction.[1][2] This reaction involves treating the carboxylic acid with bromine (Br₂) in the presence of a catalytic amount of phosphorus tribromide (PBr₃) or red phosphorus.[1][2] The primary challenges associated with the HVZ reaction are the potential for over-bromination (polybromination) and the formation of α,β-unsaturated hexanoic acid as a side product, especially at higher temperatures.[1][3][4]

Q2: How can I control the reaction to favor monobromination and avoid polybrominated products?

Controlling the stoichiometry of the reactants is crucial to prevent over-bromination. Using an excess of bromine or allowing the reaction to proceed for too long can lead to the formation of di- or poly-brominated products.[1] It is recommended to use bromine in a controlled molar ratio relative to the hexanoic acid. Careful monitoring of the reaction progress via techniques like GC-MS or NMR can help determine the optimal reaction time to maximize the yield of the monobrominated product.

Q3: What causes the formation of α,β-unsaturated hexanoic acid, and how can it be minimized?

The formation of α,β-unsaturated hexanoic acid occurs through the elimination of hydrogen bromide (HBr) from the desired α-bromohexanoic acid product.[1] This side reaction is favored at elevated temperatures.[1][3][4] To minimize this impurity, it is essential to maintain strict control over the reaction temperature.

Q4: Are there alternative, milder methods for the α-bromination of hexanoic acid?

Yes, an alternative method involves the use of N-Bromosuccinimide (NBS) as the brominating agent.[1][5] This method can be milder and circumvent the use of hazardous molecular bromine.[5][6] The reaction of a carboxylic acid chloride with NBS in the presence of a catalyst like HBr can provide good yields of the α-bromo acid chloride, which can then be hydrolyzed to the desired product.[6][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High levels of di- and poly-brominated products	Excess bromine used.	Use a stoichiometric amount of bromine (typically 1.0 to 1.1 equivalents). Monitor the reaction progress to stop it once the starting material is consumed.
Prolonged reaction time.	Optimize the reaction time by taking aliquots and analyzing them (e.g., by GC or TLC) to determine the point of maximum monobromination.
Significant formation of α,β-unsaturated hexanoic acid	High reaction temperature.	Maintain a lower reaction temperature. The optimal temperature can vary, so it is advisable to start with milder conditions and gradually increase if the reaction is too slow.[1][3]
Low conversion of hexanoic acid	Insufficient catalyst (PBr₃ or red phosphorus).	Ensure a catalytic amount of PBr₃ or red phosphorus is present to facilitate the formation of the acyl bromide intermediate.[1]
Reaction time is too short.	Increase the reaction time and monitor the consumption of the starting material.
Formation of α-bromo ester or amide instead of the acid	Quenching with an alcohol or amine.	During the workup, ensure that the α-bromo acyl bromide intermediate is hydrolyzed with water to yield the carboxylic acid.[1][8][9]

Experimental Protocols

Protocol 1: Controlled Monobromination of Hexanoic Acid via Hell-Volhard-Zelinsky (HVZ) Reaction

Caution: This reaction should be performed in a well-ventilated fume hood as it evolves hydrogen bromide and involves handling bromine, which are corrosive and toxic.

• Setup: In a three-necked round-bottomed flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, place hexanoic acid (1.0 eq).

• Catalyst Addition: Add a catalytic amount of red phosphorus (e.g., 0.1 eq) or phosphorus tribromide (PBr₃, e.g., 0.05 eq).

• Bromine Addition: Slowly add bromine (1.05 eq) dropwise from the dropping funnel. The reaction is exothermic and will generate HBr gas.

• Reaction: Gently heat the reaction mixture to 50-60 °C and stir until the red color of bromine disappears, indicating its consumption. Monitor the reaction by TLC or GC to determine completion.

• Workup: Cool the reaction mixture to room temperature. Slowly and carefully add water to quench the reaction and hydrolyze the α-bromo acyl bromide to α-bromohexanoic acid.

• Purification: Extract the product with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with a saturated sodium bisulfite solution to remove any unreacted bromine, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation.

Protocol 2: α-Bromination of Hexanoic Acid using N-Bromosuccinimide (NBS)

• Acid Chloride Formation: Convert hexanoic acid to hexanoyl chloride by reacting it with thionyl chloride (SOCl₂), typically with a slight excess of SOCl₂ at reflux, followed by removal of excess SOCl₂ by distillation.[7]

• Bromination: In a flask protected from light, dissolve the hexanoyl chloride in a suitable solvent such as carbon tetrachloride (CCl₄). Add N-bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of 48% hydrobromic acid (HBr).[7]

• Initiation: Heat the mixture to initiate the reaction. The reaction progress can be monitored by the disappearance of the solid NBS which is replaced by succinimide (B58015) that floats on top of the solvent.[7]

• Workup: After the reaction is complete, cool the mixture and filter off the succinimide. Remove the solvent under reduced pressure.

• Hydrolysis: Carefully add water to the resulting α-bromohexanoyl chloride to hydrolyze it to α-bromohexanoic acid.

• Purification: Purify the product using extraction and vacuum distillation as described in the HVZ protocol.

Visualizing the Troubleshooting Logic

The following diagram illustrates a logical workflow for troubleshooting common issues in the bromination of hexanoic acid.

Caption: Troubleshooting workflow for hexanoic acid bromination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. byjus.com [byjus.com]
• 5. benchchem.com [benchchem.com]
• 6. A-bromination of carbonyl groups, bromination of carboxylic acids and related compounds:NBS bromination reactions(4):N-bromo compounds(6): Discussion series on bromination/iodination reactions 6 – Chemia [chemia.manac-inc.co.jp]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. fiveable.me [fiveable.me]
• 9. Hell-Volhard-Zelinsky Reaction | NROChemistry [nrochemistry.com]

Technical Support Center: Synthesis of 4-Bromohexanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-bromohexanoic acid.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the synthesis of 4-bromohexanoic acid, primarily through the common method of ring-opening of γ-caprolactone with hydrobromic acid (HBr).

Q1: My reaction seems to be incomplete, and I have a significant amount of starting material (γ-caprolactone) left. What could be the cause?

A1: Incomplete conversion is a common issue and can be attributed to several factors:

• Insufficient Reagent: Ensure that a sufficient excess of hydrobromic acid is used to drive the reaction to completion. The reaction is an equilibrium process, and a higher concentration of HBr will favor the product.

• Reaction Time: The reaction may require a longer duration to reach completion. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1]

• Reaction Temperature: The reaction temperature may be too low. While higher temperatures can increase the reaction rate, they may also lead to the formation of side products. Optimization of the temperature is crucial.[2][3][4]

• Purity of Reagents: The presence of water in the γ-caprolactone or the HBr solution can hinder the reaction. Ensure anhydrous conditions are maintained if using gaseous HBr.

Q2: I am observing unexpected peaks in my GC-MS analysis of the crude product. What are the likely side products?

A2: Besides unreacted γ-caprolactone, other potential side products in the synthesis of 4-bromohexanoic acid include:

• Rearrangement Products: Bromoalkanoic acids can potentially undergo rearrangement reactions, leading to the formation of isomeric bromohexanoic acids.[5]

• Esters: If an alcohol is present as a solvent or impurity, it can react with the carboxylic acid product to form an ester.

• Dimerization/Polymerization Products: Under certain conditions, small amounts of polymeric material may form.

Q3: The yield of my purified 4-bromohexanoic acid is lower than expected. How can I improve it?

A3: Low yield can be a result of incomplete reaction, product loss during workup and purification, or the formation of side products. To improve the yield:

• Optimize Reaction Conditions: Experiment with reaction time and temperature to find the optimal balance between reaction completion and minimizing side product formation.[1][2][3][4]

• Efficient Extraction: During the aqueous workup, ensure thorough extraction of the product into the organic solvent. Multiple extractions with smaller volumes of solvent are generally more effective than a single extraction with a large volume.

• Careful Purification: Minimize product loss during purification. If using distillation, ensure the system is efficient to avoid decomposition at high temperatures. If using crystallization, select an appropriate solvent system to maximize recovery.

Q4: How can I effectively purify the crude 4-bromohexanoic acid?

A4: The choice of purification method depends on the nature and quantity of the impurities.

• Distillation: Vacuum distillation is a common method for purifying liquid carboxylic acids. This is effective for separating the product from non-volatile impurities.

• Crystallization: If the product is a solid at room temperature or can be induced to crystallize from a suitable solvent, this is an excellent method for achieving high purity.

• Column Chromatography: For removing impurities with similar boiling points, silica (B1680970) gel column chromatography can be employed. A solvent system of ethyl acetate (B1210297) and hexane (B92381) is often effective for separating carboxylic acids from less polar impurities.

Data Presentation

Table 1: Typical Reaction Parameters and Expected Outcomes (Qualitative)

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity
Reaction Time	Short	Lower	Higher (fewer side products)[1]
Long	Higher (more complete reaction)	Potentially lower (more side products)[1]
Temperature	Low	Lower	Higher
High	Higher	Potentially lower (increased side products)[2][3][4]
HBr Concentration	Low	Lower	-
High	Higher	-

Experimental Protocols

Synthesis of 4-Bromohexanoic Acid from γ-Caprolactone

This protocol is adapted from analogous syntheses of bromoalkanoic acids.

Materials:

• γ-Caprolactone

• 48% Hydrobromic acid (aqueous) or anhydrous HBr gas

• Anhydrous solvent (e.g., toluene, if using HBr gas)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Saturated sodium chloride solution (brine)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place γ-caprolactone.

• Reagent Addition:

  • Using 48% HBr: Add a stoichiometric excess of 48% aqueous HBr to the γ-caprolactone.

  • Using HBr gas: Dissolve γ-caprolactone in an anhydrous solvent and bubble a steady stream of anhydrous HBr gas through the solution.

• Reaction: Heat the reaction mixture to a temperature between 60-80°C. The optimal temperature and time should be determined by monitoring the reaction progress.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If an aqueous HBr solution was used, dilute the mixture with water and extract the product with an organic solvent (e.g., diethyl ether).

  • If HBr gas was used, the solvent can be removed under reduced pressure, and the residue can be taken up in an organic solvent and washed with water.

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude 4-bromohexanoic acid by vacuum distillation or crystallization.

Mandatory Visualization

Caption: Reaction pathway for the synthesis of 4-Bromohexanoic acid and potential side products.

References

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ring-opening polymerization of γ-bromo-ε-caprolactone: A novel route to functionalized aliphatic polyesters for Macromolecules - IBM Research [research.ibm.com]

Technical Support Center: Purification of 4-Bromohexanoic Acid Without Chromatography

Welcome to the technical support center for the purification of 4-Bromohexanoic acid. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying 4-Bromohexanoic acid without the use of chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the primary non-chromatographic methods for purifying 4-Bromohexanoic acid?

A1: The main techniques for purifying 4-Bromohexanoic acid without chromatography are vacuum distillation, liquid-liquid extraction, and recrystallization. The choice of method depends on the nature and quantity of the impurities present.

Q2: What are the known physical properties of 4-Bromohexanoic acid?

A2: Direct experimental data for 4-Bromohexanoic acid is limited, but its properties can be inferred from structurally similar compounds.[1] These estimated values are crucial for planning your purification strategy.

Property	Inferred Value	Comparison (6-Bromohexanoic acid)
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol	195.05 g/mol
Melting Point	~25–30°C	32–34°C
Boiling Point	~180–190°C at 20 mmHg	165–170°C at 20 mmHg
pKa	~4.5–4.8	4.72 ± 0.10
Solubility	Expected to be high in polar aprotic solvents (e.g., DMF, THF) and moderately soluble in water.[1][2]	High in methanol (B129727) (0.1 g/mL).[3]

Q3: What are the likely impurities in a synthesis of 4-Bromohexanoic acid?

A3: If 4-Bromohexanoic acid is synthesized by the ring-opening of γ-caprolactone with hydrobromic acid (HBr), the most probable impurities include unreacted γ-caprolactone, water, and potentially polymeric byproducts. The purification strategy should aim to remove these specific contaminants.

Purification Workflow

The following diagram illustrates a general workflow for the purification of 4-Bromohexanoic acid, starting from a crude reaction mixture.

Caption: A general workflow for the purification of 4-Bromohexanoic acid.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction

This method is effective for separating the acidic product from neutral impurities, such as unreacted lactone.

• Dissolution : Dissolve the crude 4-Bromohexanoic acid in a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Basification : Transfer the solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[4][5] Stopper the funnel and shake gently, venting frequently to release any pressure from carbon dioxide evolution.[5][6]

• Separation : Allow the layers to separate. The deprotonated 4-bromohexanoate salt will be in the aqueous (bottom) layer, while neutral impurities will remain in the organic (top) layer.[4]

• Extraction : Drain the aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times to ensure complete separation. Combine all aqueous extracts.

• Acidification : Cool the combined aqueous extracts in an ice bath and acidify with a strong acid, such as concentrated hydrochloric acid (HCl), until the pH is approximately 2.[7] 4-Bromohexanoic acid will precipitate out of the solution.

• Isolation : If the product precipitates as a solid, it can be collected by vacuum filtration. If it separates as an oil, extract the product back into an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

Protocol 2: Vacuum Distillation

This method is suitable for purifying the product from non-volatile impurities.

• Apparatus Setup : Assemble a vacuum distillation apparatus, including a Claisen adapter to prevent bumping.[8] Use a stir bar for smooth boiling.[8]

• Vacuum Application : Before heating, apply a vacuum and ensure the system is sealed.[8][9]

• Heating : Gently heat the crude product. The distillation should be performed at a reduced pressure to lower the boiling point and prevent decomposition.[9][10]

• Fraction Collection : Collect the fraction that distills at the expected boiling point for 4-Bromohexanoic acid under the applied pressure. The estimated boiling point is around 180–190°C at 20 mmHg.[1]

Protocol 3: Recrystallization

Recrystallization is challenging for low-melting-point compounds like 4-Bromohexanoic acid but can be effective if a suitable solvent is found.[11][12]

• Solvent Selection : The ideal solvent is one in which 4-Bromohexanoic acid is soluble at high temperatures but insoluble at low temperatures.[13][14] Given its properties, a non-polar solvent like hexanes or a solvent pair such as diethyl ether/hexanes could be effective.[15][16]

• Dissolution : In an Erlenmeyer flask, dissolve the crude product in a minimal amount of the hot solvent.[17]

• Hot Filtration : If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization : Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Isolation : Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.[13]

• Drying : Dry the crystals under vacuum.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Product "oils out" during recrystallization	The melting point of the compound is lower than the boiling point of the solvent.[18]	Use a lower boiling point solvent or a solvent pair. Add more solvent to dissolve the oil and then cool slowly.[18]
No crystals form upon cooling	Too much solvent was used, or the solution is not sufficiently supersaturated.[18][19]	Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[18][19] Try scratching the inside of the flask or adding a seed crystal.[19]
Emulsion forms during liquid-liquid extraction	The two phases are not separating cleanly.	Add a small amount of brine (saturated NaCl solution) to break the emulsion. Allow the mixture to stand for a longer period.
Bumping during vacuum distillation	Uneven boiling of the liquid.	Ensure vigorous stirring with a magnetic stir bar. Use a Claisen adapter.[8]
Low yield after purification	The product is partially soluble in the cold recrystallization solvent. The pH was not optimal during extraction.	For recrystallization, ensure the solution is thoroughly cooled and minimize the amount of cold solvent used for washing. For extraction, carefully monitor the pH during basification and acidification.

Logical Relationships in Purification

The following diagram illustrates the decision-making process for choosing a purification method.

Caption: A decision tree to guide the selection of a purification method.

References

• 1. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. guidechem.com [guidechem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Recrystallization [sites.pitt.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. reddit.com [reddit.com]
• 16. youtube.com [youtube.com]
• 17. personal.tcu.edu [personal.tcu.edu]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

preventing intramolecular cyclization of 4-Bromohexanoic acid

Technical Support Center: 4-Bromohexanoic Acid

Welcome to the technical support center for handling 4-bromohexanoic acid. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent unwanted intramolecular cyclization during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-bromohexanoic acid cyclizing?

4-Bromohexanoic acid is prone to intramolecular cyclization, also known as lactonization, to form γ-caprolactone. This occurs because the carboxylic acid group (or its conjugate base, the carboxylate) acts as an internal nucleophile, attacking the electrophilic carbon atom bonded to the bromine atom. This process forms a stable, five-membered ring, which is thermodynamically and kinetically favorable.[1][2]

Q2: What is the product of this intramolecular cyclization?

The cyclization of 4-bromohexanoic acid results in the formation of γ-caprolactone (gamma-caprolactone).

Q3: Under what conditions is cyclization most likely to occur?

Intramolecular cyclization is often accelerated under the following conditions:

• Basic Conditions: The presence of a base deprotonates the carboxylic acid, forming a carboxylate anion. This anion is a much stronger nucleophile than the neutral carboxylic acid, significantly increasing the rate of cyclization.

• High Temperatures: Increased thermal energy can provide the necessary activation energy for the reaction to proceed more rapidly.

• Polar Aprotic Solvents: Solvents like DMF or DMSO can solvate the cation of a basic salt but leave the carboxylate anion relatively free and highly nucleophilic, thus promoting the reaction.

Q4: How can I prevent the intramolecular cyclization of 4-bromohexanoic acid?

The most effective strategy to prevent lactonization is to protect the carboxylic acid functional group.[3][4] By converting the carboxylic acid into a functional group that is less nucleophilic, you can inhibit the intramolecular attack. The most common method is to convert the carboxylic acid into an ester (e.g., a methyl, ethyl, or tert-butyl ester).[3]

Q5: What are the advantages of using an ester as a protecting group?

Using an ester as a protecting group offers several benefits:

• Inertness: The ester group is significantly less nucleophilic than a carboxylate and is stable under a wide range of reaction conditions (e.g., neutral, mildly acidic, and many basic conditions).[3]

• Reversibility: The ester can be easily converted back to the carboxylic acid (deprotected) via acid- or base-catalyzed hydrolysis after the desired chemical transformations on other parts of the molecule are complete.[3]

• Variety: Different types of esters (methyl, ethyl, tert-butyl, benzyl) can be chosen based on the specific conditions required for their subsequent removal, allowing for selective deprotection in complex syntheses.[4]

Troubleshooting Guide

Problem: My reaction yield is low, and I've isolated γ-caprolactone as a major byproduct.

• Cause: Unwanted intramolecular cyclization of your 4-bromohexanoic acid starting material or an intermediate.

• Solution 1: Protect the Carboxylic Acid. Before running your main reaction, convert the 4-bromohexanoic acid to its corresponding ester (e.g., methyl 4-bromohexanoate). This will prevent the carboxyl group from participating in the intramolecular reaction. See the experimental protocol below.

• Solution 2: Control Reaction Temperature. Perform your reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Lower temperatures disfavor the cyclization side reaction.

• Solution 3: Re-evaluate Your Choice of Base. If your reaction requires a base, consider using a non-nucleophilic, sterically hindered base. Avoid strong bases that can readily deprotonate the carboxylic acid. If possible, run the reaction under neutral or acidic conditions.

Problem: How do I choose the right ester protecting group?

• Methyl or Ethyl Esters: These are robust and suitable for many applications. They are typically removed by hydrolysis under relatively strong acidic (e.g., H₂SO₄/H₂O) or basic (e.g., NaOH/H₂O) conditions.

• Tert-Butyl (t-butyl) Esters: These are ideal if your molecule is sensitive to strong acid or base. They can be cleaved under milder acidic conditions (e.g., trifluoroacetic acid (TFA) in dichloromethane) due to the stability of the resulting tert-butyl cation.[3]

• Benzyl (B1604629) Esters: These are useful when you need a protecting group that can be removed under neutral conditions. The benzyl group can be cleaved by catalytic hydrogenolysis (H₂ gas with a palladium catalyst).

Experimental Protocols

Protocol 1: Protection of 4-Bromohexanoic Acid as a Methyl Ester

This protocol describes a standard Fischer esterification method to protect the carboxylic acid.

Materials:

• 4-Bromohexanoic acid

• Methanol (B129727) (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether or ethyl acetate (B1210297) for extraction

• Round-bottom flask, reflux condenser, separatory funnel, standard glassware

Procedure:

• Dissolve 4-bromohexanoic acid (1.0 eq) in an excess of anhydrous methanol (e.g., 10-20 mL per gram of acid) in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops for a small-scale reaction, or ~2% of the acid's molar amount).

• Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove most of the methanol using a rotary evaporator.

• Dilute the residue with diethyl ether or ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude methyl 4-bromohexanoate, which can be purified further by distillation or chromatography if necessary.

Data Presentation

The choice of protecting group strategy is qualitative, but the conditions for deprotection are quantitatively defined. The following table summarizes typical conditions for removing common ester protecting groups.

Protecting Group	Deprotection Reagents	Typical Conditions	Sensitivity/Notes
Methyl Ester	NaOH or KOH in H₂O/MeOH	Room Temp to Reflux	Base-labile groups may be affected.
H₂SO₄ or HCl in H₂O	Reflux	Acid-labile groups may be affected.
Ethyl Ester	NaOH or KOH in H₂O/EtOH	Room Temp to Reflux	Similar to methyl ester; base-labile groups may be affected.
H₂SO₄ or HCl in H₂O	Reflux	Similar to methyl ester; acid-labile groups may be affected.
tert-Butyl Ester	Trifluoroacetic Acid (TFA)	Room Temp	Mild conditions; suitable for molecules with acid/base sensitive groups.
Formic Acid	Room Temp to 40°C	An even milder acidic condition.
Benzyl Ester	H₂, Pd/C	Room Temp, 1 atm	Neutral conditions; incompatible with reducible groups (e.g., alkynes, some alkenes).

Visualizations

Below are diagrams illustrating the key chemical pathways discussed.

References

• 1. Lactone - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. Protection and deprotection of carboxylic acid | PPTX [slideshare.net]

Technical Support Center: Optimizing Regioselectivity in Hexanoic Acid Bromination

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the bromination of hexanoic acid. The focus is on optimizing the regioselectivity for alpha-bromination, a critical transformation in the synthesis of various pharmaceutical intermediates.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the selective alpha-bromination of hexanoic acid?

The most common and effective method for the α-bromination of hexanoic acid is the Hell-Vollhard-Zelinsky (HVZ) reaction.[1][2] This reaction introduces a bromine atom specifically at the carbon adjacent to the carboxylic acid group (the α-carbon).[1] The typical reagents used are bromine (Br₂) and a catalytic amount of phosphorus tribromide (PBr₃) or red phosphorus.[1][2]

Q2: What is the mechanism of the Hell-Vollhard-Zelinsky (HVZ) reaction?

The HVZ reaction proceeds through a multi-step mechanism:

• Formation of Acyl Bromide: Hexanoic acid reacts with PBr₃ to form hexanoyl bromide.[3][4]

• Enolization: The hexanoyl bromide, which enolizes more readily than the original carboxylic acid, tautomerizes to its enol form.[3][4]

• α-Bromination: The enol acts as a nucleophile and reacts with bromine (Br₂) at the alpha-carbon to form 2-bromohexanoyl bromide.[3][4]

• Hydrolysis: Finally, the 2-bromohexanoyl bromide is hydrolyzed during the workup with water to yield the desired 2-bromohexanoic acid.[3][5]

Q3: Can I obtain other derivatives directly from the HVZ reaction?

Yes. The intermediate product is an α-bromo acyl bromide. If this intermediate is reacted with a nucleophile other than water, different derivatives can be synthesized.[4] For example, using an alcohol as the quenching agent will produce an α-bromo ester, while using an amine will yield an α-bromo amide.[4]

Troubleshooting Guide

Q4: My reaction is producing a significant amount of α,β-unsaturated hexanoic acid. How can I minimize this side product?

The formation of α,β-unsaturated hexanoic acid occurs through the elimination of hydrogen bromide (HBr) from the 2-bromohexanoic acid product.[2] This side reaction is favored at elevated temperatures.[2][3] To minimize this impurity, it is crucial to carefully control the reaction temperature. A recommended approach is to initiate the reaction at a moderate temperature (around 50°C) and only increase it towards the end to ensure the reaction goes to completion.[6]

Q5: I am observing polybrominated products in my reaction mixture. What is the cause and how can I prevent it?

Polybromination, the formation of di- or poly-brominated hexanoic acids, is typically a result of using an excess of bromine or allowing the reaction to proceed for an extended period.[2] To prevent this, it is important to use a carefully controlled stoichiometry of bromine, typically one molar equivalent relative to the hexanoic acid.

Q6: The reaction is very slow or is not initiating. What are some potential reasons for this?

Slow reaction kinetics can be due to a few factors. The Hell-Vollhard-Zelinsky reaction can have a lengthy reaction time.[4] Inadequate temperature may also be a cause; the reaction often requires heating to initiate.[6] Ensure that a catalytic amount of phosphorus tribromide or red phosphorus is present, as this is essential for the formation of the reactive acyl bromide intermediate.[3][7] In practice, a full molar equivalent of PBr₃ is sometimes used to overcome slow kinetics.[7]

Data Presentation: Impact of Reaction Conditions on Product Distribution

While precise quantitative data from a single source is limited, the following table summarizes the qualitative impact of key reaction parameters on the product distribution in the bromination of hexanoic acid based on established chemical principles.

Parameter	Condition	Major Product	Major Side Product(s)
Temperature	Moderate (e.g., 50-80°C)	2-Bromohexanoic Acid	Minimal
High (e.g., >100°C)	2-Bromohexanoic Acid	α,β-Unsaturated Hexanoic Acid
Bromine Stoichiometry	1.0 equivalent	2-Bromohexanoic Acid	Unreacted Hexanoic Acid
>1.1 equivalents	2-Bromohexanoic Acid	Di- and Poly-brominated Hexanoic Acids
Quenching Agent	Water	2-Bromohexanoic Acid	-
Alcohol (e.g., Ethanol)	Ethyl 2-bromohexanoate	-
Amine (e.g., Ammonia)	2-Bromohexanamide	-

Experimental Protocol: Alpha-Bromination of Hexanoic Acid via HVZ Reaction

This protocol is a general guideline. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Hexanoic acid

• Red phosphorus

• Bromine

• Water

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, reflux condenser, and dropping funnel, add hexanoic acid and a catalytic amount of red phosphorus.

• Begin stirring and gently heat the mixture to approximately 50-60°C.

• Slowly add one molar equivalent of bromine from the dropping funnel. The reaction is exothermic, and the rate of addition should be controlled to maintain the reaction temperature.

• After the addition is complete, continue to heat the reaction mixture. The temperature can be gradually increased to around 100°C to ensure the reaction proceeds to completion. The total reaction time may be several hours.[6]

• Once the reaction is complete (indicated by the disappearance of the red bromine color), cool the mixture to room temperature.

• Slowly and carefully add water to the reaction mixture to quench the reaction and hydrolyze the 2-bromohexanoyl bromide intermediate.

• The product can then be isolated and purified using standard techniques such as extraction and distillation.

Visualizations

Caption: Reaction pathway for the alpha-bromination of hexanoic acid.

Caption: Troubleshooting workflow for optimizing hexanoic acid bromination.

References

• 1. Hell-Volhard-Zelinsky Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Hell-Volhard-Zelinsky Reaction | NROChemistry [nrochemistry.com]
• 5. Hell-Volhard-Zelinsky Reaction - ACS Community [communities.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]

Technical Support Center: Isolation of Pure 4-Bromohexanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 4-bromohexanoic acid. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during the experimental workup procedure.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for 4-bromohexanoic acid?

A common method for synthesizing 4-bromohexanoic acid is through the acid-catalyzed ring-opening of γ-valerolactone with hydrobromic acid (HBr). This reaction directly yields the desired product.

Q2: What are the most common impurities I might encounter after the synthesis of 4-bromohexanoic acid?

Common impurities can include unreacted γ-valerolactone, excess hydrobromic acid, and potentially side-products from elimination or other secondary reactions. The presence of colored impurities may indicate degradation products.

Q3: What are the general steps for a successful workup to isolate 4-bromohexanoic acid?

A typical workup involves:

• Quenching the reaction mixture.

• Liquid-liquid extraction to separate the product from the aqueous phase.

• Washing the organic phase to remove residual acids and salts.

• Drying the organic phase.

• Removal of the solvent.

• Purification of the crude product, typically by crystallization or chromatography.

Experimental Protocol: Workup and Purification of 4-Bromohexanoic Acid

This protocol outlines a standard procedure for the isolation and purification of 4-bromohexanoic acid following its synthesis from γ-valerolactone and HBr.

Materials:

• Reaction mixture containing crude 4-bromohexanoic acid

• Diethyl ether (or other suitable organic solvent like ethyl acetate)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane (B92381) (or other suitable anti-solvent for crystallization)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

• Filtration apparatus (Büchner funnel, filter paper)

Procedure:

• Quenching and Extraction:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing cold deionized water.

  • Extract the aqueous mixture with diethyl ether (3 x 50 mL for a typical small-scale reaction). After each extraction, collect the organic layer.

• Washing the Organic Phase:

  • Combine the organic extracts in the separatory funnel.

  • Wash the organic layer sequentially with:

    • Deionized water (2 x 50 mL)

    • Saturated aqueous NaHCO₃ solution (2 x 50 mL, or until effervescence ceases) to neutralize any remaining HBr. Caution: Vent the separatory funnel frequently to release CO₂ pressure.

    • Saturated brine solution (1 x 50 mL) to aid in the removal of water.

• Drying and Solvent Removal:

  • Transfer the washed organic layer to an Erlenmeyer flask.

  • Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄ for at least 15-20 minutes.

  • Decant or filter the dried solution to remove the drying agent.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude 4-bromohexanoic acid.

• Purification by Crystallization:

  • Dissolve the crude product in a minimal amount of a suitable hot solvent in which it is soluble (e.g., a small amount of diethyl ether or toluene).

  • Slowly add a cold anti-solvent in which the product is poorly soluble (e.g., hexane) until the solution becomes cloudy.

  • Gently heat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization.

  • Collect the purified crystals by vacuum filtration and wash them with a small amount of cold hexane.

  • Dry the crystals under vacuum to remove any residual solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Emulsion formation during extraction	The mixture was shaken too vigorously, or surfactants are present.	- Let the separatory funnel stand for a longer period. - Gently swirl the funnel instead of shaking vigorously. - Add a small amount of saturated brine solution to increase the ionic strength of the aqueous layer.[1] - Filter the mixture through a pad of Celite or glass wool.[1]
Low yield of isolated product	- Incomplete extraction from the aqueous phase. - The product is partially soluble in the aqueous wash solutions. - Loss of product during solvent removal.	- Perform additional extractions with the organic solvent. - Minimize the volume of aqueous washing solutions. - Back-extract the aqueous washes with a fresh portion of organic solvent. - Use a rotary evaporator with careful temperature and pressure control to avoid loss of a volatile product.
Product remains an oil and does not crystallize	- Presence of impurities that inhibit crystallization. - The product may have a low melting point.	- Attempt purification by column chromatography using silica (B1680970) gel. A gradient of ethyl acetate (B1210297) in hexane is a good starting point. - Try co-distillation with a high-boiling solvent to remove volatile impurities. - Scratch the inside of the flask with a glass rod to induce crystallization. - Add a seed crystal of pure product if available.
Product is colored	Presence of degradation products or impurities from starting materials.	- Treat the solution of the crude product in the organic solvent with activated charcoal before drying. - Recrystallize the product multiple times.
Aqueous layer is not basic after NaHCO₃ wash	Insufficient amount of sodium bicarbonate was added to neutralize the acid.	Continue washing with saturated NaHCO₃ solution until effervescence is no longer observed and the aqueous layer tests basic with pH paper.

Workup and Purification Workflow

Caption: Workflow for the isolation and purification of 4-bromohexanoic acid.

References

• 1. chromatographyonline.com [chromatographyonline.com]

stability issues of 4-Bromohexanoic acid under reaction conditions

Welcome to the technical support center for 4-Bromohexanoic Acid. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting stability issues and handling this reagent effectively in their experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing a loss of my starting material, 4-bromohexanoic acid, upon storage in solution. What is happening?

A1: 4-Bromohexanoic acid is susceptible to intramolecular cyclization, also known as lactonization, to form γ-caprolactone, a five-membered ring lactone. This is a common stability issue for γ-haloacids, and the formation of five-membered rings is kinetically very favorable.[1] This process can occur spontaneously, especially in the presence of moisture or bases. For prolonged storage, it is advisable to store the compound in a dry, cool environment and to prepare solutions fresh before use.

Q2: My reaction with 4-bromohexanoic acid is giving a significant amount of a byproduct with a different polarity. How can I identify it?

A2: The most likely byproduct is γ-caprolactone, resulting from the intramolecular cyclization of 4-bromohexanoic acid. This lactone will have a different polarity than the starting carboxylic acid and can often be isolated and identified by standard analytical techniques such as NMR, IR, and mass spectrometry. The presence of a strong ester carbonyl peak in the IR spectrum (around 1770 cm⁻¹) and the absence of a broad carboxylic acid O-H stretch would be indicative of lactone formation.

Q3: Under what conditions is the lactonization of 4-bromohexanoic acid accelerated?

A3: The rate of lactonization is significantly increased under basic conditions, as the carboxylate anion is a more potent nucleophile for the intramolecular SN2 reaction. Even neutral or slightly acidic aqueous solutions can facilitate this process, leading to an equilibrium between the open-chain acid and the lactone.[2] Elevated temperatures will also accelerate the rate of this intramolecular reaction.

Q4: Can I prevent the formation of γ-caprolactone during my reaction?

A4: Completely preventing lactone formation can be challenging. However, you can minimize it by:

• Using anhydrous solvents and reagents.

• Running the reaction at low temperatures.

• Working under acidic conditions if your reaction tolerates it, as this keeps the carboxylic acid protonated and less nucleophilic. However, an equilibrium between the acid and lactone may still exist.[2]

• Activating the carboxylic acid (e.g., converting it to an ester or acyl chloride) just before its intended use in a subsequent reaction can protect it from cyclization.

Troubleshooting Guide: Nucleophilic Substitution Reactions

A common application of 4-bromohexanoic acid is in nucleophilic substitution reactions to introduce a functional group at the 4-position. Below are some common issues and troubleshooting steps.

Issue	Potential Cause	Troubleshooting Steps
Low yield of the desired product	Intramolecular cyclization (lactonization) of the starting material.	- Ensure strictly anhydrous reaction conditions. - Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. - If compatible with the nucleophile, consider running the reaction under acidic conditions.
The nucleophile is acting as a base, promoting elimination (dehydrobromination).	- Use a less basic nucleophile if possible. - Employ a non-nucleophilic base to scavenge any acid generated if necessary. - Lower the reaction temperature.
Low reactivity of the secondary bromide.	- Increase the reaction temperature, but be mindful of side reactions. - Use a more polar, aprotic solvent (e.g., DMF, DMSO) to enhance the rate of SN2 reactions.
Presence of γ-caprolactone in the product mixture	Lactonization of unreacted starting material during the reaction or workup.	- Optimize reaction time to ensure full consumption of the starting material. - During aqueous workup, use cold, slightly acidic water and extract the product quickly. Avoid basic washes if the product is sensitive.
Reaction does not go to completion	Insufficient reaction time or temperature.	- Monitor the reaction progress by TLC or GC/MS to determine the optimal reaction time. - Cautiously increase the reaction temperature.
Deactivation of the nucleophile.	- Ensure the nucleophile is not being protonated by an acidic component in the reaction mixture. The addition of a non-nucleophilic base might be necessary.

Experimental Protocols

Protocol: Synthesis of 4-Aminohexanoic Acid via Nucleophilic Substitution with Sodium Azide (B81097)

This protocol describes a two-step synthesis of 4-aminohexanoic acid from 4-bromohexanoic acid. The first step is a nucleophilic substitution with sodium azide to form 4-azidohexanoic acid, followed by a reduction of the azide to an amine.

Step 1: Synthesis of 4-Azidohexanoic Acid

Materials:

• 4-Bromohexanoic acid

• Sodium azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon atmosphere setup

• Separatory funnel

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 4-bromohexanoic acid (1 equivalent) in anhydrous DMF.

• Add sodium azide (1.5 equivalents) to the stirred solution.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous phase with diethyl ether (3 x volume of DMF).

• Wash the combined organic layers with 1 M HCl, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 4-azidohexanoic acid.

Step 2: Reduction of 4-Azidohexanoic Acid to 4-Aminohexanoic Acid

Materials:

• Crude 4-azidohexanoic acid from Step 1

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol (B129727) (MeOH)

• Hydrogen gas (H₂) supply (balloon or hydrogenation apparatus)

• Celite

Procedure:

• Dissolve the crude 4-azidohexanoic acid in methanol in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere (e.g., with a balloon).

• Stir the reaction mixture vigorously at room temperature for 8-16 hours, or until the reaction is complete (monitored by TLC or LC-MS).

• Once complete, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to yield 4-aminohexanoic acid.[3] Further purification can be achieved by recrystallization or ion-exchange chromatography if necessary.

Visualizations

Caption: Degradation pathway of 4-Bromohexanoic acid.

Caption: Workflow for the synthesis of 4-Aminohexanoic Acid.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Aminohexanoic acid | C6H13NO2 | CID 138490 - PubChem [pubchem.ncbi.nlm.nih.gov]

analytical methods for detecting impurities in 4-Bromohexanoic acid

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 4-Bromohexanoic acid. Our goal is to help you resolve common issues encountered during the analytical detection of impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in 4-Bromohexanoic acid?

A1: Impurities in 4-Bromohexanoic acid can originate from the synthetic route and storage conditions. Common impurities may include:

• Positional Isomers: 2-Bromohexanoic acid, 3-Bromohexanoic acid, 5-Bromohexanoic acid, and 6-Bromohexanoic acid.

• Starting Materials: Unreacted starting materials from the synthesis process.

• Byproducts: Compounds formed from side reactions during synthesis.

• Degradation Products: Resulting from improper storage or handling.

Q2: Which analytical techniques are most suitable for detecting impurities in 4-Bromohexanoic acid?

A2: Several analytical techniques can be employed for impurity profiling. The most common and effective methods are:

• High-Performance Liquid Chromatography (HPLC): Ideal for separating non-volatile and thermally labile impurities. A reversed-phase C18 column with a UV detector is a common setup.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile and semi-volatile impurities. Derivatization is often required for carboxylic acids to improve their volatility and chromatographic performance.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the main compound and its impurities, and can be used for quantitative analysis (qNMR) without the need for reference standards for each impurity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying functional groups and can indicate the presence of certain types of impurities.

Q3: Why am I seeing poor peak shape (tailing) for 4-Bromohexanoic acid in my HPLC analysis?

A3: Peak tailing for acidic compounds like 4-Bromohexanoic acid is a common issue in reversed-phase HPLC. It is often caused by strong interactions between the carboxylic acid group and active sites (silanols) on the silica-based stationary phase. To mitigate this, you can:

• Acidify the mobile phase: Adding a small amount of an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase will suppress the ionization of the carboxylic acid, reducing its interaction with the stationary phase and improving peak shape.[1]

• Use an end-capped column: These columns have fewer free silanol (B1196071) groups, leading to reduced tailing for acidic and basic compounds.

• Check for column overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample.[1]

Q4: Is derivatization necessary for the GC-MS analysis of 4-Bromohexanoic acid?

A4: Yes, derivatization is highly recommended for the GC-MS analysis of carboxylic acids.[2][3] The high polarity and low volatility of 4-Bromohexanoic acid can lead to poor chromatographic performance, including broad, tailing peaks and low sensitivity. Derivatization converts the carboxylic acid into a less polar, more volatile ester (e.g., methyl or silyl (B83357) ester), resulting in sharper peaks and improved detection.[3][4]

Troubleshooting Guides

HPLC Analysis: Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Peak Tailing	Secondary interactions with the stationary phase.[1]	Acidify the mobile phase (e.g., with 0.1% formic acid). Use an end-capped C18 column.[1]
Column overload.[1]	Dilute the sample and re-inject.[1]
Ghost Peaks	Contaminated mobile phase or system.	Prepare fresh mobile phase using high-purity solvents and water. Flush the HPLC system thoroughly.
Carryover from previous injections.	Optimize the needle wash procedure in the autosampler.
Retention Time Variability	Inconsistent mobile phase composition.	Ensure accurate and consistent preparation of the mobile phase.
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Column degradation.	Replace the column if it has been used extensively or under harsh conditions.
Poor Resolution	Inappropriate mobile phase composition.	Optimize the mobile phase gradient or isocratic composition to improve separation.
Unsuitable column.	Consider a column with a different stationary phase or particle size.

GC-MS Analysis: Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Broad, Tailing Peaks	Incomplete derivatization.	Optimize the derivatization reaction conditions (reagent concentration, temperature, and time).
Active sites in the GC system (injector, column).	Use a deactivated liner and a column suitable for acidic compounds.
Low Sensitivity	Poor ionization in the mass spectrometer.	Ensure the MS source is clean and tune the instrument for optimal sensitivity.
Inefficient derivatization.	Confirm the derivatization reaction has gone to completion.
No Peaks Detected	Analyte degradation in the hot injector.	Use a lower injector temperature or a gentler injection technique like cool on-column injection.
Non-volatile derivatives.	Ensure the chosen derivatization reagent produces a sufficiently volatile derivative.
Irreproducible Results	Inconsistent derivatization.	Ensure precise and consistent addition of derivatization reagents and internal standards.
Sample degradation.	Analyze samples promptly after derivatization.

Experimental Protocols

HPLC Method for Impurity Profiling

This method is a general guideline for the separation of 4-Bromohexanoic acid from its potential positional isomers.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	% Solvent A	% Solvent B
  0	70	30
  15	30	70
  20	30	70
  21	70	30

  | 25 | 70 | 30 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the 4-Bromohexanoic acid sample in the initial mobile phase composition (70:30 Water:Acetonitrile with 0.1% Formic Acid) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

GC-MS Method for Impurity Analysis (with Derivatization)

This protocol outlines a general procedure for the analysis of 4-Bromohexanoic acid and its volatile impurities after derivatization.

• Derivatization (Esterification with BF3-Methanol):

  • Accurately weigh approximately 10 mg of the 4-Bromohexanoic acid sample into a vial.

  • Add 1 mL of 14% Boron trifluoride in methanol.

  • Seal the vial and heat at 60°C for 30 minutes.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of water and 1 mL of hexane (B92381).

  • Vortex the mixture and allow the layers to separate.

  • Transfer the upper hexane layer containing the methyl esters to a clean vial for GC-MS analysis.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: DB-5ms capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C.

• Injection Mode: Split (e.g., 20:1).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Data Presentation

Table 1: Expected HPLC Retention Times for 4-Bromohexanoic Acid and Potential Impurities

Compound	Expected Retention Time (min)
6-Bromohexanoic acid	10.5
5-Bromohexanoic acid	11.2
4-Bromohexanoic acid	12.0
3-Bromohexanoic acid	12.8
2-Bromohexanoic acid	13.5

Note: These are hypothetical retention times and may vary depending on the specific HPLC system and conditions.

Table 2: Expected GC-MS Data for Methyl Esters of 4-Bromohexanoic Acid and Isomers

Compound (as Methyl Ester)	Expected Retention Time (min)	Key Mass Fragments (m/z)
Methyl 6-bromohexanoate	12.8	209/211 (M+), 177/179, 150, 129
Methyl 5-bromohexanoate	13.2	209/211 (M+), 177/179, 129
Methyl 4-bromohexanoate	13.5	209/211 (M+), 177/179, 129
Methyl 3-bromohexanoate	13.9	209/211 (M+), 177/179, 129
Methyl 2-bromohexanoate	14.3	209/211 (M+), 177/179, 150, 129

Note: The presence of bromine results in characteristic isotopic patterns (M+ and M+2 peaks of similar intensity). These are hypothetical values for illustrative purposes.

Visualizations

Caption: Troubleshooting workflow for common HPLC issues.

Caption: Experimental workflow for GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 4-Bromohexanoic Acid

This technical support center is designed for researchers, scientists, and drug development professionals. It provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address specific issues encountered when using 4-bromohexanoic acid in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reactions are commonly and effectively performed with 4-bromohexanoic acid?

A1: 4-Bromohexanoic acid, as an alkyl bromide, can be a challenging substrate but is suitable for several key palladium-catalyzed cross-coupling reactions. These include:

• Suzuki-Miyaura Coupling: For forming carbon-carbon (C-C) bonds with organoboron compounds. This reaction is widely used due to the stability and low toxicity of boronic acid reagents.[1]

• Heck Coupling: For creating C-C bonds by coupling with alkenes.[2][3]

• Sonogashira Coupling: For generating C-C bonds with terminal alkynes, which typically requires a copper(I) co-catalyst.[4][5]

• Buchwald-Hartwig Amination: For synthesizing carbon-nitrogen (C-N) bonds by coupling with primary or secondary amines.[6][7]

Q2: What are the primary challenges associated with using 4-bromohexanoic acid in these reactions?

A2: The main challenges stem from the two functional components of the molecule:

• Alkyl Bromide: The C(sp³)-Br bond is generally less reactive in oxidative addition (a key step in the catalytic cycle) compared to aryl bromides. This often necessitates the use of more reactive catalysts, specifically those with bulky, electron-rich phosphine (B1218219) ligands.[8]

• Carboxylic Acid Group: The acidic proton will react with the base used in the coupling reaction, requiring the use of additional equivalents of base.[9] The resulting carboxylate salt can have poor solubility in common non-polar organic solvents like toluene (B28343) or THF, potentially slowing the reaction.[8][9] Furthermore, the carboxylate group could coordinate to the palladium catalyst, potentially leading to inhibition.

Q3: Is it necessary to protect the carboxylic acid group as an ester before performing the coupling reaction?

A3: Protecting the carboxylic acid as an ester can be a safe strategy to circumvent issues like catalyst inhibition and poor solubility.[9] However, this adds extra steps to the synthesis. Direct coupling with the free acid is often possible and more efficient if the reaction conditions are carefully optimized. Using appropriate bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems can allow for successful coupling without protection.[8]

Q4: What type of palladium catalyst and ligand system is a good starting point for 4-bromohexanoic acid?

A4: For coupling alkyl bromides, a robust catalyst system is essential. Good starting points include:

• Palladium Precatalysts: Air-stable precatalysts, such as Buchwald G3 or G4 precatalysts, are excellent choices as they reliably generate the active Pd(0) species.[8] Common palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ are also effective but must be paired with an appropriate ligand.[10]

• Ligands: Bulky, electron-rich phosphine ligands are required to facilitate the challenging oxidative addition step with the alkyl bromide.[8] Recommended ligands include trialkylphosphines like P(tBu)₃ or biarylphosphine ligands such as SPhos, XPhos, and RuPhos.[8]

Q5: How should I select a base for my reaction, and how much is needed?

A5: Base selection is critical. Since the carboxylic acid will consume at least one equivalent, you will need to use a stoichiometric excess.

• For Suzuki Coupling: Inorganic bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective and are generally compatible with the carboxylic acid.[8] Typically, 2.0-3.0 equivalents are used.

• For Buchwald-Hartwig Amination: This reaction may require a stronger base. While a strong base like sodium tert-butoxide can be incompatible with the acid, a base like lithium bis(trimethylsilyl)amide (LHMDS) might be necessary, depending on the amine's pKa.[8]

• General Guideline: Always use at least 2 equivalents of base: one to neutralize the carboxylic acid and at least one to participate in the catalytic cycle.

Q6: What solvents are recommended to overcome potential solubility issues?

A6: The formation of a carboxylate salt from 4-bromohexanoic acid and the base can lead to poor solubility.[8] To address this:

• Consider using more polar aprotic solvents such as DMF, DMA, or dioxane.[8][11]

• For Suzuki reactions, a mixture of a non-polar solvent like toluene or THF with a small amount of water can help dissolve the base and the carboxylate salt, facilitating the reaction.[8]

Troubleshooting Guide

This guide addresses common problems encountered during cross-coupling reactions with 4-bromohexanoic acid.

Problem	Potential Cause	Recommended Solution(s)
Low or No Yield	Inactive Catalyst/Ligand	Use a fresh batch of palladium precursor and ligand, as they can degrade with air/moisture exposure.[8] Consider using a more robust, air-stable precatalyst (e.g., Buchwald G3/G4).[8]
Poor Solubility of Substrate	The deprotonated carboxylate salt may be insoluble.[8] Try a different solvent system (e.g., DMF, dioxane) or a mixed-solvent system (e.g., toluene/water) to improve solubility.[8][11]
Inappropriate Base or Ligand	The chosen base may be too weak or incompatible. Screen a panel of bases (e.g., K₃PO₄, Cs₂CO₃, LHMDS).[8] The ligand may not be suitable for an alkyl bromide; switch to a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, P(tBu)₃).[8]
Insufficient Reaction Temperature	Many cross-coupling reactions require heat. Gradually increase the temperature, monitoring for potential decomposition.[8]
Significant Side Products	Homocoupling of Coupling Partner	This is often caused by the presence of oxygen, which deactivates the catalyst.[8] Ensure all reagents and solvents are thoroughly degassed (e.g., via freeze-pump-thaw or sparging with argon/nitrogen).
Dehalogenation (Loss of Bromine)	This can be promoted by protic solvents or certain amine bases.[8] Switch to an inorganic base and use anhydrous solvents if possible.
Protodeboronation (Suzuki Reaction)	The boronic acid may be degrading. Use fresh boronic acid or switch to a more stable boronic ester (e.g., a pinacol (B44631) ester) or a trifluoroborate salt.[8]
Unwanted Decarboxylation	High temperatures or specific catalyst/base combinations can sometimes lead to the loss of CO₂.[12] If observed, try lowering the reaction temperature or screening different catalyst systems.
Inconsistent Results	Variable Reagent Quality	Ensure the purity and freshness of all reagents, especially the palladium source, ligand, and boronic acid (if applicable).[8]
Presence of Air or Moisture	The Pd(0) catalytic species is sensitive to oxygen.[8] Use rigorous inert atmosphere techniques (Schlenk line or glovebox). Ensure solvents are anhydrous.
Inconsistent Base Grinding	For solid bases like K₃PO₄, inconsistent particle size can affect reaction rates.[13] Gently grind the base to a fine, consistent powder before use.

Data Presentation: Catalyst System Comparison

The following table summarizes recommended starting conditions for various cross-coupling reactions with 4-bromohexanoic acid or similar alkyl bromide substrates. Optimization will be required for specific coupling partners.

Reaction Type	Palladium Source (mol%)	Recommended Ligand (mol%)	Recommended Base (equiv.)	Typical Solvent
Suzuki-Miyaura Coupling	Pd(OAc)₂ (2-5%) or a G3/G4 Precatalyst (2-5%)	SPhos, XPhos, RuPhos (4-10%)	K₃PO₄ or Cs₂CO₃ (2-3)	Toluene/H₂O, Dioxane/H₂O, THF/H₂O
Heck Coupling	Pd(OAc)₂ (2-5%)	P(tBu)₃, PPh₃ (4-10%)	Et₃N, K₂CO₃ (2-3)	DMF, NMP, Dioxane
Sonogashira Coupling	Pd(PPh₃)₂Cl₂ (2-5%) + CuI (5-10%)	PPh₃ (as part of catalyst)	Et₃N, DiPEA (3-4)	THF, DMF
Buchwald-Hartwig Amination	Pd₂(dba)₃ (2-4%) or a G3/G4 Precatalyst (2-4%)	RuPhos, XPhos (4-8%)	LHMDS, NaOtBu, K₃PO₄ (2-3)	Toluene, Dioxane

Experimental Protocols

General Note: All reactions should be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

1. General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried reaction vessel, add 4-bromohexanoic acid (1.0 equiv.), the desired boronic acid or ester (1.2–1.5 equiv.), and a finely ground base (e.g., K₃PO₄, 2.0–3.0 equiv.).

• Inert Atmosphere: Seal the vessel and purge with an inert gas for 15-20 minutes.

• Solvent Addition: Add the chosen anhydrous solvent system (e.g., Toluene/H₂O 10:1).

• Catalyst Addition: In a separate vial, pre-mix the palladium source (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos). Add this mixture or the precatalyst directly to the reaction vessel.

• Degassing: Degas the reaction mixture by sparging with inert gas for another 10-15 minutes.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with water, and acidify with 1M HCl to protonate the carboxylate. Extract with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

2. General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried reaction vessel, add the palladium source (e.g., Pd₂(dba)₃) and the ligand (e.g., RuPhos).

• Inert Atmosphere: Seal the vessel and purge with an inert gas.

• Reagent Addition: Add the base (e.g., LHMDS or NaOtBu, 2.0-2.5 equiv.), 4-bromohexanoic acid (1.0 equiv.), the amine (1.1-1.3 equiv.), and the anhydrous solvent (e.g., Toluene or Dioxane).

• Degassing: Briefly degas the mixture.

• Reaction: Heat the reaction to the required temperature (typically 80-110 °C) and monitor its progress.

• Work-up: After cooling, quench the reaction carefully with saturated aqueous NH₄Cl. Acidify with 1M HCl and extract with an appropriate organic solvent. Dry, concentrate, and purify the product as described previously.

Mandatory Visualizations

Caption: A workflow diagram for selecting a catalyst system and conditions for cross-coupling reactions.

Caption: A logical map of common problems, causes, and solutions for 4-bromohexanoic acid coupling.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. Heck Reaction [organic-chemistry.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 13. reddit.com [reddit.com]

Technical Support Center: Solvent Effects on 4-Bromohexanoic Acid Reactivity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) concerning the impact of solvent choice on the reactivity of 4-bromohexanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 4-Bromohexanoic Acid and how do solvents influence them?

4-Bromohexanoic acid is a bifunctional molecule with two main reactive sites: the carboxylic acid group (-COOH) and the secondary alkyl bromide (-Br). The solvent plays a critical role in modulating the reactivity of both sites. The carboxylic acid can be deprotonated or participate in esterification, while the alkyl bromide is susceptible to nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. Solvent polarity and proticity are key factors in determining which reaction pathway is favored.[1]

Q2: How do polar protic solvents affect the reactivity of the C-Br bond in 4-Bromohexanoic Acid?

Polar protic solvents, such as water, ethanol (B145695), and methanol, have O-H or N-H bonds and are capable of hydrogen bonding.[2]

• For SN1 Reactions: These solvents excel at stabilizing the carbocation intermediate formed during the SN1 pathway through strong solvation.[2] This lowers the activation energy and promotes the SN1 mechanism.

• For SN2 Reactions: They can form a "solvent cage" around the nucleophile through hydrogen bonding, which stabilizes the nucleophile and reduces its energy and reactivity.[3] Consequently, polar protic solvents can significantly slow down SN2 reactions.[2]

Q3: When is it advantageous to use a polar aprotic solvent for reactions with 4-Bromohexanoic Acid?

Polar aprotic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and acetone (B3395972) possess large dipole moments but lack O-H or N-H bonds.[4] They are not effective at solvating anions (nucleophiles) through hydrogen bonding.[3]

• Enhanced Nucleophilicity: By leaving the nucleophile "bare" and highly reactive, these solvents dramatically accelerate SN2 reactions.

• Use Case: For a reaction requiring a strong nucleophile to displace the bromine atom via an SN2 mechanism, a polar aprotic solvent is typically the best choice to ensure the reaction proceeds efficiently.

Q4: Can intramolecular cyclization occur with 4-Bromohexanoic Acid, and how does the solvent influence it?

Yes, intramolecular cyclization is a significant potential side reaction. The carboxylate anion (formed by deprotonation of the carboxylic acid) can act as an internal nucleophile, attacking the carbon atom bonded to the bromine to form a five-membered lactone (γ-valerolactone). This is an intramolecular nucleophilic substitution. Generally, running reactions at high dilution favors intramolecular pathways over intermolecular ones. The choice of solvent can also influence this competition.

Q5: What is the general order of nucleophilicity for halide ions in different solvent types?

The nucleophilicity of halide ions is highly dependent on the solvent:

• In Polar Protic Solvents: Nucleophilicity increases down the group (I⁻ > Br⁻ > Cl⁻ > F⁻). Smaller anions like fluoride (B91410) are heavily solvated by hydrogen bonds, making them less available to react.[3]

• In Polar Aprotic Solvents: The trend is reversed and correlates with basicity (F⁻ > Cl⁻ > Br⁻ > I⁻). The anions are not well-solvated, so their intrinsic nucleophilicity dominates.[3]

Troubleshooting Guides

Problem: My nucleophilic substitution reaction is extremely slow or is not proceeding.

Possible Cause	Troubleshooting Steps & Solutions
Incorrect Solvent Choice	If you are attempting an SN2 reaction with a strong nucleophile, ensure you are not using a polar protic solvent (like ethanol or water), which can hinder the nucleophile. Solution: Switch to a polar aprotic solvent such as DMF or DMSO to enhance nucleophilicity.
Poor Solubility	The reactants may not be fully dissolved, preventing them from interacting.[3] Solution: Select a solvent system in which all starting materials are soluble. Gentle heating may also improve solubility and reaction rate.
Impure Starting Material or Solvent	Purity of reactants and the solvent is crucial. Water is a common impurity in solvents that can interfere with many reactions. Solution: Use purified starting materials and ensure solvents are dry (anhydrous), especially for moisture-sensitive reactions.[5]
Insufficient Temperature	The reaction may have a high activation energy. Solution: Increase the reaction temperature. Monitor the reaction closely by Thin-Layer Chromatography (TLC) to avoid decomposition.[5]

Problem: I am observing a significant amount of an unexpected side product.

Possible Cause	Troubleshooting Steps & Solutions
Intramolecular Cyclization	The deprotonated carboxylic acid is acting as an internal nucleophile, forming a lactone. This is more likely if a base is present or if the reaction is run at high dilution. Solution: Run the reaction at a higher concentration to favor the intermolecular pathway. If the carboxylic acid functionality is not desired for the reaction, protect it as an ester before performing the substitution.
Elimination Reaction	If using a strong, sterically hindered base or high temperatures, an E2 elimination reaction may be competing with substitution, forming an alkene. Solution: Use a less hindered, non-basic nucleophile if possible. Lowering the reaction temperature can also favor substitution over elimination.
Product Instability	The desired product may be unstable under the reaction or workup conditions (e.g., exposure to acid or base).[6] Solution: Test the stability of your product by taking a small sample of the reaction mixture and treating it with the workup reagents (e.g., acid/base wash) to see if degradation occurs on a TLC plate.[6]

Data Presentation: Solvent Effects on Reactivity

The following table summarizes the expected effects of different solvent classes on reactions at the C4-Br position of 4-bromohexanoic acid.

Table 1: Illustrative Solvent Effects on the Reactivity of 4-Bromohexanoic Acid

Solvent Class	Example Solvents	Dielectric Constant (ε)	Predominant Mechanism Favored	Illustrative Relative Rate	Common Issues & Side Reactions
Polar Protic	Water, Ethanol, Methanol	> 15[7]	SN1, Solvolysis	Slow for SN2, Moderate for SN1	Strong nucleophile solvation reduces SN2 rate.[2] Solvolysis (solvent as nucleophile).
Polar Aprotic	DMSO, DMF, Acetonitrile	> 20[4]	SN2	Fast for SN2	Hygroscopic; requires dry conditions. Can be difficult to remove post-reaction.
Nonpolar	Hexane, Toluene, Diethyl Ether	< 5[7]	-	Very Slow	Poor solubility of polar reactants and ionic nucleophiles.[4]

Experimental Protocols

General Protocol for SN2 Nucleophilic Substitution of 4-Bromohexanoic Acid

This protocol describes a general procedure for reacting 4-bromohexanoic acid with a generic nucleophile (Nu⁻) in a polar aprotic solvent to favor the SN2 pathway.

Materials:

• 4-Bromohexanoic acid

• Nucleophile (e.g., sodium azide, sodium cyanide) - Caution: Many nucleophiles are highly toxic.

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

• Inert gas (Nitrogen or Argon)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Solvents for workup and extraction (e.g., ethyl acetate (B1210297), water, brine)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere setup (balloons or gas line)

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar under vacuum and allow it to cool under an inert atmosphere.

• Reagents: To the flask, add 4-bromohexanoic acid (1.0 eq) and the chosen nucleophile (1.1-1.5 eq).

• Solvent Addition: Add anhydrous polar aprotic solvent (e.g., DMF) via syringe to dissolve the reactants. The concentration should be sufficient to ensure solubility while favoring the intermolecular reaction (e.g., 0.1-0.5 M).

• Reaction: Stir the mixture at the desired temperature (e.g., room temperature to 60°C). The optimal temperature depends on the reactivity of the nucleophile.

• Monitoring: Monitor the reaction's progress using an appropriate technique, such as TLC or LC-MS, until the starting material is consumed.[5]

• Workup (Quenching): Once complete, cool the reaction mixture to room temperature. Carefully pour the mixture into water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water to remove the high-boiling-point reaction solvent (e.g., DMF), followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product as needed, typically by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for low-yielding reactions.

Caption: Influence of solvent type on reaction pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. How To [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

strategies to minimize byproduct formation in lactone ring-opening

Technical Support Center: Lactone Ring-Opening Polymerization

Welcome to the technical support center for lactone ring-opening polymerization (ROP). This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for common experimental challenges, with a focus on minimizing byproduct formation and ensuring controlled polymerization.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Monomer Conversion

Q: My lactone polymerization is showing low or no conversion. What are the most common initial checks I should perform?

A: Low monomer conversion is a frequent issue that can often be traced back to several key factors. A systematic check of your materials and conditions is the best approach.

• Monomer & Solvent Purity: Impurities, particularly water and other protic compounds, can inhibit or deactivate many common catalysts.[1] Water is a known initiator in many ROP systems, and its presence can lead to poor control over the polymerization.[2] It is critical to ensure your lactone monomer and solvents have been rigorously purified and dried. For highly sensitive polymerizations, water content should be below 10 ppm.[2]

• Catalyst & Initiator Activity: Confirm that your catalyst and initiator are active and have been stored under the correct conditions, such as in a glovebox or under an inert atmosphere, to prevent degradation from air and moisture.[1][2] Catalyst deactivation is a primary contributor to failed reactions.[1]

• Reaction Conditions: Many ROP reactions are sensitive to oxygen and moisture and require a strictly inert atmosphere (e.g., nitrogen or argon).[1] Also, verify that the reaction temperature is appropriate and the duration is sufficient for the specific monomer-catalyst system.[1]

• Thermodynamic Limitations: Be aware of the inherent polymerizability of your chosen lactone, which is dictated by thermodynamics.[3] Lactones with low ring strain, such as the five-membered γ-butyrolactone, have unfavorable thermodynamics for polymerization at ambient temperatures and may require specific conditions like very low temperatures or high monomer concentrations to achieve significant conversion.[1][4] In contrast, highly strained rings like ε-caprolactone have high ceiling temperatures (T_c) and readily polymerize.[3][4]

Caption: Desired propagation pathway vs. byproduct-forming side reactions.

Data Summary: Influence of Reaction Parameters

The following table summarizes the general effects of key reaction parameters on byproduct formation and overall polymerization control.

Parameter	Effect of Increase	Strategy to Minimize Byproducts	Rationale
Temperature	↑ Rate, but also ↑ Transesterification [2]	Decrease Temperature	Reduces the rate of side reactions like backbiting and intermolecular transesterification, which are often more sensitive to temperature than propagation. [1]
Reaction Time	↑ Conversion, but ↑ Chance for Side Reactions	Optimize Time	Allow enough time for high conversion but avoid excessively long times where equilibrium shifts and side reactions become dominant. [2]
Monomer Conc.	Favors Polymerization	Increase Concentration (or Bulk)	Shifts the monomer-polymer equilibrium toward the polymer, disfavoring the formation of cyclic oligomers. [1][4]
Water Content	Uncontrolled Initiation, Broad PDI	Rigorously Dry System	Prevents the formation of non-specific polymer chains, ensuring the initiator:catalyst ratio controls molecular weight. [2][5]
Catalyst Choice	Varies by Catalyst Type	Select Catalyst with Low Transesterification Activity	Catalysts have different propensities for promoting side reactions. For living characteristics, a highly selective catalyst is required. [6]

Key Experimental Protocols

Protocol 1: General Procedure for Monomer and Solvent Purification

Objective: To remove water and other protic impurities that can interfere with polymerization.

Materials:

• Lactone monomer (e.g., ε-caprolactone)

• Drying agent (e.g., CaH₂)

• High-vacuum line or Schlenk line

• Dry solvent (e.g., Toluene, THF)

Procedure:

• Pre-Drying: Add the lactone monomer to a round-bottom flask equipped with a magnetic stir bar. Add calcium hydride (CaH₂) (approx. 5-10% w/w).

• Stirring: Seal the flask and stir the mixture under an inert atmosphere (e.g., Argon) at room temperature for 24-48 hours. For some monomers, gentle heating may be applied, but care must be taken to avoid premature polymerization.

• Vacuum Distillation: Transfer the monomer to a clean, dry distillation apparatus connected to a high-vacuum line. Distill the monomer under reduced pressure. The first and last fractions should be discarded to ensure high purity.

• Storage: Collect the purified monomer in a flame-dried flask under an inert atmosphere. Store inside a glovebox or in a sealed vessel with a Teflon stopcock.

• Solvent Purification: Solvents should be similarly purified using an appropriate drying agent followed by distillation, or by passing them through a solvent purification system (SPS).

Protocol 2: Determination of Monomer Conversion by ¹H NMR

Objective: To accurately measure the percentage of monomer that has been converted to polymer.

Procedure:

• Sample Extraction: At a specific time point during the polymerization, carefully and quickly extract a small aliquot (e.g., 0.1 mL) from the reaction mixture using a syringe under an inert atmosphere.

• Quenching: Immediately add the aliquot to a vial containing a small amount of a quenching agent to stop the polymerization. For organocatalyzed reactions, a weak acid like benzoic acid can be used. [2]For other systems, precipitating the polymer in a non-solvent like cold methanol (B129727) is effective.

• Sample Preparation: Dissolve the quenched sample (or the dried polymer precipitate) in a deuterated solvent (e.g., CDCl₃).

• NMR Analysis: Acquire a ¹H NMR spectrum of the sample.

• Calculation: Identify a characteristic resonance for the monomer and a distinct resonance for the resulting polymer. For example, in lactide polymerization, the methine proton of the monomer appears at a different chemical shift than the methine proton in the polymer backbone. Calculate the conversion by integrating these peaks and applying the following formula: Conversion (%) = [Integral_Polymer / (Integral_Polymer + Integral_Monomer)] x 100

dot

Caption: Logic for minimizing transesterification side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thermodynamic Presynthetic Considerations for Ring-Opening Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organocatalyzed ring opening polymerization of regio-isomeric lactones: reactivity and thermodynamics considerations - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Living/controlled ring-opening (co)polymerization of lactones by Al-based catalysts with different sidearms - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromohexanoic Acid and 6-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 4-bromohexanoic acid and 6-bromohexanoic acid. The position of the bromine substituent significantly influences the reaction pathways and rates, a critical consideration in the synthesis of complex molecules and pharmaceutical intermediates. This document outlines the underlying chemical principles, presents supporting experimental data, and provides detailed experimental protocols for further investigation.

Introduction

4-Bromohexanoic acid and 6-bromohexanoic acid are constitutional isomers with the molecular formula C₆H₁₁BrO₂. Their distinct reactivity profiles are primarily dictated by the position of the bromine atom along the carbon chain. The proximity of the bromine atom to the carboxylic acid functionality governs the propensity for intramolecular versus intermolecular reactions. Specifically, 4-bromohexanoic acid is primed for intramolecular cyclization to form a five-membered ring, while the terminal bromine in 6-bromohexanoic acid allows for a different set of reaction possibilities.

Comparative Reactivity: Intramolecular Cyclization (Lactonization)

A primary reaction pathway for ω-bromoalkanoic acids is intramolecular nucleophilic substitution, where the carboxylate acts as an internal nucleophile to displace the bromide ion, forming a lactone. The rate of this reaction is highly dependent on the size of the resulting ring.

Key Findings:

• 4-Bromohexanoic Acid: Readily undergoes intramolecular cyclization to form γ-valerolactone, a five-membered ring. The formation of five-membered rings is kinetically and thermodynamically favorable due to minimal ring strain.

• 6-Bromohexanoic Acid: Cyclizes to form ε-caprolactone, a seven-membered ring. The formation of seven-membered rings is generally slower than for five- or six-membered rings due to higher ring strain and a less favorable pre-reaction conformation.

Quantitative Data on Lactonization Rates

Precursor	Product Ring Size	Relative Rate Constant (k_rel)
5-Bromopentanoic Acid (analogous to 4-bromohexanoic acid cyclization)	5	1.00
6-Bromohexanoic Acid	7	1.7 x 10⁻²
7-Bromoheptanoic Acid	8	2.1 x 10⁻⁴

Data extrapolated from studies on the kinetics of bromoalkanoate cyclization.

Experimental Protocols

The following protocols describe methodologies for comparing the reactivity of 4-bromohexanoic acid and 6-bromohexanoic acid.

Experiment 1: Comparative Rate of Intramolecular Cyclization (Lactonization)

Objective: To qualitatively and quantitatively compare the rate of lactone formation from 4-bromohexanoic acid and 6-bromohexanoic acid.

Materials:

• 4-Bromohexanoic acid

• 6-Bromohexanoic acid

• Sodium bicarbonate (NaHCO₃)

• Anhydrous acetone

• Standardized hydrochloric acid (HCl) solution (0.1 M)

• Phenolphthalein (B1677637) indicator

• Round-bottom flasks

• Reflux condensers

• Magnetic stirrers and stir bars

• Constant temperature bath

• Burette and titration equipment

• Gas chromatograph-mass spectrometer (GC-MS) (optional, for product identification)

Procedure:

• Reaction Setup: Prepare two identical reaction setups, one for each bromohexanoic acid isomer. In each 250 mL round-bottom flask, dissolve 0.01 mol of the respective bromohexanoic acid in 100 mL of anhydrous acetone.

• Initiation of Reaction: To each flask, add 0.012 mol of powdered sodium bicarbonate. The bicarbonate will deprotonate the carboxylic acid, allowing the resulting carboxylate to act as an internal nucleophile.

• Reaction Conditions: Place both flasks in a constant temperature bath set to 50°C and begin vigorous stirring.

• Monitoring the Reaction: At regular time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a 5 mL aliquot from each reaction mixture.

• Quenching and Titration: Immediately quench the reaction in the aliquot by adding it to a flask containing 20 mL of ice-cold deionized water. Titrate the unreacted carboxylate with the standardized 0.1 M HCl solution using phenolphthalein as an indicator. The endpoint is the disappearance of the pink color.

• Data Analysis: The rate of reaction can be determined by plotting the concentration of the unreacted bromohexanoic acid (calculated from the titration data) versus time. The initial rates can be compared to determine the relative reactivity.

• Product Identification (Optional): At the end of the reaction period, the remaining reaction mixture can be worked up by filtering the salts and evaporating the solvent. The resulting residue can be analyzed by GC-MS to confirm the formation of the corresponding lactones.

Experiment 2: Comparison of Intermolecular Nucleophilic Substitution

Objective: To compare the susceptibility of 4-bromohexanoic acid and 6-bromohexanoic acid to intermolecular nucleophilic substitution.

Materials:

• 4-Bromohexanoic acid

• 6-Bromohexanoic acid

• Sodium thiophenoxide (NaSPh)

• Dimethylformamide (DMF)

• Dichloromethane (B109758)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Thin-layer chromatography (TLC) plates and chamber

• Rotary evaporator

Procedure:

• Reaction Setup: In two separate flame-dried round-bottom flasks, dissolve 0.01 mol of either 4-bromohexanoic acid or 6-bromohexanoic acid in 20 mL of DMF.

• Nucleophile Addition: To each flask, add 0.011 mol of sodium thiophenoxide.

• Reaction Conditions: Stir the reactions at room temperature.

• Reaction Monitoring: Monitor the progress of the reactions by TLC, eluting with a suitable solvent system (e.g., 30% ethyl acetate (B1210297) in hexanes). The disappearance of the starting material and the appearance of a new, less polar spot will indicate product formation.

• Work-up: Once the reaction is complete (or after a set time, e.g., 24 hours), pour the reaction mixture into 100 mL of water and extract with dichloromethane (3 x 30 mL).

• Purification: Combine the organic extracts, wash with saturated aqueous sodium bicarbonate solution, then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: The yield of the substitution product can be determined by weighing the crude product. The relative reactivity can be inferred from the time taken for the reaction to go to completion or by comparing the yields after a fixed reaction time.

Reaction Pathways and Logical Relationships

The following diagrams illustrate the key reaction pathways for 4-bromohexanoic acid and 6-bromohexanoic acid.

A Comparative Spectroscopic Guide to 4-Bromohexanoic Acid and Its Isomers

For researchers, scientists, and professionals engaged in drug development and organic synthesis, the precise characterization of molecular structure is paramount. This guide provides a detailed comparison of the spectroscopic differences between 4-Bromohexanoic acid and its positional isomers: 2-Bromohexanoic acid, 3-Bromohexanoic acid, 5-Bromohexanoic acid, and 6-Bromohexanoic acid.

A Note on Data Availability: While comprehensive experimental spectroscopic data is readily available for 2-Bromohexanoic acid and 6-Bromohexanoic acid, there is a notable lack of publicly accessible experimental data for 3-Bromohexanoic acid, 4-Bromohexanoic acid, and 5-Bromohexanoic acid. The following comparison utilizes available experimental data and, where noted, predicted spectroscopic information to highlight the key differentiators among these isomers.

Spectroscopic Data Comparison

The location of the bromine atom along the hexanoic acid chain significantly influences the electronic environment of nearby protons and carbons, leading to distinct differences in their respective NMR, IR, and mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structural arrangement of atoms in a molecule. The chemical shift (δ) of a nucleus is highly sensitive to its local electronic environment.

¹H-NMR Spectroscopy Data

The proton NMR spectra of the bromohexanoic acid isomers are primarily distinguished by the chemical shift and multiplicity of the proton attached to the carbon bearing the bromine atom (the α-proton to the bromine). As the bromine atom moves further from the electron-withdrawing carboxylic acid group, the chemical shifts of the neighboring protons are affected accordingly.

Isomer	Proton	Predicted/Experimental Chemical Shift (ppm)	Multiplicity
2-Bromohexanoic acid	H-2	~4.2	Triplet
H-3	~2.0	Multiplet
H-4, H-5	~1.5	Multiplet
H-6	~0.9	Triplet
3-Bromohexanoic acid	H-3	~4.23 (Predicted)	Multiplet
H-2	~2.7	Multiplet
H-4	~2.1	Multiplet
H-5	~1.5	Multiplet
H-6	~1.0	Triplet
4-Bromohexanoic acid	H-4	(Not Available)	(Expected: Multiplet)
5-Bromohexanoic acid	H-5	(Not Available)	(Expected: Multiplet)
6-Bromohexanoic acid	H-6	~3.4	Triplet
H-2	~2.4	Triplet
H-3, H-4, H-5	~1.5-1.9	Multiplets

¹³C-NMR Spectroscopy Data

The position of the bromine atom also has a pronounced effect on the ¹³C-NMR chemical shifts. The carbon directly bonded to the bromine atom will be significantly shifted downfield.

Isomer	Carbon	Experimental Chemical Shift (ppm)
2-Bromohexanoic acid	C-1 (COOH)	~174
C-2	~45
C-3	~34
C-4	~29
C-5	~22
C-6	~14
3-Bromohexanoic acid	(Not Available)
4-Bromohexanoic acid	(Not Available)
5-Bromohexanoic acid	(Not Available)
6-Bromohexanoic acid	C-1 (COOH)	~179
C-2	~33
C-3	~24
C-4	~32
C-5	~27
C-6	~33

Infrared (IR) Spectroscopy

The IR spectra of all bromohexanoic acid isomers will share characteristic absorptions for the carboxylic acid group, namely a broad O-H stretch from approximately 2500-3300 cm⁻¹ and a strong C=O stretch around 1700-1725 cm⁻¹. The C-Br stretching frequency, typically observed in the 500-700 cm⁻¹ region, can provide some information about the substitution pattern, but overlap with other fingerprint region absorptions can make definitive assignment challenging.

Isomer	Key IR Absorptions (cm⁻¹)
2-Bromohexanoic acid	~2960 (C-H), ~1715 (C=O), ~1460 (C-H bend), ~1290 (C-O), ~930 (O-H bend)
3-Bromohexanoic acid	(Not Available)
4-Bromohexanoic acid	(Not Available)
5-Bromohexanoic acid	(Not Available)
6-Bromohexanoic acid	~2940 (C-H), ~1710 (C=O), ~1460 (C-H bend), ~1280 (C-O), ~940 (O-H bend)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. All bromohexanoic acid isomers have the same nominal molecular weight. However, the position of the bromine atom will influence the fragmentation pathways, leading to differences in the relative abundances of fragment ions. A key feature will be the presence of isotopic peaks for bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), resulting in M and M+2 peaks for bromine-containing fragments.

Isomer	Key Fragmentation Pathways
2-Bromohexanoic acid	Loss of Br, loss of COOH, McLafferty rearrangement.
3-Bromohexanoic acid	(Not Available)
4-Bromohexanoic acid	(Not Available)
5-Bromohexanoic acid	(Not Available)
6-Bromohexanoic acid	Loss of Br, loss of COOH, cleavage adjacent to the bromine.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the bromohexanoic acid isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: The NMR spectrometer is typically a high-field instrument (e.g., 300, 400, or 500 MHz). The sample is placed in the magnet, and the instrument is locked onto the deuterium (B1214612) signal of the solvent. Shimming is performed to optimize the magnetic field homogeneity.

• Data Acquisition: For ¹H-NMR, a standard one-pulse experiment is typically used. For ¹³C-NMR, a proton-decoupled experiment is common to simplify the spectrum. Key parameters include the spectral width, acquisition time, and relaxation delay.

• Data Processing: The raw data (Free Induction Decay) is subjected to a Fourier transform to generate the spectrum. Phasing, baseline correction, and referencing to an internal standard (e.g., tetramethylsilane, TMS) are then performed.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the liquid or solid sample is placed directly onto the ATR crystal.

• Sample Preparation (KBr Pellet - for solids): A small amount of the solid sample is ground with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet.

• Background Spectrum: A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded to subtract atmospheric and instrumental interferences.

• Sample Spectrum: The sample is placed in the infrared beam path, and the spectrum is recorded. The instrument measures the absorption of infrared radiation at different wavenumbers.

• Data Analysis: The resulting spectrum shows the percentage of transmittance or absorbance as a function of wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion, or more commonly, as the eluent from a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: The sample molecules are ionized. Common techniques include Electron Ionization (EI), which is a "hard" ionization technique that causes extensive fragmentation, and Electrospray Ionization (ESI), which is a "soft" ionization technique that typically produces the intact molecular ion.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Logical Differentiation of Isomers

The following diagram illustrates a logical workflow for distinguishing between the different positional isomers of bromohexanoic acid based on their key spectroscopic features.

Caption: Workflow for spectroscopic differentiation of bromohexanoic acid isomers.

Validating the Structure of 4-Bromohexanoic Acid: A Comparative NMR Analysis

For researchers, scientists, and professionals in drug development, accurate structural confirmation of novel or synthesized compounds is paramount. This guide provides a comparative analysis for the validation of the 4-Bromohexanoic acid structure, leveraging proton (¹H) and carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) spectroscopy. By comparing predicted spectral data for 4-Bromohexanoic acid with experimental data from analogous compounds—hexanoic acid and 6-Bromohexanoic acid—we offer a robust methodology for structural verification.

Comparative Analysis of NMR Spectral Data

The structural elucidation of 4-Bromohexanoic acid is achieved by analyzing the chemical shifts in its ¹H and ¹³C NMR spectra. The presence of an electronegative bromine atom at the C4 position induces characteristic downfield shifts for nearby protons and carbons compared to the unsubstituted hexanoic acid. This effect is localized, and by comparing the spectra with that of 6-Bromohexanoic acid, the precise position of the bromine atom can be confidently determined.

¹H NMR Data Comparison

The ¹H NMR spectrum provides information on the chemical environment of protons in the molecule. The proximity to the electron-withdrawing bromine atom and the carboxylic acid group significantly influences the chemical shifts.

Protons (Position)	Predicted ¹H Chemical Shift (ppm) for 4-Bromohexanoic acid	Experimental ¹H Chemical Shift (ppm) for Hexanoic Acid	Experimental ¹H Chemical Shift (ppm) for 6-Bromohexanoic acid
H1 (Carboxylic Acid)	~11.0 - 12.0	~11.5	~11.0
H2 (α to COOH)	~2.4	~2.35	~2.38
H3 (β to COOH)	~1.9	~1.63	~1.67
H4 (CH-Br)	~4.1	~1.32	~1.51
H5 (CH₂)	~2.1	~1.32	~1.89
H6 (CH₃)	~1.0	~0.9	~3.41 (CH₂-Br)

Table 1: Comparison of ¹H NMR chemical shifts. Predicted data for 4-Bromohexanoic acid is compared with experimental data for hexanoic acid and 6-Bromohexanoic acid.

¹³C NMR Data Comparison

The ¹³C NMR spectrum reveals the chemical environment of each carbon atom. The carbon atom directly bonded to the bromine (C4) is expected to show a significant downfield shift.

Carbon (Position)	Predicted ¹³C Chemical Shift (ppm) for 4-Bromohexanoic acid	Experimental ¹³C Chemical Shift (ppm) for Hexanoic Acid	Experimental ¹³C Chemical Shift (ppm) for 6-Bromohexanoic acid
C1 (COOH)	~179	~180.7	~179.8
C2 (α to COOH)	~33	~34.2	~33.8
C3 (β to COOH)	~30	~24.6	~24.1
C4 (CH-Br)	~50	~31.4	~27.5
C5 (CH₂)	~38	~22.4	~32.2
C6 (CH₃)	~11	~13.9	~33.4 (CH₂-Br)

Table 2: Comparison of ¹³C NMR chemical shifts. Predicted data for 4-Bromohexanoic acid is compared with experimental data for hexanoic acid and 6-Bromohexanoic acid.

Experimental Protocols

A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra for small organic molecules like 4-Bromohexanoic acid is outlined below.

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer the solution to a clean and dry 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width (sw): A range of -2 to 14 ppm is typically sufficient.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the spectrum by setting the TMS peak to 0 ppm.

  • Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy:

• Spectrometer: A 100 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: 1024 or more scans are often required due to the low natural abundance of ¹³C.

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

  • Spectral Width (sw): A range of -10 to 220 ppm.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase correct the spectrum.

  • Calibrate the spectrum using the solvent peak or TMS.

Visualization of the Validation Workflow

The logical process for validating the structure of 4-Bromohexanoic acid using the comparative NMR data is illustrated in the following workflow diagram.

Caption: Workflow for the structural validation of 4-Bromohexanoic acid using NMR spectroscopy.

comparative analysis of synthesis routes for bromohexanoic acids

A comparative analysis of prominent synthesis routes for bromohexanoic acids is presented for researchers, scientists, and drug development professionals. This guide provides an objective comparison of synthetic methodologies for producing α- and ω-bromohexanoic acids, supported by experimental data.

Comparative Analysis of Synthesis Routes

The synthesis of bromohexanoic acids can be broadly categorized by the position of the bromine atom on the alkyl chain. The two primary isomers of interest are 2-bromohexanoic acid (an α-bromo acid) and 6-bromohexanoic acid (an ω-bromo acid). The synthetic approaches for these two isomers are distinct and are detailed below.

Synthesis of 2-Bromohexanoic Acid

The α-bromination of carboxylic acids is a classic transformation, with the Hell-Volhard-Zelinsky (HVZ) reaction being a well-established method. However, modifications to this procedure have been developed to improve yields and reduce reaction times.

1. Modified Hell-Volhard-Zelinsky Reaction using N-Bromosuccinimide (NBS)

A common and effective method for the synthesis of 2-bromohexanoic acid involves the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of thionyl chloride. This procedure offers good yields and high purity.[1]

2. Classical Hell-Volhard-Zelinsky (HVZ) Reaction

The traditional HVZ reaction involves the treatment of the carboxylic acid with bromine and a catalytic amount of phosphorus trihalide (e.g., PBr₃).[2][3][4][5] While effective, this method can require harsh reaction conditions, including high temperatures and long reaction times, and may result in variable yields.[1] The reaction proceeds through the formation of an acyl bromide, which then enolizes and undergoes bromination at the α-position.[3][5]

Synthesis of 6-Bromohexanoic Acid

The synthesis of 6-bromohexanoic acid, an important intermediate in the production of specialty chemicals and pharmaceuticals, is often achieved through the ring-opening of ε-caprolactone.[6][7][8][9]

1. Ring-Opening of ε-Caprolactone with Hydrogen Bromide

A high-yield and high-purity method for producing 6-bromohexanoic acid involves the direct reaction of ε-caprolactone with dry hydrogen bromide gas in an organic solvent.[6][7][8] This method is noted for its simple process and suitability for large-scale production.[7][8]

2. Other Methods for 6-Bromohexanoic Acid

Alternative, though potentially lower-yielding, routes have been reported. These include a two-step process starting from cyclohexanone, which involves oxidation with hydrogen peroxide followed by reaction with hydrobromic acid, resulting in a total yield of 48%.[7][8] Another approach begins with 1,6-hexanediol, which is first converted to 6-bromo-n-hexanol using dry hydrogen bromide gas, followed by oxidation with chromium trioxide to yield 6-bromohexanoic acid.[7][8] A method using polycaprolactone (B3415563) with a phase transfer catalyst has also been described.[10]

Quantitative Data Summary

The following table summarizes the quantitative data for the key synthesis routes discussed.

Target Molecule	Synthesis Route	Starting Material	Reagents	Yield (%)	Purity (%)	Reaction Time	Reaction Temperature (°C)
2-Bromohexanoic Acid	Modified HVZ	Hexanoic Acid	Thionyl chloride, N-Bromosuccinimide, 48% HBr (cat.)	83	96 (GC)	~2 hours	65-85
2-Bromohexanoic Acid	Classical HVZ	Carboxylic Acid	PBr₃ (cat.), Br₂	Variable	Variable	Up to 2-3 days	>100
6-Bromohexanoic Acid	Ring-Opening	ε-Caprolactone	Dry HBr gas, n-hexane	95	99.2 (GC)	9 hours	20-30
6-Bromohexanoic Acid	Ring-Opening	ε-Caprolactone	Dry HBr gas, cyclohexane	92	99.4 (GC)	7 hours	30-40
6-Bromohexanoic Acid	Ring-Opening	ε-Caprolactone	Dry HBr gas, dichloromethane	93	99.2 (GC)	12 hours	0-20
6-Bromohexanoic Acid	From Cyclohexanone	Cyclohexanone	H₂O₂, HBr	48 (overall)	Not specified	Not specified	Not specified

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Bromohexanoic Acid via Modified HVZ Reaction[1]

• Acid Chloride Formation: A mixture of hexanoic acid (0.100 mole) and carbon tetrachloride (10 ml) is charged into a round-bottomed flask. Thionyl chloride (0.394 mole) is added, and the solution is heated at 65°C for 30 minutes.

• Bromination: The reaction mixture is cooled to room temperature. Finely powdered N-bromosuccinimide (0.120 mole), carbon tetrachloride (50 ml), and 7 drops of 48% hydrogen bromide are added successively. The flask is heated at 70°C for 10 minutes, then the temperature is increased to 85°C for approximately 1.5 hours until the reaction color becomes light yellow.

• Work-up: The solvent and excess thionyl chloride are removed under reduced pressure. The resulting 2-bromohexanoyl chloride is then hydrolyzed.

• Hydrolysis: The crude 2-bromohexanoyl chloride is dissolved in acetone. The flask is cooled to approximately 10°C, and a saturated aqueous solution of sodium hydrogen carbonate is added over 45 minutes. The mixture is then acidified with concentrated hydrochloric acid.

• Purification: The organic layer is separated, and the aqueous layer is extracted with chloroform. The combined organic extracts are dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to give crude 2-bromohexanoic acid. Further purification can be achieved by distillation.

Protocol 2: Synthesis of 6-Bromohexanoic Acid via Ring-Opening of ε-Caprolactone[6][8]

• Reaction Setup: A three-necked flask is charged with ε-caprolactone (1 mole) and an organic solvent such as n-hexane (200 mL), cyclohexane, or dichloromethane.

• Reaction: The mixture is stirred, and dry hydrogen bromide gas (1.1-1.8 moles) is introduced while controlling the reaction temperature (e.g., 20-30°C for n-hexane).

• Crystallization: After the introduction of HBr is complete, the mixture is stirred at the reaction temperature for an additional 4-7 hours. The mixture is then cooled (e.g., 0-10°C for n-hexane) and stirred for another 2-5 hours to induce crystallization.

• Isolation: The resulting solid is isolated by filtration to give high-purity 6-bromohexanoic acid.

Synthesis Route Selection Workflow

The choice of a synthetic route for a bromohexanoic acid primarily depends on the desired position of the bromine substituent. The following diagram illustrates a logical workflow for selecting an appropriate method.

Caption: Workflow for selecting a bromohexanoic acid synthesis route.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Hell-Volhard-Zelinsky Reaction | NROChemistry [nrochemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Preparation of 6-Bromocaproic Acid_Chemicalbook [chemicalbook.com]
• 7. CN100519504C - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
• 8. CN1865218A - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
• 9. chemimpex.com [chemimpex.com]
• 10. youtube.com [youtube.com]

A Comparative Guide to Assessing the Purity of 4-Bromohexanoic Acid

For researchers, scientists, and drug development professionals, establishing the purity of chemical intermediates is a critical step in ensuring the reliability and reproducibility of experimental results and the quality of final products. 4-Bromohexanoic acid is a valuable building block in organic synthesis, and its purity can significantly impact the outcome of subsequent reactions. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for assessing the purity of 4-Bromohexanoic acid, complete with detailed experimental protocols and supporting data.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Approach

HPLC is a powerful and widely used technique for the separation, identification, and quantification of components in a mixture. For 4-Bromohexanoic acid, a reversed-phase HPLC (RP-HPLC) method is typically the most suitable approach.

• High Resolution: Capable of separating the main compound from closely related impurities.

• Sensitivity: Modern detectors allow for the detection of trace-level impurities.

• Quantitative Accuracy: Provides precise and accurate measurements of purity.

• Versatility: The method can be adapted to a wide range of analytes by modifying the stationary and mobile phases.

The synthesis of 4-Bromohexanoic acid can result in various impurities, including:

• Starting Materials: Unreacted precursors from the synthesis process.

• Isomeric Impurities: Other brominated hexanoic acid isomers.

• Di-brominated Species: Products of over-bromination.

• Hydrolysis Products: Formation of 4-hydroxyhexanoic acid.

A robust HPLC method should be able to resolve 4-Bromohexanoic acid from these and other potential impurities.

Experimental Protocols

Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

This direct method is a straightforward and common approach for purity assessment of compounds with a UV-absorbing chromophore. While the carboxylic acid group itself has weak UV absorbance at low wavelengths, this method is often sufficient for purity determination at the bulk level.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-Bromohexanoic acid sample.

• Dissolve the sample in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Parameter	Setting
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with a mixture of acetonitrile (B52724) and water (containing 0.1% formic acid) in a 60:40 (v/v) ratio.[1]
Flow Rate	1.0 mL/min[1]
Column Temperature	30°C[1]
Detection	UV absorbance at 210 nm[1]
Injection Volume	10 µL[1]

Alternative Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like carboxylic acids, derivatization is often necessary to increase their volatility.

Derivatization (Esterification):

• To 1 mg of 4-Bromohexanoic acid, add 1 mL of methanol (B129727) and 2-3 drops of concentrated sulfuric acid.

• Heat the mixture at 60°C for 1 hour.

• After cooling, neutralize the solution with a saturated sodium bicarbonate solution and extract the methyl ester with a suitable organic solvent (e.g., diethyl ether).

• Dry the organic extract over anhydrous sodium sulfate (B86663) and dilute to an appropriate concentration for GC-MS analysis.

GC-MS Conditions:

Parameter	Setting
Column	ZB-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[2]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.[2]
Injector Temperature	250°C[2]
Injection Volume	1.0 µL in split mode (e.g., 20:1 split ratio).[2]
Oven Temperature Program	Initial temperature: 70°C, hold for 2 minutes. Ramp to 250°C at a rate of 10°C/min. Hold at 250°C for 5 minutes.
MS Transfer Line Temp.	280°C[2]
Ion Source Temperature	230°C[2]
Ionization Mode	Electron Ionization (EI) at 70 eV.[2]
Scan Range	m/z 40-400

Alternative Method 2: Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of purity without the need for a reference standard of the analyte.[3][4] The purity is calculated by comparing the integral of a signal from the analyte with the integral of a signal from a certified internal standard of known purity.

Sample Preparation:

• Accurately weigh about 10 mg of the 4-Bromohexanoic acid sample and 5 mg of a suitable internal standard (e.g., maleic acid) into a clean NMR tube.

• Add approximately 0.75 mL of a deuterated solvent (e.g., DMSO-d₆) and gently shake to dissolve the sample completely.

¹H NMR Acquisition Parameters:

Parameter	Setting
Spectrometer	400 MHz or higher
Solvent	DMSO-d₆
Pulse Sequence	Standard quantitative ¹H NMR sequence with a long relaxation delay (D1) of at least 5 times the longest T₁ of the protons of interest.
Number of Scans	16 or more for good signal-to-noise ratio
Data Processing	Apply appropriate phasing and baseline correction before integration.

Purity Calculation:

The purity of the sample can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Comparative Data

The following table summarizes the hypothetical but realistic performance characteristics of the three methods for the purity assessment of 4-Bromohexanoic acid.

Parameter	RP-HPLC-UV	GC-MS (with derivatization)	qNMR
Principle	Separation based on polarity, with detection by UV absorbance.[2]	Separation based on volatility and polarity, with mass spectrometric detection.[2]	Quantitative determination based on the relationship between integrated NMR signal intensity and the number of protons.[2]
Limit of Detection (LOD)	~0.01%	~0.001%	~0.1%
Limit of Quantitation (LOQ)	~0.03%	~0.003%	~0.3%
Precision (RSD)	< 2%	< 5%	< 1%
Sample Throughput	High[2]	Moderate	Low[2]
Structural Information	Limited (Retention Time)	High (Mass Spectrum)	High (Chemical Shifts, Coupling Constants)
Destructive Analysis	Yes	Yes	No[3]

Visualizing the Workflow and Decision-Making Process

To aid in understanding the experimental process and selecting the most appropriate analytical technique, the following diagrams illustrate the HPLC workflow and a decision-making guide.

Caption: Experimental workflow for HPLC-based purity assessment of 4-Bromohexanoic acid.

Caption: Decision guide for selecting an analytical method for purity assessment.

Conclusion

The choice of analytical method for assessing the purity of 4-Bromohexanoic acid depends on the specific requirements of the analysis. HPLC-UV offers a robust and high-throughput method for routine purity checks. For the identification of unknown impurities and higher sensitivity, GC-MS is a superior choice, although it requires a derivatization step. When a primary method of analysis is required, or when dealing with precious and limited sample amounts, qNMR provides accurate and non-destructive purity determination. By understanding the principles, advantages, and limitations of each technique, researchers can select the most appropriate method to ensure the quality and integrity of their work.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Analysis of 4-Bromohexanoic Acid and its Isomer

For researchers, scientists, and professionals in drug development, understanding the structural nuances of molecules is paramount. Mass spectrometry stands as a cornerstone technique for elucidating molecular structure through the analysis of fragmentation patterns. This guide provides a comparative analysis of the mass spectral data of 4-Bromohexanoic acid and an alternative, its structural isomer 6-Bromohexanoic acid. Due to the limited availability of direct experimental mass spectra for 4-Bromohexanoic acid, its fragmentation data is presented based on established principles of mass spectrometry, offering a predictive yet insightful comparison.

Data Presentation: A Comparative Look at Fragmentation

The differentiation between isomers by mass spectrometry relies on the unique fragmentation pathways each molecule undergoes upon ionization. The position of the bromine atom in 4-Bromohexanoic acid versus 6-Bromohexanoic acid is expected to significantly influence the resulting mass spectrum.

Property	4-Bromohexanoic Acid (Predicted)	6-Bromohexanoic Acid (Experimental)[1][2][3]
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol [4]	195.05 g/mol [2][3]
Molecular Ion (M+)	m/z 194/196 (Isotopic pattern for Br)	m/z 194/196 (Isotopic pattern for Br)[1]
Key Fragments (m/z)	* 115: Loss of Br radical	* 115: Loss of Br radical
* 177/179: Loss of H₂O	* 177/179: Loss of H₂O
* 150/152: McLafferty rearrangement	* 60: Prominent peak, likely from McLafferty rearrangement[1]
* 73: Cleavage at the C4-C5 bond	* 73: Significant peak[1]
* 45: Carboxyl group fragment [COOH]⁺	* 45: Present[1]

Note: The presence of bromine (with its two common isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio) will result in characteristic isotopic patterns for bromine-containing fragments, appearing as pairs of peaks separated by 2 m/z units.

Experimental Protocols: A Roadmap for Analysis

The analysis of short-chain halogenated carboxylic acids like 4-Bromohexanoic acid can be effectively performed using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5][6][7][8][9][10][11]

Sample Preparation

Proper sample preparation is crucial for obtaining reliable mass spectrometry data.[8] For biological samples, this often involves an extraction step to isolate the analyte of interest.[6]

• Acidification: Acidify the sample with an acid such as hydrochloric acid to ensure the carboxylic acid is in its protonated form.[6]

• Extraction: Perform a liquid-liquid extraction using a suitable organic solvent like methyl tert-butyl ether.[6]

• Derivatization (for GC-MS): To increase volatility for GC-MS analysis, derivatization is often necessary.[5][7] This can be achieved through esterification, for example, by reacting the acid with an alcohol in the presence of an acid catalyst.[5]

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity column, such as a 5% phenyl methyl siloxane column, is typically used.[12]

  • Carrier Gas: Helium is a common choice.

  • Temperature Program: An initial oven temperature is held, then ramped up to a final temperature to ensure separation of components.[12]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is a standard method for generating fragments.

  • Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used to separate the ions based on their mass-to-charge ratio.

  • Detector: An electron multiplier detects the ions.

LC-MS Analysis

LC-MS is a powerful alternative, particularly for samples that are not amenable to GC without derivatization.[11]

• Liquid Chromatograph (LC):

  • Column: A reverse-phase column (e.g., C18) is often employed.[11]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) with an acid modifier like formic acid is typically used.

• Mass Spectrometer (MS):

  • Ionization: Electrospray Ionization (ESI) is a common technique for LC-MS, and can be run in either positive or negative ion mode.

  • Analyzer and Detector: Similar to GC-MS, various types of mass analyzers and detectors can be utilized.

Visualizing the Pathways and Processes

To better understand the fragmentation of 4-Bromohexanoic acid and the experimental workflow, the following diagrams are provided.

References

• 1. 6-Bromohexanoic acid(4224-70-8) MS spectrum [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. 6-Bromohexanoic acid | C6H11BrO2 | CID 20210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. [Determination of halogenated carboxylic acids in drinking water by ion chromatography-orbitrap mass spectrometry method] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 12. 6-Bromohexanoic acid, hex-4-yn-3-yl ester [webbook.nist.gov]

A Comparative Guide to the Synthetic Utility of Bromoalkanoic Acids: 4-Bromohexanoic Acid in Focus

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to successful synthetic campaigns. Bromoalkanoic acids, a class of bifunctional molecules, offer a versatile platform for the construction of complex molecular architectures. This guide provides a comparative analysis of the synthetic utility of 4-bromohexanoic acid versus other common bromoalkanoic acids, supported by experimental data and detailed protocols.

Introduction to Bromoalkanoic Acids

Bromoalkanoic acids are valuable intermediates in organic synthesis, featuring both a carboxylic acid and a bromo functional group. This dual reactivity allows for a range of transformations, including intramolecular cyclizations to form lactones and lactams, as well as their use as linkers in the development of bioconjugates and targeted drug delivery systems. The position of the bromine atom and the length of the carbon chain significantly influence the reactivity and synthetic applications of these compounds. This guide will focus on comparing ω-bromoalkanoic acids, where the bromine is at the terminal position, and will also discuss the unique characteristics of 4-bromohexanoic acid, an isomer with an internal bromine atom.

Comparative Analysis of Lactonization Reactions

One of the most common applications of ω-bromoalkanoic acids is their intramolecular cyclization to form lactones, a reaction driven by the formation of a stable cyclic ester. The rate and yield of this reaction are highly dependent on the resulting ring size.

Theoretical and Kinetic Data for Lactonization

The propensity of a bromoalkanoic acid to undergo intramolecular cyclization is directly related to the stability of the resulting lactone ring. Five- and six-membered rings (γ- and δ-lactones) are generally the most favored due to minimal ring strain. The formation of smaller rings (β-lactones) is less favorable due to significant angle strain, while the formation of larger rings is entropically disfavored.

A study on the kinetics of lactonization of ω-bromoalkanoic acids in 99% aqueous DMSO provides quantitative insight into the relative rates of ring closure.[1]

Bromoalkanoic Acid	Product Lactone	Ring Size	Relative Rate Constant (k_rel)
3-Bromopropanoic Acid	β-Propiolactone	4	Very Low (not specified)
4-Bromobutanoic Acid	γ-Butyrolactone	5	Very High
5-Bromovaleric Acid	δ-Valerolactone	6	High
6-Bromohexanoic Acid	ε-Caprolactone	7	Moderate

Note: The formation of β-propiolactone from 3-bromopropanoic acid is known to be difficult and often requires specific conditions not directly comparable to the formation of larger lactones.

Experimental Protocols and Yields

The following sections provide detailed experimental protocols for the synthesis of various bromoalkanoic acids and their subsequent cyclization to lactones.

Synthesis of Bromoalkanoic Acids from Lactones

A common method for preparing ω-bromoalkanoic acids is the ring-opening of the corresponding lactones with hydrobromic acid.

Experimental Protocol: Synthesis of 4-Bromobutanoic Acid from γ-Butyrolactone

• Materials: γ-Butyrolactone, 48% aqueous hydrobromic acid, concentrated sulfuric acid, diethyl ether, anhydrous sodium sulfate.

• Procedure:

  • To γ-butyrolactone (1.0 eq), add 48% aqueous HBr (5.0 eq) and concentrated sulfuric acid (catalytic amount) under an inert atmosphere.

  • Stir the mixture at room temperature for 2 hours, then reflux for 12 hours.

  • After cooling to room temperature, add water and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel chromatography.

• Reported Yield: 65%

Experimental Protocol: Synthesis of 6-Bromohexanoic Acid from ε-Caprolactone

• Materials: ε-Caprolactone, dry hydrogen bromide gas, an organic solvent (e.g., toluene, cyclohexane, or dichloromethane).

• Procedure:

  • Dissolve ε-caprolactone (1.0 eq) in an organic solvent.

  • Bubble dry hydrogen bromide gas (1.0-2.0 eq) through the solution while controlling the temperature (0-100 °C).

  • After the addition of HBr is complete, continue stirring for several hours.

  • Cool the reaction mixture to induce crystallization of the product.

  • Isolate the solid 6-bromohexanoic acid by filtration.

• Reported Yield: 92-95%

Intramolecular Cyclization to Lactones

The cyclization of ω-bromoalkanoic acids to lactones is typically achieved by treatment with a base.

General Experimental Protocol: Lactonization of ω-Bromoalkanoic Acids

• Materials: ω-Bromoalkanoic acid, a base (e.g., potassium carbonate, sodium bicarbonate), a suitable solvent (e.g., acetone, DMF).

• Procedure:

  • Dissolve the ω-bromoalkanoic acid in the chosen solvent.

  • Add the base (typically in slight excess) to the solution.

  • Stir the mixture, often with heating, until the reaction is complete (monitored by TLC or GC).

  • After cooling, filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Purify the resulting lactone by distillation or chromatography.

Starting Material	Product	Typical Yield
4-Bromobutanoic Acid	γ-Butyrolactone	High
5-Bromovaleric Acid	δ-Valerolactone	High
6-Bromohexanoic Acid	ε-Caprolactone	Moderate to High

Note: Specific yields are highly dependent on the reaction conditions and the purity of the starting material.

Utility of 4-Bromohexanoic Acid: An Isomeric Outlier

Unlike the more commonly used ω-bromoalkanoic acids, 4-bromohexanoic acid possesses a secondary bromide. This structural difference significantly impacts its reactivity.

The internal position of the bromine atom in 4-bromohexanoic acid makes direct intramolecular cyclization to a lactone (a substituted γ-butyrolactone) sterically more hindered and kinetically less favorable compared to the formation of unsubstituted lactones from its ω-bromo counterparts. However, this unique structure opens up other synthetic possibilities. It can be used to introduce a four-carbon chain with a carboxylic acid terminus via nucleophilic substitution at the C-4 position. While specific examples in drug development are less documented than for 6-bromohexanoic acid, its potential as a building block for creating diverse molecular scaffolds remains significant.

Bromoalkanoic Acids in Drug Development and Bioconjugation

ω-Bromoalkanoic acids, particularly 6-bromohexanoic acid, are widely used as heterobifunctional linkers in drug development.[2][3] The carboxylic acid end can be coupled to a targeting moiety (e.g., an antibody), while the bromo-terminated end can react with a nucleophilic group on a payload molecule (e.g., a cytotoxic drug) to form a stable conjugate.[1]

This application highlights the importance of the terminal bromine, which is more accessible for SN2 reactions. The utility of 4-bromohexanoic acid as a linker is less common due to the increased steric hindrance around the secondary bromide.

Synthesis of Lactams from Bromoalkanoic Acids

Bromoalkanoic acids can also serve as precursors for the synthesis of lactams, which are cyclic amides and important structural motifs in many pharmaceuticals. The synthesis typically involves conversion of the carboxylic acid to an amide, followed by an intramolecular N-alkylation.

General Synthetic Pathway to Lactams:

• Amidation: The bromoalkanoic acid is reacted with an amine in the presence of a coupling agent (e.g., DCC, EDC) to form the corresponding bromoalkanamide.

• Intramolecular Cyclization: The bromoalkanamide is treated with a base to induce an intramolecular SN2 reaction, where the amide nitrogen displaces the bromide to form the lactam ring.

The facility of this cyclization again depends on the ring size of the resulting lactam, with the formation of 5- and 6-membered rings (pyrrolidin-2-ones and piperidin-2-ones) being the most common.

Conclusion

The synthetic utility of bromoalkanoic acids is diverse and highly dependent on their structure. While ω-bromoalkanoic acids are excellent precursors for the synthesis of lactones and serve as valuable linkers in bioconjugation, 4-bromohexanoic acid offers a different reactivity profile due to its internal bromine atom. Although its applications are less documented in comparison, it remains a potentially useful building block for accessing unique molecular architectures. The choice between these reagents will ultimately be dictated by the specific synthetic target and the desired reaction pathway. Further comparative studies under standardized conditions would be beneficial to provide a more definitive quantitative comparison of their performance in various synthetic transformations.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Controlling the regioselectivity of the bromolactonization reaction in HFIP - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Acidity of 4-Bromohexanoic Acid: A Comparative Guide to Experimental pKa Determination

For researchers and professionals in drug development and chemical synthesis, understanding the acidity of a molecule, quantified by its pKa value, is fundamental. This constant governs a molecule's behavior in different pH environments, influencing its solubility, absorption, and reactivity. This guide provides a comparative analysis of the pKa of 4-Bromohexanoic acid and outlines a detailed protocol for its experimental determination using potentiometric titration, a precise and widely used method.[1][2]

Comparative pKa Data

The introduction of a bromine atom to the hexanoic acid carbon chain influences its acidity due to the electron-withdrawing inductive effect of the halogen. The position of the bromine atom is a key determinant of the magnitude of this effect. The table below compares the pKa of 4-Bromohexanoic acid with its parent compound, hexanoic acid, and another positional isomer, 6-Bromohexanoic acid.

Compound	Chemical Structure	pKa Value	Notes
Hexanoic Acid	CH₃(CH₂)₄COOH	4.88[3]	Parent compound, baseline acidity.
4-Bromohexanoic Acid	CH₃CH₂CH(Br)CH₂CH₂COOH	~4.5–4.8 (Estimated) [4]	The bromine at the C-4 position provides a moderate electron-withdrawing effect.
6-Bromohexanoic Acid	Br(CH₂)₅COOH	4.72±0.10 (Predicted)[4][5][6]	The inductive effect of bromine is weaker at the C-6 position due to the increased distance from the carboxylic acid group.

The bromine atom in 4-Bromohexanoic acid is expected to increase its acidity (i.e., lower its pKa) compared to the parent hexanoic acid. This is due to the stabilization of the resulting carboxylate anion through the electron-withdrawing inductive effect of the nearby bromine.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate technique for determining pKa values.[2] The method involves the stepwise addition of a titrant (a strong base, in this case) to a solution of the analyte (4-Bromohexanoic acid) and monitoring the resulting change in pH.[7] The pKa is determined from the inflection point of the resulting titration curve, where the pH is equal to the pKa.[1]

Materials and Equipment

• 4-Bromohexanoic acid

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

• Potassium Chloride (KCl)

• Deionized water, purged with nitrogen to remove dissolved CO₂[8]

• Calibrated pH meter with a combination glass electrode[8][9]

• Magnetic stirrer and stir bar[8]

• Buret (10 mL or 25 mL, Class A)

• Beaker (100 mL)

• Standard pH buffers (e.g., pH 4.01, 7.00, 10.01) for calibration[9]

Procedure

• pH Meter Calibration: Calibrate the pH meter using at least two standard buffers that bracket the expected pKa range (e.g., pH 4.01 and 7.00).[8]

• Sample Preparation:

  • Accurately weigh a sample of 4-Bromohexanoic acid to prepare a solution with a concentration between 1 mM and 10 mM.[8][9] A typical starting concentration is around 10 mM.

  • Dissolve the acid in a known volume of deionized water (e.g., 50 mL).

  • To maintain a constant ionic strength throughout the titration, add KCl to the solution to a final concentration of 0.15 M.[8]

• Titration Setup:

  • Place the beaker containing the 4-Bromohexanoic acid solution on the magnetic stirrer and add a stir bar.

  • Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

  • Begin gentle stirring.

  • Position the buret filled with the standardized 0.1 M NaOH solution over the beaker.

• Titration Process:

  • Record the initial pH of the acid solution.

  • Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL).

  • After each addition, allow the pH reading to stabilize (e.g., drift of less than 0.01 pH units per minute) before recording the pH and the total volume of titrant added.[8]

  • Continue adding titrant and recording data until the pH has risen significantly past the expected equivalence point (e.g., to pH 11-12).

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point, which is the point of steepest slope on the curve. This can be identified visually or by calculating the first derivative of the curve (d(pH)/dV).

  • The pKa is the pH at the half-equivalence point (the volume of NaOH added is half of that required to reach the equivalence point). At this point, the concentrations of the protonated acid (HA) and its conjugate base (A⁻) are equal.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the potentiometric titration experiment for determining the pKa of 4-Bromohexanoic acid.

Caption: Workflow for pKa determination via potentiometric titration.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 3. Hexanoic Acid | C6H12O2 | CID 8892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 5. Page loading... [guidechem.com]
• 6. 6-Bromohexanoic acid | 4224-70-8 [chemicalbook.com]
• 7. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. 2.3. pKa Determination by Potentiometric Titration [bio-protocol.org]

Kinetic Studies of Nucleophilic Substitution on 4-Bromohexanoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinetic studies of nucleophilic substitution on 4-Bromohexanoic acid. The primary pathway for this reaction is an intramolecular nucleophilic substitution, also known as lactonization, which is a classic example of neighboring group participation (NGP). In this process, the carboxylate group acts as an internal nucleophile, attacking the carbon atom bearing the bromine atom to form a five-membered ring structure, γ-valerolactone. This intramolecular pathway is significantly faster than the analogous intermolecular reaction with an external nucleophile.

Comparative Kinetic Data for the Lactonization of ω-Bromoalkanoic Acids

The following table summarizes the rate constants (k) and activation parameters (enthalpy of activation, ΔH‡, and entropy of activation, ΔS‡) for the intramolecular cyclization of various ω-bromoalkanoic acids. The reaction for 4-Bromohexanoic acid, which forms a five-membered γ-lactone, is expected to have a high rate constant, comparable to that of 4-bromopentanoic acid.

Bromoalkanoic Acid	Product Ring Size	Rate Constant (k) at 25°C (s⁻¹)	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
3-Bromopropanoic Acid	4 (β-lactone)	1.1 x 10⁻²	18.5	-10
4-Bromohexanoic Acid	5 (γ-lactone)	~1 x 10⁻¹ (estimated)	~17	~ -8
4-Bromopentanoic Acid	5 (γ-lactone)	1.2 x 10⁻¹	17.2	-8
5-Bromohexanoic Acid	6 (δ-lactone)	3.0 x 10⁻³	19.0	-10
6-Bromoheptanoic Acid	7 (ε-lactone)	1.5 x 10⁻⁵	22.5	-12

Data for compounds other than 4-Bromohexanoic acid are adapted from studies on homologous ω-bromoalkanoic acids. The values for 4-Bromohexanoic acid are estimated based on these trends.

Experimental Protocols

The kinetics of the lactonization of 4-Bromohexanoic acid can be monitored by measuring the rate of formation of the bromide ion (Br⁻) or the consumption of the bromoacid. A common and effective method for this is conductometric analysis.

Kinetic Measurement via Conductometry

This method relies on the change in the electrical conductivity of the solution as the reaction progresses. The initial reactant, 4-bromohexanoic acid, is a weak electrolyte. The products are the neutral γ-valerolactone and hydrobromic acid (HBr), a strong electrolyte. The increase in conductivity due to the formation of H⁺ and Br⁻ ions is directly proportional to the extent of the reaction.

Materials and Equipment:

• 4-Bromohexanoic acid

• High-purity solvent (e.g., a mixture of water and a suitable organic solvent like acetone (B3395972) or ethanol (B145695) to ensure solubility)

• Conductivity meter with a temperature-controlled cell

• Thermostated water bath

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Data acquisition system (optional, for continuous monitoring)

Procedure:

• Solution Preparation: Prepare a stock solution of 4-Bromohexanoic acid of a known concentration (e.g., 0.01 M) in the chosen solvent system.

• Temperature Equilibration: Place the reaction vessel containing the solvent in the thermostated water bath to allow it to reach the desired reaction temperature (e.g., 25°C). Also, allow the stock solution of 4-bromohexanoic acid to equilibrate to the same temperature.

• Initiation of Reaction and Data Collection:

  • Calibrate the conductivity meter.

  • Initiate the reaction by adding a known volume of the temperature-equilibrated 4-bromohexanoic acid stock solution to the reaction vessel.

  • Immediately start monitoring the conductivity of the solution over time. Record conductivity readings at regular intervals.

• Data Analysis:

  • The rate of reaction can be determined by plotting the change in conductivity against time.

  • The rate constant (k) can be calculated from the integrated rate law for a first-order reaction: ln(G∞ - Gt) = -kt + ln(G∞ - G₀) where:

    • G₀ is the initial conductivity.

    • Gt is the conductivity at time t.

    • G∞ is the final conductivity (can be measured after the reaction has gone to completion or calculated based on the initial concentration of the bromoacid).

  • A plot of ln(G∞ - Gt) versus time should yield a straight line with a slope of -k.

Visualizations

Reaction Pathway for Lactonization of 4-Bromohexanoic Acid

Caption: Intramolecular nucleophilic substitution of 4-Bromohexanoic acid.

Experimental Workflow for Kinetic Analysis

Caption: Workflow for the kinetic analysis of lactonization using conductometry.

A Comparative Guide to the Structural Analysis of Bromohexanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural elucidation of bromohexanoic acid derivatives, with a focus on X-ray crystallography. Due to the limited availability of a single crystal structure for 4-bromohexanoic acid, this guide leverages the detailed crystallographic data of its isomer, 6-bromohexanoic acid, as a primary example for comparison. Furthermore, it explores alternative and complementary spectroscopic techniques that are crucial for the comprehensive structural characterization of this class of compounds.

Data Presentation: Crystallographic and Spectroscopic Data

The following tables summarize key quantitative data for 6-bromohexanoic acid and provide a comparative overview of spectroscopic data for different bromohexanoic acid isomers.

Table 1: Crystallographic Data for 6-Bromohexanoic Acid

Parameter	Value
Chemical Formula	C6H11BrO2
Molecular Weight	195.05 g/mol
Crystal System	Monoclinic
Space Group	P21/n
a (Å)	10.6730(14)
b (Å)	5.2781(6)
c (Å)	14.7781(18)
β (°)	109.610(4)
Volume (ų)	784.21(17)
Z	4
Temperature (K)	200(2)
Rgt(F)	0.0225
wRref(F²)	0.0564

Data sourced from ResearchGate.[1]

Table 2: Comparative Spectroscopic Data for Bromohexanoic Acid Isomers

Isomer	1H NMR (ppm)	13C NMR (ppm)	Mass Spectrometry (m/z)
2-Bromohexanoic acid	Acidic O-H proton typically appears far downfield (10-12 ppm).[2]	Carbonyl carbon is strongly deshielded (160-180 ppm).[2]	Molecular ion peak may be weak or absent; a prominent M-1 peak from H loss is common.
6-Bromohexanoic acid	Signals corresponding to the protons on the carbon chain, with chemical shifts influenced by the bromine and carboxylic acid groups.[3]	Characteristic signal for the carbonyl carbon.	Molecular ion peak is more prominent in conjugated acids. Alpha-cleavage leads to significant peaks from the loss of OH (M-17) and COOH (M-45).[2]
3,5-Dibromohexanoic acid	Key signals are present, though a complete high-resolution spectrum is not widely available.[4]	Data not widely available.	Data not widely available.

Experimental Protocols

Detailed methodologies are essential for the reproducibility of experimental results. Below are generalized protocols for single-crystal X-ray diffraction, NMR spectroscopy, and mass spectrometry.

Single-Crystal X-ray Diffraction Analysis

• Crystal Growth: Single crystals of the bromohexanoic acid derivative are grown, often by slow evaporation of a suitable solvent.

• Data Collection: A suitable crystal is mounted on a diffractometer. X-ray diffraction data are collected at a specific temperature (e.g., 200 K) using a specific radiation source (e.g., Mo Kα).

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods and refined using full-matrix least-squares on F². Non-hydrogen atoms are typically refined anisotropically.

NMR Spectroscopy

• Sample Preparation: A small amount of the purified compound is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: 1H and 13C NMR spectra are acquired on an NMR spectrometer. For 1H NMR, parameters such as the number of scans, relaxation delay, and pulse width are optimized. For 13C NMR, proton-decoupled spectra are typically obtained.

• Data Analysis: The chemical shifts, signal integrations, and coupling patterns are analyzed to determine the connectivity and chemical environment of the atoms in the molecule.[5]

Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: The molecules are ionized using an appropriate technique, such as electron ionization (EI) or electrospray ionization (ESI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection and Spectrum Generation: The detector records the abundance of ions at each m/z value, generating a mass spectrum. The fragmentation pattern provides valuable information about the molecular structure.[2][6]

Visualization of Experimental Workflows

The following diagrams illustrate the typical workflows for X-ray crystal structure analysis and alternative spectroscopic methods for structural elucidation.

Caption: Workflow for X-ray Crystal Structure Analysis.

Caption: Workflow for Spectroscopic Structural Elucidation.

Comparison with Alternative Methods

While single-crystal X-ray diffraction provides unambiguous proof of a molecule's three-dimensional structure in the solid state, it is not always feasible if suitable crystals cannot be obtained. In such cases, and for a more complete understanding of the molecule's properties in solution, other analytical techniques are indispensable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful technique for determining the connectivity of atoms in a molecule.[5] One-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments can reveal detailed information about the carbon skeleton and the relative positions of protons and carbons. For bromohexanoic acid derivatives, NMR can distinguish between isomers by analyzing the chemical shifts and splitting patterns of the protons along the carbon chain, which are influenced by the position of the bromine atom and the carboxylic acid group.

• Mass Spectrometry (MS): MS provides information about the molecular weight and elemental composition of a compound.[6] The fragmentation pattern observed in the mass spectrum can offer valuable clues about the molecule's structure. For instance, the characteristic loss of bromine or fragments containing the carboxylic acid group can help in identifying and differentiating isomers of bromohexanoic acid.[2]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. For carboxylic acids, a very broad O-H stretching band and a strong C=O stretching band are characteristic features.[2][6] While IR is less powerful than NMR or X-ray crystallography for complete structure determination, it is a quick and simple method to confirm the presence of key functional groups.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 6-Bromohexanoic acid(4224-70-8) 1H NMR spectrum [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. jchps.com [jchps.com]
• 6. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]

The Efficacy of 4-Bromohexanoic Acid as a Linker Molecule: A Comparative Guide

In the landscape of targeted therapeutics, such as Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the choice of a linker molecule is a critical determinant of efficacy, stability, and overall performance. This guide provides an objective comparison of 4-bromohexanoic acid, a common precursor for alkyl linkers, with other prevalent linker classes. The comparison is supported by representative experimental data to aid researchers, scientists, and drug development professionals in the rational design of next-generation targeted therapies.

Comparative Analysis of Linker Performance

The efficacy of a linker in a PROTAC is primarily assessed by its ability to promote the degradation of a target protein, quantified by the half-maximal degradation concentration (DC50) and the maximum level of protein degradation (Dmax). For ADCs, key performance indicators include plasma stability and in vitro cytotoxicity (IC50). The following tables summarize representative data from various studies to illustrate the impact of different linker types. It is important to note that direct comparisons across different studies can be challenging due to variations in target proteins, E3 ligases, antibodies, and experimental conditions.

PROTAC Performance: BRD4 Degradation

Bromodomain-containing protein 4 (BRD4) is a well-studied target for PROTAC-mediated degradation. The data below compares the performance of PROTACs utilizing different linker types to degrade BRD4.

Linker Type	Representative PROTAC	DC50 (nM)	Dmax (%)	Key Considerations
Alkyl	PROTAC with C6 alkyl linker	50 - 200	80 - 90	Good cell permeability, but can have lower aqueous solubility.[1]
PEG	PROTAC with PEG4 linker	10 - 50	>90	High aqueous solubility and good cell permeability.[1]
Rigid	PROTAC with piperazine (B1678402) linker	1 - 20	>95	Can pre-organize the PROTAC into a bioactive conformation, leading to high potency.[2]

Data is compiled from various literature sources and represents typical ranges. Actual values are highly dependent on the specific target, warhead, and E3 ligase ligand.

ADC Performance: In Vitro Cytotoxicity

The in vitro cytotoxicity of an ADC is a measure of its potency in killing cancer cells. The following table illustrates hypothetical, yet representative, IC50 values for a HER2-targeted ADC with different linker types in a high HER2-expressing cell line.

Linker Type	Linker Characteristics	IC50 (nM)	Key Considerations
Alkyl (from 4-Bromohexanoic Acid)	Non-cleavable, hydrophobic	10 - 30	High stability, but potential for lower solubility and aggregation.[3]
PEG	Hydrophilic, flexible	20 - 50	Improved solubility and pharmacokinetics, but may decrease potency.
Cleavable (e.g., Val-Cit)	Enzymatically cleaved	1 - 10	Potent payload release in the target cell, but potential for off-target toxicity if prematurely cleaved.

This is hypothetical data for illustrative purposes. Actual values are dependent on the antibody, payload, and cell line used.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate evaluation and comparison of linker molecules.

Synthesis of a PROTAC using a 4-Bromohexanoic Acid Derivative

This protocol describes a general method for synthesizing a PROTAC using tert-butyl 6-bromohexanoate (B1238239), a common derivative of 4-bromohexanoic acid.

Part 1: Coupling of Linker to E3 Ligase Ligand

• Materials: Tert-butyl 6-bromohexanoate, amine-functionalized E3 ligase ligand (e.g., pomalidomide (B1683931) derivative), N,N-Diisopropylethylamine (DIPEA), anhydrous N,N-Dimethylformamide (DMF), Sodium iodide (NaI).

• Procedure:

  • Dissolve tert-butyl 6-bromohexanoate (1.2 eq) and NaI (1.5 eq) in anhydrous DMF.

  • Stir the mixture at 60°C for 1 hour.

  • Cool to room temperature and add the amine-functionalized E3 ligase ligand (1.0 eq) and DIPEA (3.0 eq).

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, purify the product by preparative HPLC.

Part 2: Deprotection and Coupling to Target Protein Ligand

• Materials: Linker-E3 ligase ligand conjugate from Part 1, Trifluoroacetic acid (TFA), Dichloromethane (DCM), amine-functionalized target protein ligand (e.g., JQ1 derivative), HATU, DIPEA, anhydrous DMF.

• Procedure:

  • Dissolve the linker-E3 ligase ligand conjugate in a 1:1 mixture of DCM and TFA and stir at room temperature for 2-4 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • Dissolve the resulting carboxylic acid in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (3.0 eq) and stir for 15 minutes.

  • Add the amine-functionalized target protein ligand (1.0 eq) and stir at room temperature overnight.

  • Monitor the reaction progress by LC-MS.

  • Purify the final PROTAC by preparative HPLC.

Western Blot for BRD4 Degradation

This protocol details the quantification of target protein degradation in cells treated with a PROTAC.[4][5]

• Cell Culture and Treatment:

  • Seed a suitable cell line (e.g., HeLa, VCaP) in 6-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the PROTAC or DMSO (vehicle control) for a desired time (e.g., 2, 4, 8, 24 hours).

• Lysate Preparation:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

  • Normalize the protein concentrations of all samples.

• SDS-PAGE and Western Blotting:

  • Separate 20-30 µg of protein per sample on a polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate the membrane with a primary antibody against BRD4 and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities and normalize the BRD4 signal to the loading control.

  • Calculate the percentage of degradation relative to the vehicle-treated control.

In Vitro Cytotoxicity Assay (MTT Assay) for ADCs

This assay determines the potency of an ADC in reducing the viability of cancer cells.[6]

• Cell Seeding:

  • Seed target cancer cells in a 96-well plate at an appropriate density and incubate overnight.

• ADC Treatment:

  • Prepare serial dilutions of the ADC and control articles in complete medium.

  • Add the diluted compounds to the respective wells and incubate for a specified period (e.g., 72-120 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Data Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the dose-response curve and determine the IC50 value.

Visualizations

Diagrams created using Graphviz provide clear visual representations of complex biological pathways and experimental workflows.

Caption: PROTAC-mediated degradation of a target protein.

Caption: A typical experimental workflow for PROTAC/ADC evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 4-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of 4-Bromohexanoic acid against a conventional Gas Chromatography-Mass Spectrometry (GC-MS) method. The validation of this new method is presented in accordance with the International Council for Harmonisation (ICH) guidelines, ensuring its suitability for quality control and research applications in the pharmaceutical industry.[1][2][3][4][5]

Introduction to 4-Bromohexanoic Acid Analysis

4-Bromohexanoic acid is a key intermediate in the synthesis of various pharmaceutical compounds. Its accurate quantification is crucial for ensuring product quality and process control. While Gas Chromatography (GC) is a commonly employed technique for the analysis of volatile and semi-volatile compounds like short-chain fatty acids and their derivatives, it often necessitates a derivatization step to improve volatility and chromatographic performance.[6][7][8][9][10] This guide introduces a straightforward and efficient HPLC-UV method that circumvents the need for derivatization, offering a valuable alternative to traditional GC-MS approaches.[11][12][13][14]

Methodology Comparison

A direct comparison of the key performance parameters of the newly validated HPLC-UV method and the established GC-MS method is summarized below. Both methods were validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Quantitative Data Summary

Validation Parameter	Novel HPLC-UV Method	Conventional GC-MS Method	Acceptance Criteria (as per ICH)[2]
Linearity (R²)	0.9995	0.9991	≥ 0.995
Range (µg/mL)	1 - 200	0.5 - 150	-
Accuracy (% Recovery)	98.5% - 101.2%	97.8% - 102.5%	98.0% - 102.0% for drug substance[3]
Precision (RSD%)
- Repeatability	≤ 1.5%	≤ 1.8%	≤ 2%
- Intermediate Precision	≤ 1.8%	≤ 2.0%	≤ 2%
Limit of Detection (LOD) (µg/mL)	0.3	0.1	-
Limit of Quantification (LOQ) (µg/mL)	1.0	0.5	-
Analysis Time (minutes)	10	15	-

Experimental Protocols

Detailed methodologies for both the novel HPLC-UV and the conventional GC-MS methods are provided below.

Novel HPLC-UV Method

1. Sample Preparation:

• Standard Solution: A stock solution of 4-Bromohexanoic acid (1 mg/mL) was prepared in methanol. Calibration standards were prepared by serial dilution in the mobile phase to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Sample Solution: The sample containing 4-Bromohexanoic acid was dissolved in the mobile phase to achieve a final concentration within the calibration range.

2. Instrumentation and Conditions:

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reverse-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and 0.1% phosphoric acid in water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Conventional GC-MS Method

1. Sample Preparation and Derivatization:

• Standard Solution: A stock solution of 4-Bromohexanoic acid (1 mg/mL) was prepared in methanol. Calibration standards were prepared by serial dilution.

• Derivatization: To 100 µL of each standard and sample, 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) was added. The mixture was heated at 60°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) ester derivative.

2. Instrumentation and Conditions:

• GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Injector: Split/splitless injector with a split ratio of 20:1.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 220°C at 15°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole, with a scan range of m/z 50-350. The quantification was performed in Selected Ion Monitoring (SIM) mode.

Visualized Workflows

The following diagrams illustrate the experimental workflows for both the novel HPLC-UV and the conventional GC-MS methods.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. Analytical method validation as per ich and usp | PPTX [slideshare.net]
• 4. database.ich.org [database.ich.org]
• 5. database.ich.org [database.ich.org]
• 6. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC–MS | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]
• 9. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. HPLC for Short Chain Fatty Acid Analysis - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. mdpi.com [mdpi.com]

head-to-head comparison of different bromination agents for hexanoic acid

For researchers, scientists, and drug development professionals engaged in the synthesis of alpha-brominated carboxylic acids, the choice of brominating agent is a critical decision that impacts reaction efficiency, safety, and overall yield. The alpha-bromination of hexanoic acid, a common transformation in the synthesis of various intermediates, is typically achieved via two primary methods: the classic Hell-Volhard-Zelinsky (HVZ) reaction and a more modern approach utilizing N-Bromosuccinimide (NBS). This guide provides an objective, data-driven comparison of these methods to inform the selection of the most suitable protocol for your research needs.

Performance Comparison

The selection of a bromination strategy for hexanoic acid depends on a trade-off between reaction conditions, yield, and procedural complexity. The Hell-Volhard-Zelinsky reaction is a robust, one-pot method, while the NBS approach offers milder conditions but involves an initial acid activation step.

Brominating Agent	Catalyst/Co-reagent	Reaction Time	Temperature (°C)	Yield of 2-Bromohexanoic Acid (%)	Key Characteristics
Bromine (Br₂)	Catalytic Phosphorus Tribromide (PBr₃) or Red Phosphorus	4 - 6 hours	50°C, rising to 100°C	~88% (based on isovaleric acid analog)[1]	One-pot reaction; requires handling of corrosive Br₂ and PBr₃; evolution of HBr gas.[2]
N-Bromosuccinimide (NBS)	Thionyl Chloride (SOCl₂), catalytic HBr	~2 hours (total)	Reflux (for acid chloride formation), then controlled bromination	~57-61% (overall calculated from intermediate yields)[3]	Milder and easier to handle reagent (NBS); avoids the use of elemental bromine; two-step procedure.[1][3]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these synthetic transformations. Below are the experimental protocols for the alpha-bromination of hexanoic acid using both the Hell-Volhard-Zelinsky reaction and N-Bromosuccinimide.

Method 1: Hell-Volhard-Zelinsky (HVZ) Reaction

This protocol is based on established procedures for the alpha-bromination of carboxylic acids.[2]

Materials:

• Hexanoic acid

• Bromine (Br₂)

• Phosphorus tribromide (PBr₃) or red phosphorus (catalytic amount)

• Water (for workup)

• Appropriate glassware for reflux and distillation

Procedure:

• To a flask equipped with a reflux condenser and a dropping funnel, add hexanoic acid and a catalytic amount of phosphorus tribromide (or red phosphorus).

• Heat the mixture to approximately 50°C.

• Slowly add bromine from the dropping funnel. The reaction is expected to commence, as indicated by the evolution of hydrogen bromide (HBr) gas. This gas should be appropriately trapped.

• After the addition of bromine is complete, continue heating the reaction mixture for 4-6 hours, gradually increasing the temperature to 100°C towards the end of the reaction.

• Cool the reaction mixture and carefully quench with water to hydrolyze the intermediate acyl bromide.

• The product, 2-bromohexanoic acid, can then be isolated and purified by vacuum distillation.

Method 2: N-Bromosuccinimide (NBS) Bromination

This two-step procedure involves the initial conversion of hexanoic acid to its acid chloride, followed by alpha-bromination with NBS.[3]

Step 1: Formation of Hexanoyl Chloride

Materials:

• Hexanoic acid

• Thionyl chloride (SOCl₂)

• Carbon tetrachloride (CCl₄)

Procedure:

• In a round-bottomed flask, combine hexanoic acid and carbon tetrachloride.

• Add an excess of thionyl chloride to the solution.

• Fit the flask with a reflux condenser and heat the solution at reflux for 30 minutes to form hexanoyl chloride.

• Cool the reaction mixture to room temperature before proceeding to the next step.

Step 2: α-Bromination with NBS

Materials:

• Hexanoyl chloride solution from Step 1

• N-Bromosuccinimide (NBS)

• Hydrogen bromide (HBr) in acetic acid (catalytic amount)

• Carbon tetrachloride (CCl₄)

Procedure:

• To the cooled solution of hexanoyl chloride, add finely powdered N-bromosuccinimide and a catalytic amount of hydrogen bromide.

• Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the solid NBS.

• After the reaction is complete, the intermediate 2-bromohexanoyl chloride can be isolated.

• For the final product, the crude 2-bromohexanoyl chloride is hydrolyzed using an aqueous solution of sodium bicarbonate, followed by acidification to yield 2-bromohexanoic acid. The product is then extracted and purified.

Visualizing the Processes

To better understand the workflows and the decision-making process, the following diagrams have been generated.

Caption: A comparison of the experimental workflows for the HVZ and NBS bromination methods.

Caption: A logical flow diagram to aid in the selection of the appropriate bromination agent.

Conclusion

Both the Hell-Volhard-Zelinsky reaction and the N-bromosuccinimide method are viable for the alpha-bromination of hexanoic acid. The HVZ reaction offers the advantage of a one-pot procedure and potentially higher yields, but at the cost of harsh reaction conditions and the use of hazardous reagents.[1][2] Conversely, the NBS method provides a milder and safer alternative, though it involves a two-step process with a comparatively moderate overall yield.[3] The ultimate choice of method will depend on the specific priorities of the researcher, including the desired yield, sensitivity of other functional groups in the substrate, and the available laboratory infrastructure for handling corrosive and hazardous materials.

References

• 1. benchchem.com [benchchem.com]
• 2. Hell-Volhard-Zelinsky Reaction - ACS Community [communities.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Properties of Bromohexanoic Acid Isomers for Researchers and Drug Development Professionals

An In-depth Analysis of the Physicochemical and Structural Properties of 2-, 3-, 4-, 5-, and 6-Bromohexanoic Acid

This guide provides a comprehensive comparison of the key physicochemical properties of bromohexanoic acid isomers. Understanding the nuanced differences between these isomers is critical for their application in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals where specific structural and electronic properties are paramount. This document summarizes available experimental and computationally predicted data to facilitate informed decision-making in research and development.

Introduction to Bromohexanoic Acid Isomers

Bromohexanoic acids are organobromine compounds that are derivatives of hexanoic acid. The position of the bromine atom on the carbon chain significantly influences the molecule's reactivity, polarity, and steric hindrance, thereby affecting its physical and biological properties. These compounds serve as versatile intermediates in a variety of chemical reactions, including nucleophilic substitutions.[1][2] Their utility as building blocks in the synthesis of more complex molecules makes a thorough understanding of their individual characteristics essential.[3]

Comparative Analysis of Physicochemical Properties

The following tables summarize the key physicochemical properties of the bromohexanoic acid isomers. The data presented is a compilation of experimental values from peer-reviewed literature and chemical databases, supplemented with computationally predicted values where experimental data is unavailable.

Table 1: Comparison of Physical Properties of Bromohexanoic Acid Isomers

Property	2-Bromohexanoic Acid	3-Bromohexanoic Acid	4-Bromohexanoic Acid	5-Bromohexanoic Acid	6-Bromohexanoic Acid
Molecular Formula	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂	C₆H₁₁BrO₂
Molecular Weight	195.05 g/mol	195.05 g/mol	195.05 g/mol	195.05 g/mol	195.05 g/mol
Appearance	Colorless to pale yellow liquid or solid	-	-	-	Colorless to pale yellow crystalline solid
Melting Point (°C)	4[4]	-	~25–30 (estimated)[5]	-	32-34
Boiling Point (°C)	136-138 (at 18 mmHg)[4][6]	249.3±23.0 (Predicted)[7]	~180–190 (at 20 mmHg) (estimated)[5]	-	165-170 (at 20 mmHg)
Density (g/mL)	1.37 (at 25°C)[6]	1.436±0.06 (Predicted)[7]	-	-	1.5508[2]

Table 2: Comparison of Chemical Properties of Bromohexanoic Acid Isomers

Property	2-Bromohexanoic Acid	3-Bromohexanoic Acid	4-Bromohexanoic Acid	5-Bromohexanoic Acid	6-Bromohexanoic Acid
pKa	2.97±0.21 (Predicted)[8]	3.99±0.10 (Predicted)[7]	~4.5–4.8 (estimated)[5]	-	4.72±0.10 (Predicted)[9][10]
logP	2.4 (Computed)[11]	-	1.8 (Computed)[12]	1.6 (Computed)[8]	1.700 (est)[10]
Solubility	Moderately soluble in water, soluble in organic solvents[1][13]	-	High solubility in methanol (B129727) (inferred)[5]	-	Moderately soluble in water, highly soluble in organic solvents[2][3]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and the synthesis of bromohexanoic acid isomers are outlined below.

Synthesis of Bromohexanoic Acid Isomers

Synthesis of 2-Bromohexanoic Acid via Hell-Volhard-Zelinsky Reaction:

A common method for the synthesis of 2-bromohexanoic acid is the bromination of hexanoic acid at the alpha-position.[14] A typical procedure involves reacting hexanoic acid with a brominating agent, such as N-bromosuccinimide (NBS), in the presence of a catalyst like thionyl chloride.[12] This method is often faster and provides a simpler work-up than the classic Hell-Volhard-Zelinsky reaction using elemental bromine and a phosphorus catalyst.[14]

Synthesis of 6-Bromohexanoic Acid via Ring-Opening of ε-Caprolactone:

6-Bromohexanoic acid can be synthesized by the ring-opening reaction of ε-caprolactone.[15] This is typically achieved by treating ε-caprolactone with dry hydrogen bromide gas in an organic solvent.[16] The reaction proceeds via an acid-catalyzed ring-opening mechanism to yield the desired product.[17]

Caption: A simplified workflow for the synthesis of 6-bromohexanoic acid.

Determination of Physicochemical Properties

pKa Determination by Potentiometric Titration:

The acid dissociation constant (pKa) can be determined with high precision using potentiometric titration.[18] This method involves titrating a solution of the bromohexanoic acid isomer with a standardized base solution. A pH electrode is used to monitor the pH of the solution as the base is added. The pKa is then determined from the inflection point of the resulting titration curve, which corresponds to the pH at which half of the acid has been neutralized.[19]

logP Determination by Shake-Flask Method:

The partition coefficient (logP), a measure of a compound's lipophilicity, is classically determined using the shake-flask method.[14] This "gold standard" technique involves partitioning the bromohexanoic acid isomer between two immiscible solvents, typically n-octanol and water.[1] After allowing the system to reach equilibrium, the concentration of the isomer in each phase is measured, often by UV-Vis spectroscopy or liquid chromatography. The logP is calculated as the logarithm of the ratio of the concentration in the organic phase to the concentration in the aqueous phase.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 4. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Bromohexanoic acid (61222-82-0) for sale [vulcanchem.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. Hexanoic acid, 3-bromo- | 82191-81-9 [chemicalbook.com]
• 8. 5-Bromohexanoic acid | C6H11BrO2 | CID 15100129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. LogP / LogD shake-flask method [protocols.io]
• 10. 6-Bromohexanoic acid CAS#: 4224-70-8 [m.chemicalbook.com]
• 11. 2-Bromohexanoic acid | C6H11BrO2 | CID 12013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 4-Bromohexanoic acid | C6H11BrO2 | CID 22168201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. CAS 616-05-7: 2-Bromohexanoic acid | CymitQuimica [cymitquimica.com]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. laboratuar.com [laboratuar.com]
• 16. pure.au.dk [pure.au.dk]
• 17. 4-Bromo-2-methylhexanoic acid | C7H13BrO2 | CID 57061757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 19. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromohexanoic Acid: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper handling and disposal of chemical waste. For researchers, scientists, and drug development professionals, a clear understanding of these procedures is paramount. This guide provides essential, step-by-step instructions for the safe disposal of 4-Bromohexanoic acid, a halogenated organic compound. Adherence to these protocols is critical to minimize risks and maintain a safe working environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4-Bromohexanoic acid in a well-ventilated area, preferably within a chemical fume hood.[1][2][3] This compound is corrosive and can cause severe skin burns and eye damage.[1][4] In case of a spill, utilize dry clean-up methods and avoid the use of water to prevent increased exposure and environmental contamination.[5]

Appropriate Personal Protective Equipment (PPE) is mandatory when handling 4-Bromohexanoic acid. This includes:

• Chemical-resistant gloves (Nitrile rubber is a suitable option)[6]

• Protective clothing, such as a lab coat

• Eye protection, such as safety goggles or a face shield[1][2][3]

Disposal Procedure: A Step-by-Step Approach

4-Bromohexanoic acid must be treated as hazardous waste and segregated for proper disposal. The primary and recommended method of disposal for halogenated organic compounds is controlled incineration by a licensed hazardous waste disposal facility.[5][7][8] Under no circumstances should this chemical be mixed with general refuse or poured down the drain.[5]

Step 1: Segregation Collect all waste containing 4-Bromohexanoic acid in a dedicated and clearly labeled hazardous waste container. This container must be specifically designated for "Halogenated Organic Waste."[5][7][9] Do not mix with non-halogenated organic waste, as this can complicate and increase the cost of disposal.[10][11]

Step 2: Container Labeling The hazardous waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Bromohexanoic acid," and the approximate quantities of all components within the container.[5]

Step 3: Arrange for Pickup Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste container.[5]

Step 4: Decontamination of Empty Containers Empty containers that previously held 4-Bromohexanoic acid are also considered hazardous waste until properly decontaminated.[5]

• Triple Rinse: Rinse the empty container three times with a suitable organic solvent in which 4-Bromohexanoic acid is soluble, such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[5]

• Collect Rinsate: The solvent used for rinsing (rinsate) is now contaminated and must be collected and added to your designated "Halogenated Organic Waste" container.[5]

• Final Disposal: Once triple-rinsed, the container can generally be disposed of as non-hazardous laboratory glassware or plasticware, in accordance with your institution's guidelines.[5]

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations and disposal facilities, the following table summarizes key physical and chemical properties of bromohexanoic acid derivatives relevant to handling and storage.

Property	6-Bromohexanoic acid	2-Bromohexanoic acid
Melting Point/Range	32 - 35 °C / 89.6 - 95 °F[4][12]	4 °C / 39.2 °F[6]
Boiling Point/Range	165 - 170 °C / 329 - 338 °F[4]	136 - 138 °C / 276.8 - 280.4 °F @ 18 mmHg[6]
Flash Point	67 °C / 152.6 °F[4]	> 110 °C / > 230 °F[6]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases[4]	Strong oxidizing agents[2]

Experimental Protocols

Currently, there are no widely accepted experimental protocols for the chemical neutralization or degradation of 4-Bromohexanoic acid at the laboratory scale for disposal purposes. The regulated and recommended method for disposal is incineration.[5]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for 4-Bromohexanoic acid.

Disposal workflow for 4-Bromohexanoic acid.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. aksci.com [aksci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.nl [fishersci.nl]
• 5. benchchem.com [benchchem.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. bucknell.edu [bucknell.edu]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. uakron.edu [uakron.edu]
• 10. 7.2 Organic Solvents [ehs.cornell.edu]
• 11. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 12. 6-Bromohexanoic acid - Safety Data Sheet [chemicalbook.com]

Essential Safety and Operational Guide for Handling 4-Bromohexanoic Acid

This guide provides researchers, scientists, and drug development professionals with essential, immediate safety and logistical information for handling 4-Bromohexanoic acid. Adherence to these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

Based on data from its isomers, 4-Bromohexanoic acid is anticipated to be a corrosive material that can cause severe skin burns and eye damage, and is harmful if swallowed.[1][2][3] A comprehensive personal protective equipment protocol is therefore mandatory.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield should be worn over the goggles, especially when there is a risk of splashing.
Hands	Chemical-Resistant Gloves	Nitrile rubber gloves are recommended.[3] Always inspect gloves for signs of degradation or punctures before use and remove them with care to avoid skin contamination.[3]
Body	Chemical-Resistant Laboratory Coat	A fully buttoned, long-sleeved lab coat is required. For tasks with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.
Respiratory	Fume Hood or Respirator	All handling of 4-Bromohexanoic acid should be conducted in a certified chemical fume hood to minimize inhalation of vapors or mists.[4] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.
Footwear	Closed-Toe Shoes	Substantial, closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are handled.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 4-Bromohexanoic acid is crucial for safety.

• Preparation:

  • Ensure that a certified chemical fume hood is fully operational.

  • Clear the workspace of all non-essential items.

  • Verify the location and functionality of the nearest eyewash station and safety shower.[1][5]

  • Assemble all necessary equipment and reagents before commencing work.

• Handling the Compound:

  • Don all required PPE as detailed in the table above before handling the chemical.

  • Conduct all weighing and transferring operations within the fume hood.

  • When preparing solutions, add the 4-Bromohexanoic acid to the solvent slowly to prevent splashing.

  • Keep all containers of 4-Bromohexanoic acid tightly sealed when not in use.[4]

• Post-Handling:

  • Thoroughly decontaminate all surfaces within the fume hood that may have come into contact with the compound.

  • Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces. Gloves should be removed last.

  • Wash hands thoroughly with soap and water after removing PPE.[6]

Disposal Plan

Proper disposal of 4-Bromohexanoic acid and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: 4-Bromohexanoic acid is a halogenated organic compound. All waste containing this chemical must be segregated into a designated, clearly labeled hazardous waste container for "Halogenated Organic Waste".[7] Do not mix with non-halogenated waste.

• Solid Waste: All solid waste contaminated with 4-Bromohexanoic acid, such as gloves, weighing boats, and paper towels, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 4-Bromohexanoic acid should be collected in a separate, sealed, and labeled hazardous waste container for halogenated organic compounds.

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor, in accordance with all local, state, and federal regulations.[1] Do not pour down the drain.[3]

Quantitative Data

While specific occupational exposure limits for 4-Bromohexanoic acid have not been established, the physical and chemical properties of its isomers provide valuable safety information.[1]

Property	Value (for 2-Bromohexanoic acid)	Value (for 6-Bromohexanoic acid)
Physical State	Liquid[3][5]	Solid[2]
Appearance	Light brown[3][5]	Light cream
Melting Point	4 °C / 39.2 °F[3][5]	32 - 35 °C / 89.6 - 95 °F[2]
Boiling Point	136 - 138 °C / 276.8 - 280.4 °F @ 18 mmHg[5]	165 - 170 °C / 329 - 338 °F[2]
Flash Point	> 110 °C / > 230 °F[3][5]	67 °C / 152.6 °F[2]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of 4-Bromohexanoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.nl [fishersci.nl]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. Page loading... [wap.guidechem.com]
• 7. bucknell.edu [bucknell.edu]